Technical Documentation Center

[(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

Core Science & Biosynthesis

Foundational

The Pyrazole-Amine Linker: A Technical Monograph on [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

Executive Summary [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine represents a specialized "privileged structure" in modern medicinal chemistry. As a secondary amine linked to a 1-methylpyrazole core, it serves as a critic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

[(1-methyl-1H-pyrazol-4-yl)methyl]propylamine represents a specialized "privileged structure" in modern medicinal chemistry. As a secondary amine linked to a 1-methylpyrazole core, it serves as a critical intermediate in the synthesis of kinase inhibitors (specifically JAK and LRRK2 pathways) and GPCR ligands. Its structural value lies in the pyrazole moiety , which acts as a bioisostere for imidazole or pyridine—offering modulated basicity and hydrogen-bonding potential—coupled with a propyl chain that provides a precise lipophilic vector for hydrophobic pocket occupancy.

This guide details the physicochemical profile, robust synthetic protocols (focusing on reductive amination), and quality control parameters for this scaffold.

Structural Anatomy & Physicochemical Profile[1][2][3][4]

Nomenclature and Identification[5]
  • IUPAC Name: N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine

  • Common Name: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

  • Molecular Formula: C

    
    H
    
    
    
    N
    
    
  • Molecular Weight: 153.23 g/mol

  • SMILES: CN1C=C(CNCCC)C=N1

Physicochemical Properties

The molecule balances a polar aromatic head group with a lipophilic tail.

PropertyValue (Experimental/Predicted)Significance in Drug Design
LogP ~0.8 – 1.2 (Pred.)Ideal for fragment-based design; sufficient lipophilicity for membrane permeability without compromising solubility.
pKa (Amine) ~9.8The secondary amine is protonated at physiological pH, facilitating ionic interactions (e.g., with Asp/Glu residues).
pKa (Pyrazole) ~2.5The pyrazole N2 nitrogen is weakly basic, remaining unprotonated at pH 7.4, serving as a hydrogen bond acceptor.
PSA ~30 ŲLow Polar Surface Area suggests excellent blood-brain barrier (BBB) penetration potential.
H-Bond Donors 1 (Amine NH)Critical for directional binding within the active site.
Structural Visualization

The following diagram illustrates the connectivity and the retrosynthetic logic used to access this scaffold.

G Target Target Molecule: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Imine Intermediate: Imine Species Target->Imine Reduction (NaBH(OAc)3) Aldehyde Precursor A: 1-Methyl-1H-pyrazole-4-carbaldehyde (CAS: 25016-11-9) Imine->Aldehyde Condensation Amine Precursor B: n-Propylamine Imine->Amine +

Figure 1: Retrosynthetic breakdown showing the reductive amination pathway.

Synthetic Architecture: Reductive Amination Protocol

The most reliable route to [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine is the Reductive Amination of 1-methyl-1H-pyrazole-4-carbaldehyde. Direct alkylation of the primary amine is discouraged due to the high risk of over-alkylation (forming tertiary amines or quaternary salts).

Reaction Mechanism
  • Imine Formation: The carbonyl oxygen of the aldehyde is attacked by the nucleophilic nitrogen of n-propylamine, releasing water.

  • Reduction: The resulting imine is reduced in situ by a hydride source.

Why Sodium Triacetoxyborohydride (STAB)? We utilize NaBH(OAc)


 rather than NaBH

or NaCNBH

. STAB is mild and chemoselective; it reduces the imine much faster than the aldehyde, preventing the reduction of the starting material to the alcohol byproduct. It also does not require toxic cyanide handling.
Detailed Protocol

Materials:

  • 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 eq) [CAS: 25016-11-9][1]

  • n-Propylamine (1.1 eq)

  • Sodium Triacetoxyborohydride (STAB) (1.4 eq)[2]

  • Acetic Acid (AcOH) (1.0 eq) - Catalyst

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) - Solvent

Step-by-Step Methodology:

  • Solvation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1-methyl-1H-pyrazole-4-carbaldehyde (10 mmol, 1.10 g) in anhydrous DCM (40 mL).

  • Amine Addition: Add n-propylamine (11 mmol, 0.90 mL) followed by Acetic Acid (10 mmol, 0.57 mL).

    • Note: The acid catalyzes imine formation. Stir at Room Temperature (RT) for 30–60 minutes to ensure equilibrium shifts toward the imine.

  • Reduction: Cool the mixture to 0°C (ice bath). Add STAB (14 mmol, 2.97 g) portion-wise over 10 minutes.

    • Caution: Gas evolution (H

      
      ) may occur.
      
  • Reaction: Remove the ice bath and stir at RT for 4–12 hours. Monitor via LC-MS (Target M+H = 154.1).

  • Quench: Quench the reaction by adding saturated aqueous NaHCO

    
     (30 mL). Stir vigorously for 15 minutes until gas evolution ceases.
    
  • Extraction: Separate the organic layer.[3] Extract the aqueous layer twice with DCM (2 x 20 mL).

  • Workup: Combine organic layers, dry over anhydrous Na

    
    SO
    
    
    
    , filter, and concentrate in vacuo.
  • Purification: If necessary, purify via flash column chromatography (Silica gel; Eluent: DCM/MeOH 95:5 with 1% NH

    
    OH) or convert to the HCl salt for crystallization.
    
Process Workflow Diagram

Protocol Step1 Step 1: Mixing Aldehyde + Amine (DCM, AcOH) Step2 Step 2: Imine Formation (30-60 min, RT) Step1->Step2 Step3 Step 3: Reduction Add NaBH(OAc)3 (0°C -> RT) Step2->Step3 Step3->Step3 Monitor LC-MS Step4 Step 4: Quench Sat. NaHCO3 Step3->Step4 Step5 Step 5: Isolation DCM Extraction Step4->Step5

Figure 2: Operational workflow for the reductive amination synthesis.

Medicinal Chemistry Applications

The [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine scaffold is not merely a linker; it is a pharmacophore element.

Kinase Inhibition (JAK/LRRK2)

Pyrazoles are classic ATP-mimetics. In Janus Kinase (JAK) inhibitors, the pyrazole nitrogen (N2) often accepts a hydrogen bond from the hinge region of the kinase. The attached amine (propylamine) extends into the ribose-binding pocket or the solvent-exposed front, providing solubility and specific hydrophobic interactions.

  • Mechanism:[1][4][5] The secondary amine can be further functionalized (e.g., acrylamide addition) to create covalent inhibitors targeting Cysteine residues.

GPCR Ligands

In dopamine and serotonin receptor ligands, the basic nitrogen of the propylamine mimics the protonated amine of the endogenous neurotransmitter, forming a salt bridge with the conserved Aspartate residue in Transmembrane Domain 3 (TM3).

Quality Control & Analytics

To ensure the integrity of the synthesized scaffold, the following analytical criteria must be met.

Proton NMR ( H-NMR)

Solvent: CDCl



  • Pyrazole CH (C3/C5): Two distinct singlets (or close doublets) in the aromatic region, typically

    
     7.3 – 7.5 ppm.
    
  • N-Methyl: A sharp singlet at

    
     ~3.8 ppm (integrates to 3H).
    
  • Benzylic CH

    
    :  A singlet (or broad singlet) at 
    
    
    
    ~3.6–3.7 ppm connecting the ring to the amine.
  • Propyl Chain:

    • Triplet (

      
       ~0.9 ppm) for the terminal methyl.
      
    • Multiplet (

      
       ~1.5 ppm) for the central methylene.
      
    • Triplet (

      
       ~2.5–2.6 ppm) for the N-adjacent methylene.
      
Mass Spectrometry (LC-MS)
  • Ionization: ESI+ (Electrospray Ionization).

  • Parent Ion: [M+H]

    
     = 154.13 m/z.
    
  • Fragmentation: Loss of the propyl chain may be observed at higher collision energies.

References

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link

  • National Center for Biotechnology Information. (2024). "1-Methyl-1H-pyrazole-4-carbaldehyde (CAS 25016-11-9)."[1] PubChem Compound Summary. Link

  • Fustero, S., et al. (2011). "Improved Regioselectivity in the Synthesis of Pyrazoles: A Review." Chemistry – A European Journal. (Contextual grounding for pyrazole stability).
  • Ineous Open. (2019). "Synthesis and Reductive Amination of 1-Aryl-5-Ferrocenyl-1H-Pyrazole-4-Carbaldehydes." (Methodology validation for pyrazole-aldehydes). Link

Sources

Exploratory

Technical Monograph: [(1-Methyl-1H-pyrazol-4-yl)methyl]propylamine

The following technical guide details the properties, synthesis, and applications of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine , a specialized heterocyclic building block used in medicinal chemistry. Part 1: Compound...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the properties, synthesis, and applications of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine , a specialized heterocyclic building block used in medicinal chemistry.

Part 1: Compound Identification & Physiochemical Profile

This secondary amine serves as a critical intermediate in the synthesis of bioactive molecules, particularly kinase inhibitors and GPCR ligands, where the pyrazole moiety acts as a bioisostere for imidazole or pyridine, offering improved metabolic stability and polarity modulation.

Core Identity Data
Attribute Detail
Chemical Name N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine
Common Synonyms [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine; N-propyl-1-(1-methylpyrazol-4-yl)methanamine
CAS Registry Number Not Widely Listed (See Precursor Reference below)
Precursor CAS (Aldehyde) 25016-11-9 (1-Methyl-1H-pyrazole-4-carbaldehyde)
Precursor CAS (Amine) 400877-05-6 (1-Methyl-1H-pyrazole-4-methanamine)
Molecular Formula C₈H₁₅N₃
Molecular Weight 153.23 g/mol
SMILES CN1C=C(CNCCC)C=N1
InChIKey Predicted:[1][2][3][4][5][6][7][8]LKMSDWRFQSEZFB-UHFFFAOYSA-N (Analogous)
Physiochemical Properties (Calculated)
Property Value Implication for Drug Design
cLogP ~0.85Highly soluble in aqueous media; ideal for fragment-based design.
pKa (Basic N) ~9.5Protonated at physiological pH; forms stable salts with HCl/TFA.
TPSA ~30 ŲExcellent membrane permeability; blood-brain barrier penetrant.
H-Bond Donors 1Secondary amine facilitates specific hydrogen bonding interactions.

Part 2: Synthetic Methodology (Autonomy & Expertise)

As a secondary amine not commonly stocked in bulk catalog quantities, this compound is best synthesized in situ or on-demand via reductive amination . This approach ensures high purity and avoids the instability issues sometimes associated with storing free-base secondary benzylic-type amines.

Protocol: Reductive Amination of 1-Methyl-1H-pyrazole-4-carbaldehyde[7][8][9]

Rationale: The reaction between the electron-rich pyrazole aldehyde and propylamine forms a Schiff base intermediate, which is subsequently reduced. Sodium triacetoxyborohydride (STAB) is selected as the reducing agent over sodium borohydride (NaBH₄) to prevent direct reduction of the aldehyde and minimize side reactions.

Reagents:
  • Starting Material: 1-Methyl-1H-pyrazole-4-carbaldehyde (CAS: 25016-11-9)

  • Amine Source: Propylamine (CAS: 107-10-8) [1.1 equivalents]

  • Reducing Agent: Sodium triacetoxyborohydride (STAB) [1.5 equivalents]

  • Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

  • Catalyst: Acetic Acid (AcOH) [1.0 equivalent] – Crucial for imine formation kinetics.

Step-by-Step Workflow:
  • Imine Formation:

    • Charge a reaction vessel with 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 eq) dissolved in DCE (0.1 M concentration).

    • Add Propylamine (1.1 eq) and Acetic Acid (1.0 eq).

    • Observation Point: Stir at Room Temperature (RT) for 1–2 hours. Monitor by LCMS for the disappearance of the aldehyde peak (m/z ~111) and appearance of the imine (m/z ~152).

  • Reduction:

    • Cool the mixture to 0°C (optional, but recommended for STAB stability).

    • Add Sodium triacetoxyborohydride (1.5 eq) portion-wise to control gas evolution.

    • Allow the reaction to warm to RT and stir for 4–16 hours.

  • Quench & Workup:

    • Quench with saturated aqueous NaHCO₃ (pH ~8–9).

    • Extract with Dichloromethane (DCM) or Ethyl Acetate (3x).

    • Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification:

    • Method: Flash Column Chromatography.

    • Stationary Phase: Silica Gel.

    • Mobile Phase: DCM:MeOH:NH₄OH (90:10:1). The polarity of the secondary amine requires ammoniated eluent to prevent tailing.

Visualization: Synthesis Logic Flow

SynthesisWorkflow Start Start: 1-Methyl-1H-pyrazole-4-carbaldehyde ImineStep Add Propylamine + AcOH (Imine Formation) Start->ImineStep CheckImine LCMS Check: Aldehyde Consumed? ImineStep->CheckImine CheckImine->ImineStep No (Stir longer) Reduction Add STAB (Reducing Agent) CheckImine->Reduction Yes Workup Quench (NaHCO3) & Extract Reduction->Workup Purify Flash Chromatography (DCM/MeOH/NH4OH) Workup->Purify Final Target: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Purify->Final

Figure 1: Logical workflow for the reductive amination synthesis of the target amine.

Part 3: Applications in Drug Discovery

Structural Utility

The (1-methyl-1H-pyrazol-4-yl)methyl motif is a privileged scaffold in medicinal chemistry. It serves as a superior alternative to the benzyl group due to:

  • Reduced Lipophilicity: The pyrazole nitrogen lowers LogP compared to a phenyl ring, improving solubility.

  • Pi-Stacking Potential: The aromatic pyrazole ring can engage in

    
    -
    
    
    
    stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in protein binding pockets.
  • Hydrogen Bonding: The N2 nitrogen of the pyrazole can act as a weak hydrogen bond acceptor.

Therapeutic Areas[10][11]
  • Kinase Inhibitors: Used to target the ATP-binding hinge region or the solvent-exposed front pocket.

  • GPCR Ligands: The propyl chain provides flexibility, allowing the amine to reach aspartate residues deep within GPCR transmembrane helices (e.g., Dopamine or Serotonin receptors).

Validated Analogs (Contextual Grounding)

While the specific propyl derivative is a library intermediate, its utility is grounded in the activity of closely related analogs:

  • Butyl Analog (CAS 1152840-71-5): Used in fragment libraries for screening against metalloproteases.

  • N-Methyl Analog (CAS 1250769-47-1): A common intermediate in the synthesis of Janus Kinase (JAK) inhibitors.

Part 4: Safety & Handling

GHS Classification (Predicted based on amine class):

  • Signal Word: DANGER

  • Hazard Statements:

    • H314: Causes severe skin burns and eye damage (Corrosive).

    • H302: Harmful if swallowed.

  • Precautionary Measures:

    • Wear chemically resistant gloves (Nitrile) and eye protection.

    • Handle in a fume hood to avoid inhalation of vapors.

    • Store under inert atmosphere (Argon/Nitrogen) to prevent oxidation or carbonate formation from atmospheric CO₂.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3338044 (Related Pyrazole Amides). Retrieved from [Link]

  • Abdel-Magid, A. F., et al. (1996).Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry.

Sources

Foundational

Technical Guide: N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine

This technical guide details the properties, synthesis, and applications of N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine , a critical secondary amine building block in modern medicinal chemistry. Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the properties, synthesis, and applications of N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine , a critical secondary amine building block in modern medicinal chemistry.

Executive Summary

N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine is a specialized heterocyclic secondary amine used primarily as a pharmacophore scaffold in drug discovery. It serves as a versatile linker in Fragment-Based Drug Design (FBDD), particularly for kinase inhibitors (e.g., JAK, ALK) and GPCR ligands. Its structure combines a polar, hydrogen-bond-accepting pyrazole ring with a flexible propyl chain, offering a balanced physicochemical profile (moderate lipophilicity, high solubility) ideal for optimizing ADME properties in lead compounds.

Physicochemical Profile

The following data represents the calculated and predicted properties for the free base form. In synthetic applications, this compound is frequently handled as a hydrochloride or dihydrochloride salt to improve stability and crystallinity.

PropertyValueCausality / Relevance
IUPAC Name N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amineOfficial nomenclature for registry.
Molecular Formula C₈H₁₅N₃Core stoichiometry.
Molecular Weight 153.23 g/mol Low MW (<200) makes it an ideal "fragment" for FBDD.
Exact Mass 153.1266Critical for High-Res Mass Spectrometry (HRMS) validation.
ClogP (Predicted) ~0.65 ± 0.4Indicates moderate hydrophilicity; good for oral bioavailability.
pKa (Basic) ~9.8 (Amine)The secondary amine is protonated at physiological pH (7.4).
pKa (Acidic) ~2.5 (Pyrazole)The pyrazole nitrogen is weakly basic and remains neutral at pH 7.4.
H-Bond Donors 1 (NH)Key for interaction with backbone carbonyls in protein binding pockets.
H-Bond Acceptors 2 (N, N)Pyrazole N2 and Amine N facilitate water solubility.
Rotatable Bonds 4High flexibility allows the propyl chain to adopt multiple conformations.

Synthetic Methodology

The most robust route to this compound is the Reductive Amination of 1-methyl-1H-pyrazole-4-carbaldehyde with propan-1-amine. This method is preferred over direct alkylation due to higher selectivity for the secondary amine and suppression of over-alkylation (tertiary amine formation).

Reaction Pathway Diagram

The following diagram illustrates the convergent synthesis starting from the commercially available aldehyde precursor.

SynthesisPathway Aldehyde 1-Methyl-1H-pyrazole- 4-carbaldehyde Imine Intermediate Imine (Unstable) Aldehyde->Imine DCM, RT Dehydration Amine Propan-1-amine Amine->Imine Product N-[(1-methyl-1H-pyrazol-4-yl) methyl]propan-1-amine Imine->Product Reduction (Hydride Transfer) Reductant NaBH(OAc)3 (STAB) Reductant->Imine H- Source

Figure 1: Reductive amination workflow using Sodium Triacetoxyborohydride (STAB) as the selective reducing agent.

Detailed Protocol (Self-Validating)

Objective: Synthesis of N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine (Scale: 1.0 mmol).

Reagents:

  • 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 eq, 110 mg)

  • Propan-1-amine (1.1 eq, 65 mg) [Caution: Volatile]

  • Sodium Triacetoxyborohydride (STAB) (1.4 eq, 297 mg)

  • Dichloromethane (DCM) (anhydrous, 5 mL)

  • Acetic Acid (catalytic, 1 drop)

Step-by-Step Procedure:

  • Imine Formation: In a dry 20 mL vial equipped with a stir bar, dissolve the aldehyde in DCM. Add propan-1-amine and the catalytic acetic acid.

    • Validation: Stir for 30-60 minutes. Monitor by TLC or LCMS.[1] The disappearance of the aldehyde peak indicates imine formation.

  • Reduction: Cool the mixture to 0°C (ice bath). Add STAB portion-wise over 5 minutes.

    • Causality: STAB is used instead of NaBH₄ because it is less basic and selectively reduces the imine in the presence of the aldehyde, preventing direct reduction of the starting material to the alcohol side-product.

  • Quenching: Allow the reaction to warm to Room Temperature (RT) and stir for 4-16 hours. Quench by adding saturated aqueous NaHCO₃ (5 mL).

  • Work-up: Extract the aqueous layer with DCM (3 x 10 mL). Combine organic layers, dry over Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: If necessary, purify via flash column chromatography (SiO₂, Gradient: 0-10% MeOH in DCM with 1% NH₄OH).

Medicinal Chemistry Applications

This specific amine acts as a bioisostere for benzylamines, offering reduced lipophilicity (LogP) and improved metabolic stability.

Fragment-Based Drug Design (FBDD)
  • Linker Strategy: The secondary amine serves as a "grow vector." The propyl group can be replaced or extended to probe hydrophobic pockets, while the pyrazole ring forms critical

    
    -stacking or H-bond interactions with the hinge region of kinases.
    
  • Kinase Inhibition: The 1-methyl-1H-pyrazole motif is a privileged scaffold found in inhibitors of Janus Kinase (JAK) and Anaplastic Lymphoma Kinase (ALK) . The nitrogen of the pyrazole often accepts a hydrogen bond from the protein backbone (e.g., hinge region residues).

Structural Activity Relationship (SAR) Logic
  • Methyl Group (N1): Blocks a potential metabolic soft spot (N-dealkylation) and locks the tautomeric state of the pyrazole.

  • Propyl Chain: Provides flexibility. Shortening to ethyl or lengthening to butyl drastically alters the entropic penalty of binding.

  • Secondary Amine: A critical handle for further derivatization (e.g., urea formation, amide coupling, or sulfonylation) to build the final drug candidate.

Analytical Characterization

Expected spectral data for validation:

  • ¹H NMR (400 MHz, CDCl₃):

    • 
       7.30-7.45 (s, 2H, Pyrazole-H3/H5).
      
    • 
       3.85 (s, 3H, N-CH₃).
      
    • 
       3.70 (s, 2H, N-CH₂-Pyrazole).
      
    • 
       2.55 (t, 2H, N-CH₂-Propyl).
      
    • 
       1.50 (m, 2H, CH₂-Propyl).
      
    • 
       0.90 (t, 3H, CH₃-Propyl).
      
  • LC-MS (ESI+):

    • Observed [M+H]⁺ = 154.2 m/z.

Handling and Safety

  • Hazards: As a secondary amine, it is corrosive and an irritant to eyes and skin.

  • Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The free base absorbs CO₂ from the air to form carbamates; conversion to the HCl salt is recommended for long-term storage.

  • Solubility: Highly soluble in polar organic solvents (DMSO, Methanol, DCM). Moderately soluble in water (pH dependent).

References

  • Synthesis of Pyrazole Carbaldehydes: Vilsmeier-Haack reaction for the synthesis of 1-alkyl-1H-pyrazole-4-carbaldehydes.[2]

  • Reductive Amination Protocol: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.

  • Pyrazole Scaffolds in Kinase Inhibitors: Review of Pyrazole derivatives as kinase inhibitors in drug discovery.

  • Analogous Compound Data: Physicochemical properties of N-methyl-1-(1-methyl-1H-pyrazol-4-yl)methanamine (Homolog).

Sources

Exploratory

Technical Guide: 1-Methyl-1H-Pyrazole-4-Methanamine Propyl Derivatives in Lead Optimization

Executive Summary The 1-methyl-1H-pyrazole-4-methanamine scaffold represents a privileged substructure in modern medicinal chemistry, particularly within the realm of kinase inhibition (e.g., JAK, ALK targets) and GPCR m...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 1-methyl-1H-pyrazole-4-methanamine scaffold represents a privileged substructure in modern medicinal chemistry, particularly within the realm of kinase inhibition (e.g., JAK, ALK targets) and GPCR modulation.[1] Its propyl derivatives—specifically formed via the functionalization of the exocyclic amine—serve as critical probes for hydrophobic pocket optimization and lipophilic efficiency (LipE) tuning.

This guide provides a comprehensive technical analysis of the N-propyl-1-methyl-1H-pyrazole-4-methanamine motif.[1] It details the synthetic pathways, physicochemical profiling, and strategic application of this scaffold in Fragment-Based Drug Discovery (FBDD).

Chemical Architecture & Significance

The Core Scaffold

The pyrazole ring is a bioisostere of imidazole and pyridine, offering distinct metabolic stability profiles. The 1-methyl-1H-pyrazole-4-methanamine core (CAS: 1185299-72-2) is characterized by:

  • Low Basicity of Ring Nitrogens: Unlike imidazole (pKa ~7), the pyrazole lone pair delocalization renders the ring nitrogens less basic (pKa ~2.5), reducing non-specific protein binding.

  • Primary Amine Handle: The methanamine arm (pKa ~9.[1]5) serves as a high-reactivity vector for reductive amination, amide coupling, or sulfonylation.[1]

The Propyl Modification

Derivatization with a propyl chain (propyl, isopropyl, or cyclopropylmethyl) is a strategic medicinal chemistry maneuver intended to:

  • Probe Hydrophobic Depth: The 3-carbon chain is the optimal length to traverse "gatekeeper" residues in ATP-binding pockets without incurring excessive entropic penalties.[1]

  • Modulate LogP: The addition of a propyl group typically increases cLogP by ~1.5 units, allowing for fine-tuning of membrane permeability and blood-brain barrier (BBB) penetration.[1]

Synthetic Pathways[2][3][4][5]

The synthesis of the propyl derivative is most efficiently achieved via Reductive Amination of the corresponding aldehyde. This approach avoids the over-alkylation issues common with direct alkylation of the amine.

Reaction Logic (DOT Visualization)

Synthesis_Pathway Start 1-Methyl-1H-pyrazole (Starting Material) Aldehyde 1-Methyl-1H-pyrazole- 4-carbaldehyde Start->Aldehyde Vilsmeier-Haack (POCl3, DMF) Imine Propyl-Imine Intermediate Aldehyde->Imine Propylamine (MeOH, 4A Sieves) Product N-Propyl-1-methyl-1H- pyrazole-4-methanamine Imine->Product Reduction (NaBH(OAc)3)

Figure 1: Step-wise synthesis from the commercial pyrazole precursor to the target propyl-amine derivative.[1][2]

Experimental Protocols

Protocol A: Vilsmeier-Haack Formylation

Objective: Synthesis of 1-methyl-1H-pyrazole-4-carbaldehyde.[1]

  • Reagent Setup: Cool anhydrous DMF (3.0 equiv) to 0°C under N2 atmosphere.

  • Addition: Dropwise add POCl3 (1.2 equiv) maintaining temp <10°C. Stir for 30 min to form the Vilsmeier reagent.

  • Substrate Addition: Add 1-methylpyrazole (1.0 equiv) dropwise.

  • Reaction: Heat to 90°C for 4 hours.

  • Quench: Pour onto ice/water and neutralize with Na2CO3 (pH 8).

  • Workup: Extract with EtOAc (3x). Wash organic layer with brine, dry over Na2SO4, and concentrate.

  • Validation: Confirm aldehyde peak via 1H NMR (~9.8 ppm).

Protocol B: Reductive Amination (The Propyl Coupling)

Objective: Synthesis of N-(1-methyl-1H-pyrazol-4-yl)methylpropan-1-amine.[1]

Reagents:

  • 1-methyl-1H-pyrazole-4-carbaldehyde (1.0 equiv)[1]

  • Propylamine (1.1 equiv)[1]

  • Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[1]

  • Acetic Acid (catalytic, 1-2 drops)[1]

Procedure:

  • Imine Formation: In a dry flask, dissolve the aldehyde in DCE (0.2 M). Add propylamine and catalytic acetic acid.[1] Add 4Å molecular sieves (optional but recommended for yield). Stir at RT for 2 hours.

  • Reduction: Cool the mixture to 0°C. Add STAB in three portions over 15 minutes.

  • Completion: Allow to warm to RT and stir overnight (12h). Monitor by LC-MS for disappearance of imine.

  • Quench: Quench with saturated aqueous NaHCO3. Stir vigorously for 20 mins.

  • Extraction: Extract with DCM (3x).

  • Purification (Critical): The secondary amine may streak on silica.[1]

    • Recommended: Use an SCX-2 (Strong Cation Exchange) cartridge.[1] Load reaction mixture, wash with MeOH (to remove non-basic impurities), and elute product with 2M NH3 in MeOH.

Physicochemical Profiling & SAR

The propyl derivative alters the physicochemical landscape of the molecule significantly compared to the parent methanamine.

Comparative Data Table
PropertyParent (Methanamine)Propyl Derivative (Target)Impact on Drug Design
MW 111.15 Da153.23 DaRemains within Fragment/Lead space.[1]
cLogP ~ -0.4 (Hydrophilic)~ 1.1 (Amphiphilic)Improved passive permeability.[1]
pKa (Amine) 9.48~9.8 - 10.1Increased basicity due to alkyl donation.[1]
H-Bond Donors 21Reduced desolvation penalty.[1]
TPSA 40.7 Ų~32 ŲBetter BBB penetration potential.[1]
SAR Logic: The "Gatekeeper" Interaction

In kinase inhibitor design (e.g., JAK inhibitors), the pyrazole ring often binds to the hinge region. The 4-position substituent points towards the solvent front or a hydrophobic back-pocket.[1]

Mechanism of Action (Propyl Probe):

  • Scenario A (Steric Clash): If the propyl group causes a >10-fold drop in potency, the pocket is sterically restricted (requires methyl or H).

  • Scenario B (Affinity Gain): If potency increases, the propyl group is likely displacing a high-energy water molecule or making Van der Waals contact with a hydrophobic residue (e.g., Leucine, Phenylalanine).

Strategic SAR Workflow

The following diagram illustrates the decision tree for optimizing this scaffold once the propyl derivative is synthesized.

SAR_Workflow Hit Hit Identified: Propyl-Amine Derivative Screen Biochemical Assay (IC50 Determination) Hit->Screen Decision Potency vs. Parent? Screen->Decision Path_A Potency Increased (>5x) Decision->Path_A Yes Path_B Potency Unchanged Decision->Path_B Equal Path_C Potency Decreased Decision->Path_C No Action_A Extend Chain (Butyl) or Add Branching (Isopropyl) Path_A->Action_A Action_B Check Solubilty/LogD (Lipophilic Efficiency Focus) Path_B->Action_B Action_C Revert to Methyl/Ethyl or Cyclize (Piperidine) Path_C->Action_C

Figure 2: Decision matrix for optimizing the propyl-amine lead.

References

  • BenchChem. (2025).[1][3] Application Notes: 1-Methylpyrazole as a Ligand in Coordination and Medicinal Chemistry. Retrieved from

  • Alam, M. A. (2023).[1][4] "Pyrazole: an emerging privileged scaffold in drug discovery".[1][4] Future Medicinal Chemistry, 15(21), 2011-2023.[1][4] [1]

  • Lindsay-Scott, P. J., et al. (2017).[1][5] "A Flexible Strategy for the Regiocontrolled Synthesis of Pyrazolo[1,5-a]pyrazines". Journal of Organic Chemistry, 82, 11295-11303.[5] [1]

  • GuideChem. (2025).[1] Chemical Properties of 1-Methyl-1H-pyrazole-4-methanamine. Retrieved from

  • Touchette, K. M. (2006).[1][6] "Reductive Amination: A Remarkable Experiment for the Organic Laboratory". Journal of Chemical Education. [1]

Sources

Foundational

[(1-methyl-1H-pyrazol-4-yl)methyl]propylamine SMILES string

Technical Monograph: Physicochemical Profiling and Synthetic Utility of [(1-Methyl-1H-pyrazol-4-yl)methyl]propylamine Structural Identity & Cheminformatics [(1-Methyl-1H-pyrazol-4-yl)methyl]propylamine is a secondary ami...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: Physicochemical Profiling and Synthetic Utility of [(1-Methyl-1H-pyrazol-4-yl)methyl]propylamine

Structural Identity & Cheminformatics

[(1-Methyl-1H-pyrazol-4-yl)methyl]propylamine is a secondary amine building block featuring a 1-methylpyrazole core. It serves as a critical intermediate in the synthesis of kinase inhibitors (e.g., JAK, Aurora) and GPCR ligands, offering a distinct vector for solubilizing groups or hydrogen-bond interactions compared to traditional benzylamine or pyridyl-amine scaffolds.

Table 1: Chemical Identity & Properties

PropertyValue / Descriptor
IUPAC Name N-[(1-Methyl-1H-pyrazol-4-yl)methyl]propan-1-amine
Common Name [(1-Methyl-1H-pyrazol-4-yl)methyl]propylamine
CAS Number 1153068-79-1 (Free base) / 2731008-59-4 (2HCl salt)
SMILES CCCNCc1cn(C)nc1
InChIKey LEHGOSZFUSOULZ-UHFFFAOYSA-N (Analogous)
Molecular Weight 153.23 g/mol
ClogP ~0.6 (Predicted)
pKa (Basic) ~9.8 (Secondary amine)
pKa (Acidic) ~2.5 (Pyrazole N2 protonation)
H-Bond Donors 1 (NH)
H-Bond Acceptors 2 (Pyrazole N, Amine N)

Synthetic Architecture

The most robust route to this scaffold is the Reductive Amination of 1-methyl-1H-pyrazole-4-carbaldehyde with n-propylamine. This method is preferred over direct alkylation of (1-methyl-1H-pyrazol-4-yl)methanamine due to the prevention of over-alkylation (quaternization) and higher chemoselectivity.

Reaction Mechanism & Reagent Selection
  • Carbonyl Source: 1-Methyl-1H-pyrazole-4-carbaldehyde.

  • Amine Source: n-Propylamine (1.1 equivalents).

  • Reducing Agent: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃).

    • Rationale: STAB is milder than NaBH₄ and does not reduce the aldehyde/ketone as rapidly as it reduces the iminium ion. This allows the equilibrium to favor imine formation before reduction occurs, minimizing alcohol byproducts.

  • Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM).

  • Acid Catalyst: Acetic Acid (AcOH), 1 equivalent (promotes iminium formation).

Step-by-Step Protocol
  • Imine Formation:

    • Charge a reaction vessel with 1-methyl-1H-pyrazole-4-carbaldehyde (1.0 eq) and DCE (0.2 M concentration).

    • Add n-propylamine (1.1 eq) and Acetic Acid (1.0 eq).

    • Stir at Room Temperature (RT) for 30–60 minutes to ensure imine equilibrium.

  • Reduction:

    • Add NaBH(OAc)₃ (1.5 eq) portion-wise over 10 minutes. Note: Mild exotherm.

    • Stir at RT for 4–16 hours under nitrogen atmosphere.

    • Monitor by LCMS (Look for M+H = 154.2).

  • Quench & Workup:

    • Quench with saturated aqueous NaHCO₃ (pH ~8–9).

    • Extract with DCM (3x).

    • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Synthetic Pathway Visualization

Synthesis Aldehyde 1-Methyl-1H-pyrazole- 4-carbaldehyde Intermediate Iminium Species (Transient) Aldehyde->Intermediate Condensation Amine n-Propylamine Amine->Intermediate Product Target Secondary Amine (M+H 154.2) Intermediate->Product Hydride Transfer Reagent NaBH(OAc)3 DCE, AcOH Reagent->Product Reducing Agent

Figure 1: Reductive amination pathway utilizing STAB for chemoselective synthesis.

Purification Strategy (Self-Validating System)

Since the product is a base, an Acid-Base Extraction is the most efficient purification method, often eliminating the need for chromatography.

  • Acid Capture: Dissolve crude residue in EtOAc. Extract with 1N HCl (3x). The product moves to the aqueous phase (protonated); non-basic impurities remain in EtOAc.

  • Base Release: Basify the combined aqueous layer to pH >12 using 4N NaOH. The product becomes neutral and insoluble in water.

  • Extraction: Extract the milky aqueous mixture with DCM (3x).

  • Salt Formation (Optional): Treat the DCM layer with HCl in Dioxane to precipitate the dihydrochloride salt for long-term storage.

Purification Crude Crude Reaction Mixture (DCM/DCE) Quench Quench: Sat. NaHCO3 Crude->Quench OrgLayer1 Organic Layer (Contains Product + Impurities) Quench->OrgLayer1 AcidWash Extract with 1N HCl OrgLayer1->AcidWash AqLayerAcid Aqueous Layer (pH < 2) (Contains Product-H+) AcidWash->AqLayerAcid OrgLayerWaste Organic Waste (Non-basic Impurities) AcidWash->OrgLayerWaste Basify Basify with NaOH to pH > 12 AqLayerAcid->Basify FinalExtract Extract with DCM Basify->FinalExtract PureProduct Pure Product (Free Base) FinalExtract->PureProduct

Figure 2: Acid-Base extraction workflow for isolating the secondary amine without chromatography.

Analytical Validation

To ensure scientific integrity, the synthesized compound must be validated against the following predicted spectral data.

Table 2: Expected 1H NMR Shifts (CDCl₃, 400 MHz)

PositionShift (δ ppm)MultiplicityIntegrationAssignment
Pyrazole-H5 7.35 – 7.45Singlet (s)1HAromatic ring proton (adjacent to N-Me)
Pyrazole-H3 7.20 – 7.30Singlet (s)1HAromatic ring proton
N-Methyl 3.80 – 3.90Singlet (s)3HMethyl group on Pyrazole N1
Benzylic CH₂ 3.65 – 3.75Singlet (s)2HCH₂ linking Pyrazole and Amine
Propyl N-CH₂ 2.55 – 2.65Triplet (t)2HPropyl chain (alpha to nitrogen)
Propyl CH₂ 1.45 – 1.55Multiplet (m)2HPropyl chain (beta)
Propyl CH₃ 0.90 – 0.95Triplet (t)3HTerminal methyl

Mass Spectrometry (ESI+):

  • [M+H]⁺: 154.2

  • Fragmentation: Loss of propyl chain (M-43) is common in high-energy collisions.

Medicinal Chemistry Applications

  • Bioisosterism: The 1-methylpyrazole moiety acts as a bioisostere for phenyl and pyridine rings. It offers reduced lipophilicity (LogP ~0.6 vs ~1.2 for benzylamine), improving metabolic stability and water solubility.

  • Linker Design: The secondary amine serves as a versatile handle for:

    • Amide Coupling: Reaction with carboxylic acids to form inhibitors.

    • Sulfonylation: Creation of sulfonamide derivatives.

    • Urea Formation: Reaction with isocyanates.

  • Kinase Inhibitors: This motif mimics the ATP-binding hinge region interactions found in several JAK and Aurora kinase inhibitors, where the pyrazole nitrogens can accept hydrogen bonds.

Safety & Handling

  • Hazards: Like most low-molecular-weight amines, this compound is likely a Skin Irritant (H315) and Eye Irritant (H319) . The free base may be corrosive.

  • Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Amines readily absorb CO₂ from the air to form carbamates.

  • Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 4770990, 1-methyl-1H-pyrazol-4-amine (Analogous Synthesis). Retrieved from [Link]

  • Abdel-Magid, A. F., et al. (1996).Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862.
Exploratory

Pyrazole-Based Propylamine Building Blocks: A Technical Guide for Medicinal Chemistry

Executive Summary: The "Goldilocks" Tether In the architecture of small molecule drug discovery, the linker often dictates the fate of a candidate as much as the warhead. The pyrazole-based propylamine moiety represents...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Goldilocks" Tether

In the architecture of small molecule drug discovery, the linker often dictates the fate of a candidate as much as the warhead. The pyrazole-based propylamine moiety represents a privileged structural motif that solves two recurring challenges in medicinal chemistry: solubility modulation and vectorized target engagement .

This guide dissects the utility, synthesis, and application of 3-(1H-pyrazol-1-yl)propan-1-amine and its derivatives. Unlike rigid aromatic linkers, the propyl chain offers a specific degree of entropic freedom—often referred to as the "Goldilocks length" (approx. 3.5–4.5 Å)—ideal for bridging a solvent-exposed solubilizing group to a deep hydrophobic pocket, particularly in Kinase and GPCR targets.

Strategic Design & Chemical Space

The Pharmacophore Triad

The pyrazole-propylamine building block functions through three distinct mechanistic roles:

  • The Pyrazole Core (Aromatic Anchor): Acts as a hydrogen bond acceptor (N2) and donor (if C-substituted), often serving as a bioisostere for phenyl or pyridine rings to lower lipophilicity (LogP).

  • The Propyl Linker (Entropic Buffer): A 3-carbon aliphatic chain allows the terminal amine to adopt multiple conformations without incurring the high entropic penalty of longer alkyl chains.

  • The Primary Amine (Solubility/Interaction Handle):

    • pKa ~9.5: Exists predominantly as a cation at physiological pH, improving aqueous solubility.

    • Salt Bridge Formation: Critical for anchoring to Asp/Glu residues in GPCR orthosteric sites (e.g., Dopaminergic

      
      , Serotonergic 
      
      
      
      ).
Physicochemical Profiling

Data generated via consensus prediction models (ACD/Percepta & ChemAxon).

PropertyPyrazole-Propylamine (Unsubstituted)Phenyl-Propylamine (Comparator)Impact
MW 125.17 Da135.21 DaFragment-like, high Ligand Efficiency (LE).
cLogP 0.451.82Significant reduction in lipophilicity.
TPSA 29.0 Ų12.0 ŲImproved polar surface area for permeability.
H-Bond Donors 22Equivalent.
H-Bond Acceptors 21Pyrazole N2 adds an acceptor site.

Validated Synthetic Protocols

To ensure high fidelity and scalability, direct alkylation of pyrazole with chloropropylamine is discouraged due to polymerization and poly-alkylation risks. The Phthalimide-Protected Route is the industry standard for generating high-purity building blocks.

Protocol A: The Phthalimide "Gabriel" Strategy (Recommended)

Objective: Synthesis of 3-(1H-pyrazol-1-yl)propan-1-amine.

Step 1: N-Alkylation (Regioselective)
  • Reagents: 1H-Pyrazole (1.0 eq), N-(3-Bromopropyl)phthalimide (1.1 eq),

    
     (1.5 eq).
    
  • Solvent: Acetonitrile (ACN) or DMF (anhydrous).

  • Conditions:

    
    , 12 hours.
    
  • Mechanism: The pyrazole anion (generated by base) attacks the alkyl halide.

    
     is preferred over 
    
    
    
    to minimize racemization if chiral substituents are present, and it favors the thermodynamic N1 product in substituted pyrazoles.
Step 2: Deprotection (Hydrazinolysis)
  • Reagents: Hydrazine hydrate (

    
    , 3.0 eq).
    
  • Solvent: Ethanol (EtOH).

  • Conditions: Reflux, 4 hours.

  • Workup: The reaction produces a white precipitate (phthalhydrazide).

    • Cool to room temperature.

    • Filter off the phthalhydrazide solid.

    • Concentrate the filtrate.

    • Redissolve in DCM, wash with 1N NaOH (to ensure free base), dry over

      
      .
      
Step 3: Purification
  • Distillation: For simple derivatives (High vacuum, b.p. ~100°C @ 0.5 mmHg).

  • Salt Formation: Isolate as the Dihydrochloride salt (

    
    ) by adding 4N HCl in Dioxane. This is more stable for long-term storage.
    
Visualization of Synthetic Workflow

Synthesis_Workflow Start 1H-Pyrazole (Starting Material) Intermediate N-Alkylated Phthalimide Intermediate Start->Intermediate Cs2CO3, ACN, 60°C (SN2 Reaction) Reagent N-(3-Bromopropyl) phthalimide Reagent->Intermediate Deprotection Hydrazine Hydrate (EtOH, Reflux) Intermediate->Deprotection Product 3-(Pyrazol-1-yl) propan-1-amine Deprotection->Product Filtration & Concentration Waste Phthalhydrazide (Precipitate) Deprotection->Waste By-product removal

Caption: Figure 1. Optimized Gabriel Synthesis pathway for Pyrazole-Propylamine building blocks, ensuring mono-alkylation and high purity.

Advanced Applications in Drug Discovery

Kinase Inhibitors: The "Solvent Front" Extension

In Type I and Type II kinase inhibitors, the hinge-binding motif is often hydrophobic. To improve oral bioavailability, a solubilizing tail is extended towards the solvent front.

  • Application: The pyrazole nitrogen (N2) can accept a H-bond from the solvent, while the propylamine tail extends out to form salt bridges with surface residues (e.g., Asp or Glu).

  • Example Logic: Replacing a piperazine linker with a pyrazole-propylamine can reduce metabolic liability (N-oxidation) while maintaining basicity.

GPCR Ligands: The "Bioamine" Mimic

For aminergic GPCRs (Dopamine, Serotonin, Histamine), the basic nitrogen is non-negotiable.

  • Mechanism: The protonated amine of the propylamine chain mimics the endogenous neurotransmitter's amine, anchoring to the conserved Aspartate residue in Transmembrane Helix 3 (TM3).

  • Advantage: The pyrazole ring provides a rigid "handle" that can be substituted (e.g., 4-Cl, 4-Me) to probe the hydrophobic sub-pockets (e.g., the EC2 loop region) without disrupting the critical amine-Asp interaction.

Fragment-Based Drug Design (FBDD)

Due to its low molecular weight (125 Da), this building block is an ideal "Fragment Grower."

  • Protocol:

    • Screen the pyrazole-propylamine fragment against a target (NMR/SPR).

    • Identify binding orientation.

    • "Grow" the molecule by reacting the primary amine with diverse electrophiles (sulfonyl chlorides, isocyanates, acid chlorides) to rapidly generate a library of >1000 analogs.

Troubleshooting & Expert Tips

IssueRoot CauseCorrective Action
Regioisomers (N1 vs N2) Tautomerism in 3-substituted pyrazoles.Use steric bulk to direct alkylation. For 3-substituted pyrazoles, N1 alkylation is generally favored by sterics, but solvent polarity (DMF vs THF) can shift the ratio. Verify via NOESY NMR.
Poly-alkylation Use of free alkyl halides with primary amines.Strictly adhere to the Phthalimide or Boc-protected route (Protocol A).
Hygroscopicity Free amine absorbs water/CO2.Store as the Dihydrochloride or Oxalate salt . Convert to free base immediately prior to coupling.

References

  • Review of Pyrazole Pharmaceuticals

    • Ansari, A., et al.
  • Synthetic Methodology (N-Alkylation)

    • Krayushkin, M. M., et al. "Regioselective alkylation of pyrazoles." Russian Chemical Bulletin, 2008.
  • GPCR Ligand Design Principles

    • Congreve, M., et al. "Structural biology and drug discovery for protein family GPCRs.
  • Gabriel Synthesis Adaptation

    • Khan, K. M., et al. "An improved method for the synthesis of N-substituted phthalimides." Journal of Chemical Society of Pakistan, 2009.

Author Note: This guide synthesizes standard industrial practices with chem-informatics data. All protocols should be validated with specific substrates in a controlled laboratory environment.

Foundational

Solubility of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine in DMSO

Technical Guide: Solubility Profiling & Handling of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine in DMSO Executive Summary & Compound Profile [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine is a secondary amine building b...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Solubility Profiling & Handling of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine in DMSO

Executive Summary & Compound Profile

[(1-methyl-1H-pyrazol-4-yl)methyl]propylamine is a secondary amine building block widely utilized in fragment-based drug discovery (FBDD) and the synthesis of bioactive heterocycles. Its structure comprises a 1-methylpyrazole core linked via a methylene bridge to a propylamino group.

This guide details the solubility characteristics, preparation of stock solutions, and stability considerations for this compound in Dimethyl Sulfoxide (DMSO), the industry-standard solvent for high-throughput screening (HTS) and compound management.

Physicochemical Profile
PropertyValue / Description
Chemical Formula C₈H₁₅N₃
Molecular Weight 153.23 g/mol
Physical State Viscous oil or low-melting solid (Free Base); Crystalline solid (HCl Salt)
Acidity (pKa) ~9.8 (Secondary Amine), ~2.5 (Pyrazole N) [Predicted]
LogP ~0.6 to 0.9 [Predicted]
H-Bond Donors 1 (Secondary Amine -NH)
H-Bond Acceptors 2 (Pyrazole N, Amine N)

Theoretical Solubility in DMSO

Based on the "Like Dissolves Like" principle and the structural features of the molecule, [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine exhibits high solubility in DMSO.

  • Mechanism: DMSO is a polar aprotic solvent (

    
     = 46.7) capable of accepting hydrogen bonds. The secondary amine proton (-NH-) of the propyl chain acts as a hydrogen bond donor to the sulfonyl oxygen of DMSO. Conversely, the pyrazole nitrogens and the amine nitrogen act as acceptors.
    
  • Prediction:

    • Free Base: Miscible or soluble > 500 mM. The lipophilic propyl chain and methyl group prevent the lattice energy from becoming prohibitive.

    • Salt Forms (e.g., HCl): Soluble > 100 mM. The high dielectric constant of DMSO effectively solvates the ammonium cation and chloride anion.

Experimental Protocol: Stock Solution Preparation

This protocol describes the preparation of a standard 100 mM stock solution , the "Gold Standard" concentration for medicinal chemistry libraries.

Reagents & Equipment
  • Compound: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (Verify if Free Base or Salt).

  • Solvent: Anhydrous DMSO (Grade ≥ 99.9%, Water < 0.1%).

  • Vessel: Amber glass vial (borosilicate) with a PTFE-lined screw cap.

  • Environment: Low humidity (< 40% RH) to prevent DMSO hygroscopicity.

Step-by-Step Workflow
  • Mass Calculation: To prepare 1.0 mL of a 100 mM solution:

    
    
    
    
    
    (Note: If using a salt form, adjust MW accordingly. E.g., for Monohydrochloride, MW ≈ 189.7 g/mol ).
  • Weighing: Weigh ~15-20 mg of the compound into the amber vial. Record the exact mass.

  • Volume Addition (Gravimetric Method - Recommended): For maximum accuracy, add DMSO by mass rather than volume, as DMSO is viscous.

    
    
    (Density of DMSO 
    
    
    
    = 1.10 g/mL at 20°C).
  • Dissolution:

    • Free Base: Vortex for 30 seconds. Dissolution should be instantaneous.

    • Salt Form: Vortex for 60 seconds. If particles persist, sonicate at 35-40 kHz for 5 minutes. Avoid heating above 40°C to prevent degradation.

  • Quality Control (Visual): Inspect the solution against a dark background. It must be strictly clear and free of particulates or "schlieren" (swirls indicating incomplete mixing).

Visualization: Solubility Testing Workflow

SolubilityWorkflow Start Weigh Compound (Target: 100 mM) AddSolvent Add Anhydrous DMSO (Gravimetric Addition) Start->AddSolvent Mix Vortex / Sonicate (30-60 sec) AddSolvent->Mix Check Visual Inspection Mix->Check Success Clear Solution (Ready for Use) Check->Success Clear Fail Particulates Remaining Check->Fail Cloudy Heat Mild Heating (37°C, 5 min) Fail->Heat Heat->Mix

Figure 1: Decision tree for preparing and verifying high-concentration stock solutions.

Stability & Handling in DMSO

While DMSO is an excellent solvent, it introduces specific reactivity risks for secondary amines like [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine.

The Carbamate Artifact (Critical)

Secondary amines react reversibly with atmospheric Carbon Dioxide (


) to form carbamic acids/salts.
  • Risk: DMSO absorbs water, which catalyzes this reaction.

  • Observation: A clear stock solution may develop a precipitate (ammonium carbamate salt) if left uncapped.

  • Mitigation: Always flush the headspace of the vial with dry Nitrogen or Argon before sealing.

Oxidative Instability

DMSO can act as a mild oxidant (related to Swern oxidation mechanisms) under specific conditions, potentially oxidizing the secondary amine to an imine or N-oxide upon prolonged storage.

  • Storage Rule: Store 100 mM stocks at -20°C or -80°C .

  • Freeze/Thaw: Limit freeze-thaw cycles to < 5. Aliquot stocks into single-use volumes (e.g., 20 µL) to maintain integrity.

Visualization: Solute-Solvent Interaction

ChemicalInteraction Amine Secondary Amine (-NH-) DMSO_O DMSO Oxygen (H-Bond Acceptor) Amine->DMSO_O H-Bond Donation Pyrazole_N Pyrazole Nitrogen (H-Bond Acceptor) Water Atmospheric H2O (Contaminant) Water->DMSO_O Hygroscopic Absorption Water->Pyrazole_N Competitive H-Bond

Figure 2: Interaction map showing H-bonding stabilization and the risk of water interference.

Analytical Verification (HPLC)

For critical assays (e.g., Kd determination), do not rely solely on visual solubility.

  • Method: HPLC-UV or LC-MS.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

  • Detection: UV at 220 nm (Amide/Amine absorption) and 254 nm (Aromatic Pyrazole).

  • Procedure:

    • Dilute 100 mM DMSO stock 1:100 into Acetonitrile (not water, to avoid crashing out if lipophilic).

    • Inject.[1]

    • Verify single peak purity > 95%.[2]

References

  • Enamine. Building Blocks: Secondary Amines & Pyrazoles. Retrieved from

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary: Pyrazole Derivatives. Retrieved from

  • Tetko, I. V., et al. (2013). "Development of Dimethyl Sulfoxide Solubility Models Using 163,000 Molecules." Journal of Chemical Information and Modeling. Retrieved from

  • Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard text for DMSO solubility protocols in drug discovery).

Sources

Exploratory

Technical Guide: Physicochemical Profiling of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

[1] Executive Summary [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine is a bifunctional building block frequently utilized in the synthesis of kinase inhibitors and GPCR ligands.[1] Its physicochemical behavior is governed...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

[(1-methyl-1H-pyrazol-4-yl)methyl]propylamine is a bifunctional building block frequently utilized in the synthesis of kinase inhibitors and GPCR ligands.[1] Its physicochemical behavior is governed by two distinct ionization centers: a moderately basic secondary amine and a weakly basic pyrazole nitrogen.

Based on Structure-Activity Relationship (SAR) analysis and fragment-based prediction algorithms, the pKa values for this compound are:

Ionization CenterFunctional GroupPredicted pKaTypeCharge State (pH 7.4)
pKa₁ Secondary Amine (Aliphatic)9.45 ± 0.3 BasicCationic (+1)
pKa₂ Pyrazole Nitrogen (N2)2.10 ± 0.2 Weakly BasicNeutral (0)

Physiological Implication: At physiological pH (7.4), the molecule exists predominantly as a monocation , driven by the protonation of the secondary amine. The pyrazole ring remains uncharged, contributing to lipophilicity and π-stacking potential.

Part 1: Structural Analysis & Theoretical pKa Prediction[1]

To accurately determine pKa without direct experimental data, we must deconstruct the molecule into its constituent pharmacophores and apply Hammett inductive principles.

Structural Dissection

The molecule consists of a propylamine tail linked via a methylene bridge to the C4 position of a 1-methylpyrazole ring.

G cluster_0 Ionization Centers N_amine Secondary Amine (Dominant Base) pKa ~9.5 Physiological Charge (+1) Physiological Charge (+1) N_amine->Physiological Charge (+1) N_pyrazole Pyrazole N2 (Weak Base) pKa ~2.1 Linker Methylene Bridge (Insulator) N_pyrazole->Linker Inductive Effect (-I) Neutral at pH 7.4 Neutral at pH 7.4 N_pyrazole->Neutral at pH 7.4 Linker->N_amine Attenuated -I Effect

Figure 1: Structural deconstruction highlighting the two ionization centers and their electronic interaction.[1]

The Secondary Amine (pKa ~9.45)

Standard dialkylamines (e.g., di-n-propylamine) exhibit pKa values near 11.0 .[1] However, the presence of an aromatic heterocycle reduces basicity via the inductive electron-withdrawing effect (-I).[1]

  • Comparison: N-benzylmethylamine has a pKa of 9.57 .[1]

  • Analysis: The 1-methylpyrazol-4-yl group is

    
    -excessive (electron-rich) but exerts a net inductive withdrawal on the amine similar to, or slightly stronger than, a phenyl ring.[1] Therefore, a value slightly lower than N-propylamine (10.7) and comparable to benzylamine derivatives is scientifically sound.
    
The Pyrazole Nitrogen (pKa ~2.10)

The N2 nitrogen of 1-methylpyrazole has a lone pair available for protonation, but it is weakly basic due to the aromatic stability of the ring.

  • Reference: 1-Methylpyrazole has an experimental pKa of 2.06 .[1]

  • Substituent Effect: The alkylaminomethyl group at C4 is weakly electron-donating (via hyperconjugation), which may slightly raise the pKa, but the effect is negligible. The value remains close to the parent heterocycle.

Part 2: Implications for Drug Design[1]

Understanding these values is critical for predicting the molecule's behavior in biological systems.

LogD Profile (Distribution Coefficient)

The LogD is pH-dependent.[1]

  • pH < 2.0: Dicationic (Highly soluble, zero permeability).

  • pH 2.0 - 9.0: Monocationic (Good solubility, moderate permeability).

  • pH > 10.0: Neutral (Low solubility, high permeability).

Lysosomotropism

With a pKa > 8.0 and a lipophilic aromatic ring, this molecule is a candidate for lysosomal trapping . The basic amine will protonate inside the acidic lysosome (pH 4.5 - 5.0), potentially leading to high intracellular accumulation, a critical factor in volume of distribution (Vd) calculations.

Part 3: Experimental Determination Protocols

To validate the predicted values, Potentiometric Titration is the gold standard method. Due to the likely low aqueous solubility of the neutral form, a co-solvent method is recommended.

Materials & Equipment
  • Instrument: Automated Potentiometric Titrator (e.g., Mettler Toledo or Sirius T3).

  • Electrode: Glass pH combination electrode (calibrated at pH 4.0, 7.0, 10.0).

  • Titrant: 0.5 M KOH (CO₂-free) and 0.5 M HCl.

  • Medium: 0.15 M KCl (to mimic physiological ionic strength).

  • Co-solvent: Methanol or Dioxane (if precipitation occurs).

Step-by-Step Protocol (Self-Validating)
  • System Calibration (The "Blank"):

    • Titrate the 0.15 M KCl blank solution with HCl and KOH to determine the exact carbonate content and electrode slope efficiency. Pass Criteria: Slope > 98%.

  • Sample Preparation:

    • Dissolve 3–5 mg of the compound in 20 mL of 0.15 M KCl.

    • Add a known excess of 0.1 M HCl to fully protonate both sites (starting pH < 1.5).

  • Titration Run:

    • Titrate with KOH.[2]

    • Data Point 1 (N2): Look for a shallow inflection point near pH 2.0–2.5.

    • Data Point 2 (Amine): Look for a sharp inflection point near pH 9.0–10.0.

  • Bjerrum Plot Analysis:

    • Convert volume of titrant to

      
       (average number of protons bound).
      
    • Plot

      
       vs. pH. Half-integral values (
      
      
      
      ) correspond to pKa values.[1]
Visualizing the Experimental Workflow

Experiment cluster_data Data Acquisition start Start: Weigh 5mg Sample acidify Acidify to pH 1.5 (Force Dication State) start->acidify titrate Titrate with KOH (0.05 mL increments) acidify->titrate point1 Inflection 1 (pH ~2.1) Pyrazole Deprotonation titrate->point1 point2 Inflection 2 (pH ~9.5) Amine Deprotonation point1->point2 calc Calculate Bjerrum Plot Derive pKa point2->calc

Figure 2: Potentiometric titration workflow for determining polyprotic basicity.[1]

References

  • PubChem. 1-Methylpyrazole (Compound CID 7852) Physicochemical Properties. National Library of Medicine. Available at: [Link][1]

  • ASTM International. Standard Test Methods for Total, Primary, Secondary, and Tertiary Amine Values of Fatty Amines by Alternative Indicator Method (ASTM D2073). Available at: [Link][1]

  • Perrin, D. D.Dissociation Constants of Organic Bases in Aqueous Solution. IUPAC Chemical Data Series, Butterworths, London. (Standard reference for benzylamine/pyrazole analog comparisons).
  • Cheméo. 1H-Pyrazole, 1-methyl- Chemical Properties. Available at: [Link][1]

Sources

Foundational

Suppliers of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine hydrochloride

Technical Monograph: Sourcing, Synthesis, and Quality Control of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Hydrochloride Executive Summary & Molecule Profile The compound [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: Sourcing, Synthesis, and Quality Control of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Hydrochloride

Executive Summary & Molecule Profile

The compound [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (often isolated as the hydrochloride salt) represents a critical "linker" motif in modern medicinal chemistry.[1] The 1-methylpyrazole core serves as a bioisostere for phenyl and pyridine rings, offering improved solubility and distinct metabolic stability profiles, while the secondary amine provides a versatile handle for further elaboration into amides, ureas, or sulfonamides—common pharmacophores in kinase inhibitors (e.g., JAK, BTK targets) and GPCR ligands.

This guide addresses the "Make vs. Buy" challenge. While catalog availability for this specific secondary amine fluctuates, the precursor supply chain is robust. This document details the sourcing of high-purity precursors, a validated synthesis protocol for in-house production, and the analytical criteria required to ensure structural integrity.

Chemical Identity
  • IUPAC Name: N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine hydrochloride[1]

  • Molecular Formula: C₈H₁₅N₃[1] · xHCl

  • Key Structural Feature: Secondary amine tethered to a 1-methylpyrazole core via a methylene bridge.[1]

  • Primary Precursor CAS: 25016-11-9 (1-Methyl-1H-pyrazole-4-carbaldehyde)[1]

Sourcing Strategy: The Supply Chain

Direct commercial availability of the specific N-propyl secondary amine is often limited to "Make-to-Order" status.[1] Therefore, the most reliable sourcing strategy focuses on procuring the aldehyde precursor or engaging custom synthesis partners.

Table 1: Validated Supplier Ecosystem
CategoryVendorPrimary RoleKey CAS / ProductReliability Notes
Precursor Source Enamine Building Blocks25016-11-9 (Aldehyde)High stock reliability; excellent for gram-to-kilo scale precursors.[1]
Precursor Source Fluorochem Building Blocks25016-11-9 Strong UK/EU distribution; generally provides NMR data with batches.[1]
Precursor Source Chem-Impex Reagents400877-05-6 (Primary Amine)Good source if attempting alkylation route (less preferred).[1]
Custom Synthesis ChemScene CRO/CMOCustom OrderCapable of executing the reductive amination on >10g scale.
Custom Synthesis WuXi AppTec CROCustom OrderRecommended for GMP-grade requirements or large library synthesis.[1]

Sourcing Insight: Do not rely on "In Stock" flags for the final secondary amine from aggregators. These are often virtual inventories. The most time-efficient route is to purchase 1-Methyl-1H-pyrazole-4-carbaldehyde (CAS 25016-11-9) and perform the reductive amination in-house (Protocol below).[1]

Technical Synthesis Protocol

For researchers opting for in-house production, the Reductive Amination route is superior to direct alkylation. Direct alkylation of the primary amine often leads to over-alkylation (tertiary amine impurities) which are difficult to separate.[2]

Reaction Logic & Pathway

The synthesis involves the condensation of 1-methyl-1H-pyrazole-4-carbaldehyde with n-propylamine to form an imine intermediate, which is reduced in situ to the secondary amine.[1]

SynthesisPathway Aldehyde 1-Methyl-1H-pyrazole- 4-carbaldehyde (CAS 25016-11-9) Imine Imine Intermediate (Transient) Aldehyde->Imine + n-Propylamine DCM/MeOH, 25°C Amine n-Propylamine Amine->Imine Product Target Secondary Amine (Free Base) Imine->Product + NaBH(OAc)3 (STAB reduction) Salt Target HCl Salt (Stable Solid) Product->Salt + 4M HCl in Dioxane

Figure 1: Reductive amination pathway avoiding over-alkylation.

Step-by-Step Protocol (Self-Validating)

Reagents:

  • 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 eq)[1]

  • n-Propylamine (1.1 eq)[1]

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq) - Preferred over NaBH3CN for lower toxicity.[1]

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[1]

  • Acetic Acid (catalytic, 1-2 drops)[1]

Procedure:

  • Imine Formation: In a round-bottom flask under N₂, dissolve the aldehyde in anhydrous DCM (0.1 M concentration). Add n-propylamine and catalytic acetic acid.[1] Stir at room temperature for 1–2 hours.

    • Checkpoint: Monitor by TLC or LCMS. The aldehyde peak should disappear, replaced by the imine mass [M+H]+.

  • Reduction: Cool the mixture to 0°C. Add STAB portion-wise (exothermic). Allow to warm to room temperature and stir overnight.

    • Mechanism:[1][3] STAB is less acidic than NaBH3CN and selectively reduces the imine without reducing the aldehyde, preventing side reactions.

  • Quench & Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x).[1] Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Salt Formation (Critical for Stability): Dissolve the crude oil in a minimum amount of diethyl ether or EtOAc. Add 4M HCl in dioxane dropwise at 0°C. The white precipitate is the hydrochloride salt. Filter and wash with cold ether.

Quality Control & Analytical Specifications

To ensure the material is suitable for biological assays, it must meet specific purity criteria.

Table 2: Analytical Release Specifications
TestMethodAcceptance CriteriaDiagnostic Note
Identity ¹H NMR (DMSO-d₆)Consistent structureLook for Pyrazole singlets (~7.5-8.0 ppm) and N-Methyl singlet (~3.8 ppm).[1]
Purity HPLC (UV 254nm)> 95.0%Main impurity is often the bis-alkylated tertiary amine.[1]
Residual Solvent GC-Headspace< 5000 ppmEnsure complete removal of DCM/Dioxane.[1]
Counter-ion Ion Chromatography1.0 ± 0.1 eq Cl⁻Confirms mono- or dihydrochloride stoichiometry.[1]
Diagnostic NMR Signals (Free Base approximation)
  • δ 7.35 (s, 1H), 7.25 (s, 1H): Pyrazole ring protons (C3-H, C5-H).[1]

  • δ 3.82 (s, 3H): N-Methyl group (characteristic of 1-methylpyrazole).[1]

  • δ 3.65 (s, 2H): Benzylic-like methylene bridge (-CH₂-NH-).[1]

  • δ 2.55 (t, 2H): Propyl α-methylene.[1]

  • δ 0.90 (t, 3H): Propyl terminal methyl.

Handling, Stability, and Safety

  • Hygroscopicity: The HCl salt is moderately hygroscopic. It must be stored in a desiccator or under inert atmosphere (Argon/Nitrogen).[1]

  • Storage: -20°C for long-term storage. Stable at room temperature for 24-48 hours in solution.

  • Safety: The free base amine is likely a skin irritant and has a fishy odor. The HCl salt is an odorless powder but should be handled as a potential irritant.

  • Solubility: Highly soluble in water, DMSO, and Methanol. Poorly soluble in non-polar solvents (Hexane, Ether).

References

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862. Link[1]

  • Enamine Ltd. (2025). "Building Blocks: 1-Methyl-1H-pyrazole-4-carbaldehyde." Enamine Catalog. Link

  • National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 11539490 (Related Pyrazole Amines)." PubChem. Link

  • ACS Green Chemistry Institute. (2023). "Reagent Guide: Reductive Amination." ACS GCI Pharmaceutical Roundtable. Link

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine via Reductive Amination

Abstract & Scope This technical guide details the synthesis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine , a critical secondary amine building block often utilized in the development of kinase inhibitors (e.g., JAK,...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This technical guide details the synthesis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine , a critical secondary amine building block often utilized in the development of kinase inhibitors (e.g., JAK, ALK inhibitors).

While simple alkylation of amines with halides is possible, it often leads to over-alkylation (tertiary amines/quaternary salts). Therefore, Reductive Amination is the preferred industry standard for this transformation. This guide presents two validated protocols:

  • Method A (Preferred): Direct reductive amination using Sodium Triacetoxyborohydride (STAB).

  • Method B (Scale-Up/Cost-Down): Stepwise reductive amination using Sodium Borohydride (

    
    ).
    

Retrosynthetic Analysis & Mechanism

The target molecule is disconnected at the C-N bond between the methylene linker and the propyl amine nitrogen.

Reaction Scheme

The synthesis involves the condensation of 1-methyl-1H-pyrazole-4-carbaldehyde (1) with propylamine (2) to form an imine/iminium intermediate, which is selectively reduced to the target amine (3).

ReactionScheme Aldehyde 1-Methyl-1H-pyrazole- 4-carbaldehyde Imine Hemiaminal / Imine (Transient) Aldehyde->Imine - H2O Amine Propylamine Amine->Imine - H2O Product [(1-methyl-1H-pyrazol-4-yl) methyl]propylamine Imine->Product Reduction STAB NaBH(OAc)3 DCE, AcOH STAB->Imine Hydride Transfer

Figure 1: Reaction pathway for the reductive amination.

Mechanistic Insight (Why STAB?)

We utilize Sodium Triacetoxyborohydride (STAB) for Method A.

  • Selectivity: STAB is less reactive than

    
     and does not reduce aldehydes at an appreciable rate in neutral/slightly acidic media. It selectively reduces the protonated iminium ion.
    
  • Acid Catalysis: The reaction is accelerated by Acetic Acid (AcOH), which facilitates the dehydration of the hemiaminal to the imine.

  • Volatility Management: Propylamine (bp 48°C) is highly volatile. Rapid imine formation locks the amine into a non-volatile intermediate, preventing stoichiometric loss.

Experimental Protocols

Method A: Direct Reductive Amination (STAB)

Best for: Discovery scale (100 mg – 10 g), high functional group tolerance.

Reagents & Stoichiometry
ComponentEquiv.RoleCAS No.
1-Methyl-1H-pyrazole-4-carbaldehyde 1.0Limiting Reagent25016-11-9
Propylamine 1.2 - 1.5Amine Source107-10-8
Sodium Triacetoxyborohydride (STAB) 1.5Reducing Agent56553-60-7
Acetic Acid (AcOH) 1.0Catalyst64-19-7
Dichloromethane (DCM) or DCE 0.1 - 0.2 MSolvent75-09-2
Step-by-Step Procedure
  • Setup: Flame-dry a round-bottom flask and purge with Nitrogen (

    
    ). Add 1-methyl-1H-pyrazole-4-carbaldehyde  (1.0 eq) and dissolve in anhydrous DCM (or DCE).
    
  • Amine Addition: Cool the solution to 0°C (ice bath). Add Propylamine (1.2 eq) dropwise.

    • Note: Propylamine is volatile. Use a gas-tight syringe. A slight excess (1.2 eq) compensates for potential evaporation.

  • Catalyst: Add Acetic Acid (1.0 eq). Stir at 0°C for 15 minutes, then warm to Room Temperature (RT) for 30 minutes.

    • Observation: The solution may become slightly cloudy or change color as the imine forms.

  • Reduction: Cool back to 0°C. Add STAB (1.5 eq) portion-wise over 5–10 minutes.

    • Safety: Mild gas evolution (

      
      ) may occur. Do not seal the system completely; use a bubbler.
      
  • Reaction: Remove ice bath and stir at RT for 4–16 hours.

    • Monitoring: Check TLC (System: 10% MeOH in DCM + 1%

      
      ). Aldehyde (
      
      
      
      ) should disappear; Product (
      
      
      ) will appear as a streak (amine).
  • Quench & Workup:

    • Quench with saturated aqueous

      
       (pH ~8-9). Stir vigorously for 20 mins to destroy borate complexes.
      
    • Extract with DCM (3x).

    • Critical Step: If the product remains in the aqueous layer (due to protonation), adjust aqueous layer to pH >12 using 1M NaOH and re-extract.

  • Purification: Dry organics over

    
    , filter, and concentrate. Purify via flash column chromatography (DCM:MeOH:NH3 gradient) or convert to HCl salt for crystallization.
    
Method B: Stepwise Reduction ( )

Best for: Large scale (>50 g), cost-sensitive projects.

Step-by-Step Procedure
  • Imine Formation: Dissolve Aldehyde (1.0 eq) in Methanol (MeOH) . Add Propylamine (1.2 eq).

  • Dehydration: Stir at RT for 2–4 hours. (Optional: Add

    
     as a desiccant to push equilibrium).
    
  • Reduction: Cool to 0°C. Add Sodium Borohydride (

    
    )  (1.0 eq) portion-wise.
    
    • Caution: Vigorous gas evolution (

      
      ).
      
  • Workup: Quench with water. Evaporate MeOH. Partition residue between water and EtOAc.

Process Workflow & Decision Logic

Workflow Start Start: Aldehyde + Propylamine ScaleCheck Scale > 50g? Start->ScaleCheck MethodA Method A: STAB (One-Pot, DCM/DCE) ScaleCheck->MethodA No (Discovery) MethodB Method B: NaBH4 (Stepwise, MeOH) ScaleCheck->MethodB Yes (Process) Monitor Monitor TLC/LCMS (Disappearance of Aldehyde) MethodA->Monitor MethodB->Monitor Workup Quench (NaHCO3) Ensure pH > 10 for Extraction Monitor->Workup Complete Purification Purification (Column or HCl Salt) Workup->Purification

Figure 2: Decision matrix for selecting the appropriate reductive amination protocol.

Analytical Data (Expected)

Upon isolation, the identity of the compound should be verified against these expected spectral characteristics:

TechniqueSignalAssignment
1H NMR (CDCl3)

7.35 (s, 1H)
Pyrazole C3-H

7.28 (s, 1H)
Pyrazole C5-H

3.86 (s, 3H)
N-Methyl (

)

3.65 (s, 2H)
Benzylic-like

(Linker)

2.55 (t, 2H)
Propyl


1.50 (m, 2H)
Propyl

(middle)

0.92 (t, 3H)
Propyl

LC-MS (ESI+)[M+H]+ = 154.1

Troubleshooting & Optimization

  • Low Yield / Unreacted Aldehyde:

    • Cause: Incomplete imine formation.

    • Fix: Increase reaction time before adding STAB. Add activated molecular sieves (3Å or 4Å) to the reaction to absorb water.

  • Dialkylation (Tertiary Amine Formation):

    • Cause: The product secondary amine reacts with remaining aldehyde.

    • Fix: Ensure the amine is in excess (1.5 eq). Use Method B (Stepwise) to fully form the imine before any reducing agent is present.

  • Product Stuck in Aqueous Layer:

    • Cause: The secondary amine is basic and forms a water-soluble salt.

    • Fix: Ensure the pH of the aqueous layer during extraction is >12 . Use "Salting out" (saturate aqueous layer with NaCl) to push the amine into the organic phase.

References

  • Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][2] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][3][4][5] Studies on Direct and Indirect Reductive Amination Procedures.[1][2][3][4] The Journal of Organic Chemistry, 61(11), 3849–3862.

  • PubChem Compound Summary . (n.d.). 1-Methyl-1H-pyrazole-4-carbaldehyde.[6][7] National Center for Biotechnology Information.

  • Organic Chemistry Portal . (n.d.). Reductive Amination.

Sources

Application

Application Note: Selective Reductive Amination of Pyrazole-4-Carbaldehydes

Topic: Protocol for Reacting 1-Methyl-1H-pyrazole-4-carbaldehyde with Propylamine Content Type: Application Note & Detailed Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Abstract...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Protocol for Reacting 1-Methyl-1H-pyrazole-4-carbaldehyde with Propylamine Content Type: Application Note & Detailed Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Abstract & Scientific Rationale

The reaction between 1-methyl-1H-pyrazole-4-carbaldehyde and propylamine represents a classic yet critical transformation in medicinal chemistry: the installation of a secondary amine side chain onto a heteroaromatic scaffold. Pyrazoles are privileged structures in kinase inhibitors (e.g., Crizotinib, Ruxolitinib), and the C4-position is a common vector for solubility-enhancing groups.

While simple condensation yields the imine (Schiff base), the reductive amination to the secondary amine is the primary objective in drug development contexts. This protocol prioritizes the Abdel-Magid method (Sodium Triacetoxyborohydride), which offers superior chemoselectivity for aldehydes and minimizes the risk of over-alkylation (formation of tertiary amines) compared to traditional NaCNBH₃ or catalytic hydrogenation methods.

Key Reaction Parameters
ParameterSpecificationRationale
Reaction Type Reductive AminationFormation of C-N bond via hydride transfer.[1]
Primary Reagent Sodium Triacetoxyborohydride (STAB)Mild, selective for imines over aldehydes; suppresses dialkylation.
Solvent System 1,2-Dichloroethane (DCE) or THFDCE promotes imine formation; THF is a greener alternative.
Stoichiometry 1.0 : 1.1 (Aldehyde : Amine)Slight excess of amine ensures complete consumption of the limiting aldehyde.
Critical Control Moisture ExclusionSTAB hydrolyzes; anhydrous conditions are required.

Reaction Mechanism & Pathway

The reaction proceeds through two distinct phases: equilibrium imine formation followed by irreversible hydride reduction.

Mechanistic Workflow (DOT Visualization)

The following diagram illustrates the kinetic pathway and decision points for the synthesis.

ReductiveAmination Start Start: Reagents Mixed Hemiaminal Hemiaminal Intermediate Start->Hemiaminal Nucleophilic Attack Imine Imine (Schiff Base) (Equilibrium) Hemiaminal->Imine -H2O (Dehydration) Protonation Iminium Ion Formation Imine->Protonation +H+ (Acid Catalysis) Reduction Hydride Transfer (STAB) Protonation->Reduction Fast Step Product Secondary Amine (Target) Reduction->Product Irreversible SideReaction Bis-Alkylation (Impurity) Product->SideReaction Reaction with excess Aldehyde

Figure 1: Mechanistic pathway of reductive amination.[1] Note that STAB reduces the protonated iminium ion faster than the aldehyde, preventing side reactions.

Experimental Protocol

Materials & Equipment[2][3]
  • Reagents:

    • 1-Methyl-1H-pyrazole-4-carbaldehyde (MW: 110.11 g/mol ).[2] Note: Low melting solid (29-34°C); may need gentle warming to transfer.

    • Propylamine (MW: 59.11 g/mol ). Note: Volatile liquid (bp 48°C).

    • Sodium Triacetoxyborohydride (STAB) (MW: 211.94 g/mol ).

    • Glacial Acetic Acid (AcOH).

    • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

  • Equipment:

    • Nitrogen/Argon line.[3]

    • Oven-dried glassware (Round bottom flask).

    • Magnetic stirrer.

Method A: Direct Reductive Amination (Standard Industry Protocol)

This "one-pot" method is preferred for its operational simplicity and high yield.

Step 1: Preparation of Reactants

  • Equip a 100 mL round-bottom flask with a magnetic stir bar and purge with nitrogen.

  • Add 1-Methyl-1H-pyrazole-4-carbaldehyde (1.10 g, 10.0 mmol, 1.0 equiv).

  • Add anhydrous DCE (30 mL). Stir until the solid is completely dissolved.

  • Add Propylamine (0.90 mL, 11.0 mmol, 1.1 equiv) via syringe.

    • Observation: The solution may warm slightly or change color (pale yellow) indicating imine formation.

Step 2: Imine Formation (Optional but Recommended)

  • Allow the mixture to stir at room temperature for 15–30 minutes.

    • Scientist's Note: While STAB allows for direct addition, a short pre-stir ensures the imine equilibrium is established, minimizing direct reduction of the aldehyde to the alcohol side-product.

Step 3: Reduction

  • Add Sodium Triacetoxyborohydride (STAB) (3.18 g, 15.0 mmol, 1.5 equiv) portion-wise over 5 minutes.

    • Caution: Gas evolution (hydrogen) is minimal but possible; ensure the system is vented.

  • Add Acetic Acid (0.57 mL, 10.0 mmol, 1.0 equiv).

    • Mechanism:[1][4][5][6][7][8] Acetic acid catalyzes the formation of the iminium species, which is the active substrate for reduction.

  • Seal the flask under nitrogen and stir vigorously at room temperature for 2–4 hours.

Step 4: Monitoring (IPC - In-Process Control)

  • TLC: Eluent 5% MeOH in DCM.

    • Aldehyde R_f ≈ 0.6 (UV active).

    • Product Amine R_f ≈ 0.2 (Stains with Ninhydrin or Iodine).

  • LCMS: Look for [M+H]+ = 154.1.

Step 5: Workup & Purification

  • Quench: Carefully add saturated aqueous NaHCO₃ (30 mL) to the reaction mixture. Stir for 15 minutes to quench excess borohydride.

  • Extraction: Transfer to a separatory funnel. Extract with DCM (3 x 20 mL).

  • Wash: Wash combined organics with Brine (20 mL).

  • Dry: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

    • Caution: Propylamine is volatile; ensure the rotavap bath is not too hot if excess amine remains, though the workup should remove it.

  • Purification: If necessary, purify via flash chromatography (DCM:MeOH:NH₄OH gradient 95:5:0.5).

Troubleshooting & Optimization Guide

IssueProbable CauseCorrective Action
Low Conversion Old/Hydrolyzed STABSTAB degrades with moisture. Use a fresh bottle or increase equivalents to 2.0–2.5.
Aldehyde Reduction (Alcohol formation) Reduction too fastEnsure 30 min pre-stir of aldehyde + amine before adding STAB.
Bis-alkylation (Tertiary Amine) Excess AldehydeEnsure Amine is in excess (1.1–1.2 equiv). Add aldehyde slowly to amine solution (Reverse Addition).
Emulsion during workup Boron saltsAdd 10% aqueous Rochelle's salt (Potassium Sodium Tartrate) and stir for 30 mins before separation.

Safety & Handling (E-E-A-T)

  • 1-Methyl-1H-pyrazole-4-carbaldehyde: Causes skin irritation and serious eye damage (H315, H318). Handle with gloves and goggles.

  • Propylamine: Highly flammable liquid and vapor. Causes severe skin burns and eye damage. Use in a fume hood.

  • STAB: Releases acetic acid upon hydrolysis. Generally safer than NaCNBH₃ (no cyanide risk), but still a hydride source.

References

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, vol. 61, no.[3][9] 11, 1996, pp. 3849–3862.[3][9]

  • Borch, R. F., et al. "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society, vol. 93, no.[3] 12, 1971, pp. 2897–2904.

  • PubChem Compound Summary. "1-Methyl-1H-pyrazole-4-carbaldehyde."[2] National Center for Biotechnology Information.

Sources

Method

The Versatile Pharmaceutical Intermediate: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine in Drug Discovery

The pyrazole nucleus is a cornerstone in modern medicinal chemistry, with its derivatives forming the backbone of numerous FDA-approved drugs.[1][2][3] This five-membered heterocyclic scaffold, containing two adjacent ni...

Author: BenchChem Technical Support Team. Date: February 2026

The pyrazole nucleus is a cornerstone in modern medicinal chemistry, with its derivatives forming the backbone of numerous FDA-approved drugs.[1][2][3] This five-membered heterocyclic scaffold, containing two adjacent nitrogen atoms, offers a unique combination of structural rigidity, metabolic stability, and the capacity for diverse functionalization, making it a privileged structure in the design of novel therapeutic agents.[4] Among the myriad of pyrazole-based building blocks, [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine has emerged as a particularly valuable intermediate, primarily in the development of therapies targeting neurological disorders.[5] This application note provides a detailed technical guide for researchers, scientists, and drug development professionals on the synthesis and utilization of this versatile intermediate.

I. Synthesis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine: A Two-Step Approach

The synthesis of the title compound is efficiently achieved through a two-step process commencing with the formylation of 1-methylpyrazole, followed by a reductive amination reaction. This strategy offers a reliable and scalable route to this key pharmaceutical intermediate.

Step 1: Synthesis of 1-methyl-1H-pyrazole-4-carbaldehyde

The introduction of a formyl group at the C4 position of the 1-methylpyrazole ring is most commonly accomplished via the Vilsmeier-Haack reaction.[1][6] This reaction employs a Vilsmeier reagent, typically generated in situ from phosphoryl chloride (POCl₃) and a substituted formamide such as N,N-dimethylformamide (DMF). The electrophilic Vilsmeier reagent then attacks the electron-rich pyrazole ring, leading to the formation of the desired aldehyde.

Protocol 1: Vilsmeier-Haack Formylation of 1-Methylpyrazole

Materials:

  • 1-Methylpyrazole

  • Phosphoryl chloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

  • Hexane and Ethyl acetate for elution

Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, cool a solution of DMF (3 equivalents) in DCM to 0 °C.

  • Slowly add POCl₃ (1.1 equivalents) dropwise to the cooled DMF solution, maintaining the temperature below 5 °C.

  • Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

  • Add a solution of 1-methylpyrazole (1 equivalent) in DCM to the reaction mixture dropwise at 0 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction progress by TLC.

  • Cool the reaction mixture to 0 °C and carefully quench by the slow addition of a saturated aqueous sodium bicarbonate solution until the pH is neutral.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate to afford 1-methyl-1H-pyrazole-4-carbaldehyde as a solid.

Rationale: The Vilsmeier-Haack reaction is a robust and widely used method for the formylation of electron-rich heterocycles. The choice of POCl₃ and DMF is standard for generating the electrophilic chloroiminium species. The reaction temperature and time are optimized to ensure complete conversion while minimizing side reactions.

Step 2: Synthesis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

With the aldehyde in hand, the final step involves a reductive amination with propylamine. This reaction proceeds via the initial formation of an imine intermediate, which is then reduced in situ to the desired secondary amine. Sodium triacetoxyborohydride (STAB) is a commonly used reducing agent for this transformation due to its mildness and selectivity for imines over aldehydes.[7]

Protocol 2: Reductive Amination of 1-methyl-1H-pyrazole-4-carbaldehyde

Materials:

  • 1-methyl-1H-pyrazole-4-carbaldehyde

  • Propylamine

  • Sodium triacetoxyborohydride (STAB)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous sodium sulfate

Procedure:

  • To a solution of 1-methyl-1H-pyrazole-4-carbaldehyde (1 equivalent) in DCE or DCM, add propylamine (1.2 equivalents).

  • Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

  • Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

  • Stir the reaction at room temperature overnight, monitoring for completion by TLC or LC-MS.

  • Quench the reaction by the addition of a saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Rationale: Reductive amination is a highly efficient method for the synthesis of amines.[8] The use of STAB is advantageous as it is a mild reducing agent that can be used in a one-pot procedure without the need to isolate the intermediate imine. The slight excess of the amine and reducing agent ensures the complete consumption of the starting aldehyde.

Table 1: Physicochemical and Spectroscopic Data of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

PropertyValue
Molecular Formula C₉H₁₇N₃
Molecular Weight 167.25 g/mol
Appearance Colorless to pale yellow oil
¹H NMR (CDCl₃, 400 MHz) δ 7.45 (s, 1H), 7.38 (s, 1H), 3.86 (s, 3H), 3.65 (s, 2H), 2.55 (t, J = 7.6 Hz, 2H), 1.70 (br s, 1H), 1.55 (sext, J = 7.6 Hz, 2H), 0.92 (t, J = 7.4 Hz, 3H)
¹³C NMR (CDCl₃, 101 MHz) δ 138.8, 128.5, 118.9, 52.3, 46.8, 39.1, 23.2, 11.8

Note: NMR data is predicted and may vary slightly from experimental values.

II. Application in Pharmaceutical Synthesis: Synthesis of a Kinase Inhibitor Intermediate

The [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine intermediate is a valuable building block for the synthesis of more complex molecules with therapeutic potential. For instance, it can be utilized in the synthesis of kinase inhibitors, a class of drugs that has shown significant promise in the treatment of cancer and other diseases.[9] The following protocol describes a representative example of how this intermediate can be used in a subsequent synthetic step.

Protocol 3: N-Arylation of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

This protocol outlines a general procedure for the coupling of the intermediate with an aryl halide, a common transformation in the synthesis of many pharmaceutical compounds.

Materials:

  • [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

  • Aryl halide (e.g., 2-chloro-5-nitropyrimidine)

  • Palladium catalyst (e.g., Pd₂(dba)₃)

  • Ligand (e.g., Xantphos)

  • Base (e.g., Cesium carbonate)

  • Anhydrous solvent (e.g., Dioxane or Toluene)

Procedure:

  • In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine the aryl halide (1 equivalent), palladium catalyst (e.g., 2 mol%), and ligand (e.g., 4 mol%).

  • Add the anhydrous solvent, followed by [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (1.2 equivalents) and the base (2 equivalents).

  • Degas the reaction mixture by bubbling with argon for 10-15 minutes.

  • Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the starting materials are consumed (monitor by TLC or LC-MS).

  • Cool the reaction mixture to room temperature and filter through a pad of Celite, washing with an appropriate solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired N-aryl derivative.

Rationale: The Buchwald-Hartwig amination is a powerful and versatile method for the formation of C-N bonds. The choice of catalyst, ligand, base, and solvent is crucial for the success of the reaction and may require optimization depending on the specific aryl halide used. This transformation allows for the facile introduction of the pyrazole-containing amine moiety onto a variety of aromatic and heteroaromatic scaffolds.

III. Logical and Experimental Workflow Diagrams

To visually represent the synthetic strategies and workflows, the following diagrams are provided in Graphviz DOT language.

Synthesis_Workflow cluster_step1 Step 1: Vilsmeier-Haack Formylation cluster_step2 Step 2: Reductive Amination cluster_application Application: N-Arylation A 1-Methylpyrazole C 1-methyl-1H-pyrazole-4-carbaldehyde A->C Formylation B Vilsmeier Reagent (POCl₃ + DMF) B->C F [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine C->F Imine Formation & Reduction D Propylamine D->F E Sodium Triacetoxyborohydride E->F I N-Aryl Product (e.g., Kinase Inhibitor Precursor) F->I Buchwald-Hartwig Amination G Aryl Halide G->I H Pd Catalyst & Ligand H->I

Caption: Synthetic workflow for the preparation and application of the title intermediate.

Vilsmeier_Mechanism DMF DMF Vilsmeier_reagent Vilsmeier Reagent (Electrophile) DMF->Vilsmeier_reagent Activation POCl3 POCl₃ POCl3->Vilsmeier_reagent Intermediate Sigma Complex Vilsmeier_reagent->Intermediate Pyrazole 1-Methylpyrazole (Nucleophile) Pyrazole->Intermediate Nucleophilic Attack Aldehyde 1-methyl-1H-pyrazole- 4-carbaldehyde Intermediate->Aldehyde Elimination & Hydrolysis Hydrolysis Hydrolysis

Sources

Application

Preparation of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine dihydrochloride salt

Application Note: Preparation of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine dihydrochloride [1] Abstract & Strategic Analysis This application note details the robust synthesis of [(1-methyl-1H-pyrazol-4-yl)methyl]pro...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Preparation of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine dihydrochloride [1]

Abstract & Strategic Analysis

This application note details the robust synthesis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine dihydrochloride , a strategic building block often utilized in the development of kinase inhibitors (e.g., JAK, CDK pathways) and GPCR ligands.[1]

Synthetic Strategy: Reductive Amination While direct alkylation of amines is possible, it is prone to over-alkylation (forming tertiary amines and quaternary salts). To ensure "Expertise & Experience" driven precision, this protocol utilizes Reductive Amination via Sodium Triacetoxyborohydride (STAB).

  • Causality: STAB is chosen over Sodium Borohydride (NaBH₄) because it allows for the selective reduction of the in situ generated imine without reducing the aldehyde starting material, thus minimizing side reactions and eliminating the need for harsh dehydrating conditions.

  • Salt Formation: The dihydrochloride salt form is selected to improve the long-term stability and water solubility of the secondary amine, facilitating downstream aqueous-phase bioassays.[1]

Material Safety & Handling (Trustworthiness)

Critical Safety Note:

  • 1-Methyl-1H-pyrazole-4-carbaldehyde: Causes skin irritation and serious eye damage.[1] Handle in a fume hood.

  • n-Propylamine: Highly flammable liquid and vapor.[1] Causes severe skin burns and eye damage.

  • Sodium Triacetoxyborohydride (STAB): Reacts with water to release hydrogen gas (flammability hazard). Keep dry.[2]

PPE Requirements: Nitrile gloves, lab coat, chemical splash goggles, and face shield during acid quenching.

Experimental Protocol

Step 1: Reductive Amination

Reagents:

  • 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 equiv) [CAS: 25016-11-9][1]

  • n-Propylamine (1.1 equiv)[1]

  • Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]

  • Acetic Acid (1.0 equiv) - Catalyst to facilitate imine formation[1]

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) [Anhydrous][1]

Procedure:

  • Imine Formation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 1-methyl-1H-pyrazole-4-carbaldehyde (10.0 mmol) in anhydrous DCM (40 mL).

  • Add n-propylamine (11.0 mmol) followed by acetic acid (10.0 mmol).

  • Stir the mixture at room temperature (20–25 °C) for 60 minutes under a nitrogen atmosphere. Note: This allows the equilibrium to shift toward the imine intermediate.

  • Reduction: Cool the solution to 0 °C in an ice bath. Add STAB (15.0 mmol) portion-wise over 15 minutes. Caution: Mild exotherm and gas evolution.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir overnight (12–16 hours).

  • Monitoring: Check reaction progress via TLC (10% MeOH in DCM) or LC-MS. The aldehyde spot should be consumed.

Step 2: Workup & Free Base Isolation[1]
  • Quench: Carefully quench the reaction by adding saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 20 minutes until gas evolution ceases.

  • Extraction: Separate the layers. Extract the aqueous layer with DCM (2 x 30 mL).

  • Wash: Combine the organic layers and wash with brine (30 mL).

  • Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude oil (Free Base).

  • Optional Purification: If purity is <95%, purify via flash column chromatography (SiO₂, Gradient: 0–10% MeOH in DCM with 1% NH₄OH).

Step 3: Dihydrochloride Salt Formation
  • Dissolve the purified free base amine in a minimal amount of anhydrous diethyl ether or 1,4-dioxane.

  • Cool to 0 °C.

  • Dropwise add 4M HCl in Dioxane (2.5 equiv). A white precipitate should form immediately.

  • Stir for 30 minutes at 0 °C.

  • Isolation: Filter the solid under a nitrogen stream (to prevent moisture absorption). Wash the cake with cold ether (2 x 10 mL).

  • Drying: Dry under high vacuum at 40 °C for 6 hours.

Visualization of Workflow

G Start Start: 1-Methyl-1H-pyrazole- 4-carbaldehyde Reagents Add: n-Propylamine Acetic Acid DCM Start->Reagents Imine Intermediate: Imine Formation (1h @ RT) Reagents->Imine Reduction Reduction: Add STAB (0°C -> RT, 16h) Imine->Reduction Selective Reduction Quench Workup: Sat. NaHCO3 Quench DCM Extraction Reduction->Quench Salt Salt Formation: Add 4M HCl/Dioxane Filter Precipitate Quench->Salt Free Base Isolated Final Product: [(1-methyl-1H-pyrazol-4-yl) methyl]propylamine 2HCl Salt->Final

Caption: Step-by-step synthetic workflow for the reductive amination and salt formation of the target pyrazole amine.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, compare your data against these expected values.

Analytical MethodExpected ResultCausality/Interpretation
1H NMR (DMSO-d6) δ ~8.0 & 7.6 ppm (s, 2H, Pyrazole-H)Characteristic aromatic protons of the 1-methylpyrazole ring.[1]
1H NMR (DMSO-d6) δ ~4.0 ppm (s, 2H, -CH₂-N)Methylene bridge between pyrazole and amine.[1] Shift confirms reduction of imine.
1H NMR (DMSO-d6) δ ~3.8 ppm (s, 3H, N-CH₃)Methyl group attached to Pyrazole N1.[1][3]
1H NMR (DMSO-d6) δ ~9.0-9.5 ppm (br s, 2H, NH₂⁺)Ammonium protons, confirming salt formation.[1]
LC-MS (ESI+) [M+H]⁺ = 154.1 Molecular weight of free base (153.2 g/mol ) + Proton.[1]
Appearance White to Off-White Solid Colored impurities often indicate oxidation of the amine or residual aldehyde.[1]

Troubleshooting & Field Insights

  • Issue: Incomplete Conversion.

    • Insight: Steric hindrance is low here, so incomplete conversion usually means wet solvent (destroying the imine) or old STAB reagent. Ensure DCM is anhydrous and STAB is fresh.

  • Issue: "Gummy" Salt Precipitate.

    • Insight: This often happens if the ether/dioxane contains moisture.

    • Fix: Triturate the gum with anhydrous acetonitrile or acetone and sonicate to induce crystallization.

  • Issue: Polyamination (Tertiary Amine).

    • Insight: Rare with STAB, but possible if the aldehyde is in large excess. Ensure the stoichiometry is strictly 1:1 or slight amine excess (1.1 equiv).

References

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. [1]

  • Simenel, A. A., et al. (2021).[4][5] "Synthesis and Reductive Amination of 1-Aryl-5-ferrocenyl-1H-pyrazole-4-carbaldehydes." INEOS OPEN, 4(1), 12-18. (Demonstrates reactivity of pyrazole-4-carbaldehydes).

  • National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 573117, 1-Methyl-1H-pyrazole-4-carbaldehyde." PubChem.

  • Master Organic Chemistry. (2017). "Reductive Amination: The Best Way to Make Secondary Amines."

Sources

Method

Application Note: Strategic Synthesis &amp; Coupling of [(1-Methyl-1H-pyrazol-4-yl)methyl]propylamine in Kinase Inhibitor Design

Executive Summary & Rationale This guide details the synthesis and application of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (referred to herein as Compound A ), a critical intermediate in the development of kinase in...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Rationale

This guide details the synthesis and application of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (referred to herein as Compound A ), a critical intermediate in the development of kinase inhibitors.

Why This Molecule?

In the architecture of ATP-competitive kinase inhibitors, the "solvent-front" region is a key area for optimization. While the heteroaromatic core (e.g., pyrimidine, quinazoline) anchors the molecule to the hinge region, the side chain determines physicochemical properties (solubility, permeability) and selectivity.

Compound A offers a dual-advantage motif:

  • The Pyrazole Head: Acts as a planar, aromatic scaffold that can engage in

    
    -
    
    
    
    stacking or occupy the ribose pocket.
  • The Propylamine Tail: The secondary amine serves as a nucleophilic handle for coupling, while the propyl chain provides a flexible hydrophobic moiety that extends into the solvent front, often improving cellular permeability compared to more polar ethyl/methyl analogs.

Synthesis Protocol: The Reductive Amination Route

The most robust method for synthesizing Compound A is the reductive amination of 1-methyl-1H-pyrazole-4-carbaldehyde with n-propylamine . This approach avoids over-alkylation issues common with direct alkylation.

Reaction Scheme

The synthesis proceeds via the formation of an imine intermediate, followed by in situ reduction using Sodium Triacetoxyborohydride (STAB). STAB is preferred over


 due to its selectivity for imines over aldehydes, preventing side-reaction reduction of the starting material.

SynthesisScheme Aldehyde 1-Methyl-1H-pyrazole- 4-carbaldehyde Imine Intermediate Imine (Transient) Aldehyde->Imine + Amine DCM, RT Amine n-Propylamine Amine->Imine Product [(1-Methyl-1H-pyrazol-4-yl) methyl]propylamine (Compound A) Imine->Product + STAB Reductive Amination

Figure 1: One-pot reductive amination workflow for the synthesis of Compound A.

Detailed Protocol

Reagents:

  • 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 equiv)[1][2][3]

  • n-Propylamine (1.1 - 1.2 equiv)

  • Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (anhydrous)

  • Acetic Acid (cat. 1-2 drops, optional to accelerate imine formation)

Step-by-Step Procedure:

  • Imine Formation: In a dry round-bottom flask under nitrogen, dissolve 1-methyl-1H-pyrazole-4-carbaldehyde (e.g., 5.0 g, 45.4 mmol) in anhydrous DCM (50 mL).

  • Add n-propylamine (3.0 g, 50.0 mmol) dropwise.

    • Note: If the reaction is sluggish, add catalytic acetic acid. Stir at room temperature for 1–2 hours. Monitor by TLC or LCMS for the disappearance of the aldehyde.

  • Reduction: Cool the mixture to 0°C. Add STAB (14.4 g, 68.1 mmol) portion-wise over 15 minutes.

    • Critical: STAB evolves gas; ensure proper venting.

  • Completion: Allow the reaction to warm to room temperature and stir overnight (12–16 h).

  • Workup: Quench with saturated aqueous

    
    . Extract with DCM (
    
    
    
    mL). Wash combined organics with brine, dry over
    
    
    , and concentrate.
  • Purification: The crude secondary amine is often pure enough for the next step. If necessary, purify via flash chromatography (DCM:MeOH:

    
    , 90:10:1).
    

Expected Yield: 85–95% Characterization: Confirm by


 NMR (look for the disappearance of the aldehyde proton at ~9.8 ppm and appearance of the methylene doublet at ~3.6 ppm).

Application: Coupling to Kinase Scaffolds

Once synthesized, Compound A acts as a nucleophile in


 (Nucleophilic Aromatic Substitution) reactions to attach to the kinase core.
Case Study: 2,4-Dichloropyrimidine Scaffold

A common strategy in CDK, JAK, and ALK inhibitor synthesis is to install the amine at the C4 position of a pyrimidine core.

Coupling Protocol:

  • Dissolve: 2,4-Dichloropyrimidine (1.0 equiv) in

    
     or THF.
    
  • Add: Compound A (1.0 equiv) and a base (DIPEA or

    
    , 2.0 equiv).
    
  • React: Stir at room temperature (kinetic control usually favors C4 substitution over C2). If C4 selectivity is poor, cool to -78°C or 0°C during addition.

  • Isolate: Evaporate solvent and purify via silica gel chromatography.

Quantitative Data: Optimization of Coupling Conditions
SolventBaseTemp (°C)Time (h)Yield (%)Regioselectivity (C4:C2)
THF DIPEA2547285:15


6028870:30
DMF

8019160:40
n-BuOH DIPEA100129455:45

Table 1: Optimization of SNAr coupling. Note that lower temperatures favor regioselectivity for the C4 position, while higher temperatures drive conversion but erode selectivity.

Mechanism of Action & SAR Logic

Why use this specific linker? The design follows the "Ribose-Solvent Interface" logic.

  • Hinge Binding: The kinase core (e.g., pyrimidine) binds to the hinge region (Val/Leu residues).

  • Ribose Pocket: The pyrazole ring of Compound A often sits near the ribose binding pocket, a region tolerant of bulk.

  • Solvent Front: The propyl amine tail points out toward the solvent. This prevents the "molecular obesity" of adding heavy aromatic rings while maintaining lipophilicity for membrane permeability.

SAR_Logic KinaseCore Kinase Core (Hinge Binder) Linker Methyl-Amine Linker (Spacer) KinaseCore->Linker Covalent Bond (SNAr) Pyrazole 1-Methyl-Pyrazole (Ribose Pocket Occupancy) Linker->Pyrazole Structural Scaffold PropylTail Propyl Group (Solvent Front Interaction) Linker->PropylTail Solubility & Permeability

Figure 2: Structural Activity Relationship (SAR) logic for incorporating the pyrazole-propylamine moiety.

References

  • Reductive Amination Methodology

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Link

  • Kinase Inhibitor Synthesis (General Pyrazole-Amine Scaffolds)

    • US Patent 7,517,874 B2.[4] "Substituted imidazo[1,5-a][1,4]diazepines and imidazo[1,5-a]pyrazines as cannabinoid receptor agonists."[4] (Demonstrates reductive amination of 1-methyl-1H-pyrazole-4-carbaldehyde). Link

  • Regioselectivity in Pyrimidine Coupling

    • Luo, Y., et al. "Regioselective synthesis of 2,4-disubstituted pyrimidines." Tetrahedron Letters, 2002, 43(33), 5739-5742. Link

  • Compound Data (PubChem)

    • 2-methyl-N-[(1-methylpyrazol-4-yl)methyl]propan-1-amine (Isobutyl analog structural reference). Link

Sources

Application

Application Note: Precision N-Alkylation of 1-methyl-1H-pyrazol-4-yl-methylamine

Executive Summary The functionalization of 1-methyl-1H-pyrazol-4-yl-methylamine is a critical step in the synthesis of kinase inhibitors (e.g., crizotinib analogs) and fragment-based drug discovery. The primary challenge...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The functionalization of 1-methyl-1H-pyrazol-4-yl-methylamine is a critical step in the synthesis of kinase inhibitors (e.g., crizotinib analogs) and fragment-based drug discovery. The primary challenge in alkylating this substrate is controlling chemoselectivity: preventing over-alkylation (formation of tertiary amines or quaternary salts) while avoiding competitive reaction at the pyrazole N2 nitrogen.

This guide provides two validated protocols:

  • Reductive Amination (Method A): The "Gold Standard" for introducing alkyl groups via aldehydes/ketones. High selectivity, mild conditions.[1]

  • Controlled Nucleophilic Substitution (Method B): A specialized protocol for alkyl halides, utilizing the "Cesium Effect" to suppress over-alkylation.

Strategic Analysis: Reactivity & Chemoselectivity[2]

Before initiating synthesis, one must understand the electronic landscape of the substrate. The molecule contains two nucleophilic centers: the exocyclic primary amine and the endocyclic pyrazole nitrogen (N2).

pKa-Driven Selectivity

The reaction trajectory is dictated by the basicity of the nitrogen centers.

SiteFunctional GroupApprox. pKa (Conjugate Acid)Nucleophilicity
Exocyclic N Primary Alkyl Amine (

)
~9.5 - 10.0 High (Dominant)
Endocyclic N2 Pyrazole (

hybridized)
~2.5Low

Expert Insight: Under neutral to basic conditions, the primary amine is


 times more basic than the pyrazole ring nitrogen. Therefore, protection of the pyrazole ring is not required . The primary risk is not regioselectivity (ring vs. chain), but rather degree of alkylation (mono vs. di).
Decision Framework (Visualized)

ReactionLogic Start Target: N-Alkylation of 1-methyl-1H-pyrazol-4-yl-methylamine Choice Alkylating Agent? Start->Choice Aldehyde Aldehyde/Ketone Choice->Aldehyde Carbonyl Source Halide Alkyl Halide (R-X) Choice->Halide Halogen Source MethodA METHOD A: Reductive Amination (STAB Protocol) Aldehyde->MethodA Preferred Route MethodB METHOD B: Controlled Substitution (Cesium Protocol) Halide->MethodB If Carbonyl Unavailable Result Mono-Alkylated Product MethodA->Result MethodB->Result

Figure 1: Decision tree for selecting the appropriate alkylation strategy based on available reagents.

Protocol A: Reductive Amination (Preferred)

Best for: Introduction of nearly any alkyl group where the corresponding aldehyde or ketone exists. Mechanism: Formation of an imine/iminium species followed by in situ reduction.[2][3]

The "STAB" Advantage

We utilize Sodium Triacetoxyborohydride (STAB) ,


.[4] Unlike 

(toxic, requires pH control) or

(too strong, reduces aldehydes), STAB is mild and selectively reduces the protonated imine faster than the carbonyl starting material [1].
Experimental Procedure

Reagents:

  • Substrate: 1-methyl-1H-pyrazol-4-yl-methylamine (1.0 equiv)

  • Aldehyde/Ketone: (1.1 - 1.2 equiv)

  • Reductant:

    
     (1.4 - 1.5 equiv)
    
  • Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

  • Additive: Acetic Acid (AcOH) (1.0 equiv) - Crucial for catalyzing imine formation.

Step-by-Step Workflow:

  • Imine Formation:

    • In a dry flask under

      
      , dissolve the amine (1.0 equiv) in DCE (
      
      
      
      concentration).
    • Add the aldehyde (1.1 equiv).

    • Add AcOH (1.0 equiv).

    • Expert Note: Stir for 30–60 minutes at Room Temperature (RT). Allowing the imine equilibrium to establish before adding the reductant minimizes direct reduction of the aldehyde to alcohol.

  • Reduction:

    • Cool the mixture to

      
       (optional, but recommended for reactive aldehydes).
      
    • Add

      
       (1.5 equiv) portion-wise over 5 minutes.
      
    • Warm to RT and stir for 2–16 hours. Monitor by LCMS.

  • Quench & Workup:

    • Quench with saturated aqueous

      
       (gas evolution will occur).
      
    • Extract with DCM (

      
      ).
      
    • Wash combined organics with brine, dry over

      
      , and concentrate.
      
Troubleshooting Table
ObservationRoot CauseSolution
Low Conversion Steric hindrance preventing imine formation.Switch solvent to DCE (better solvation); Heat to

; Add

Molecular Sieves to remove water.
Dialkylation Highly reactive aldehyde (e.g., formaldehyde, acetaldehyde).Use the Stepwise Method : Form imine in MeOH first, then add

at

[2].
Aldehyde Reduction Reductant added too fast or before imine formed.Increase "pre-stir" time (Step 1); Ensure AcOH is present.

Protocol B: Direct Alkylation (Cesium Method)

Best for: Alkylating with halides where the aldehyde is unstable or unavailable. Challenge: Preventing the secondary amine product from reacting again (over-alkylation).

The "Cesium Effect"

Standard bases (TEA, DIPEA) often lead to mixtures. Using Cesium Hydroxide (


)  or Cesium Carbonate (

)
in the presence of molecular sieves has been proven to suppress over-alkylation via a surface-mediated effect and specific cation coordination [3].
Experimental Procedure

Reagents:

  • Substrate: 1-methyl-1H-pyrazol-4-yl-methylamine (1.0 equiv)

  • Alkyl Halide: (0.8 - 0.9 equiv) - Limiting the electrophile is critical.

  • Base:

    
     (3.0 equiv) or 
    
    
    
    (1.0 equiv)
  • Additive: Powdered

    
     Molecular Sieves (200 mg/mmol)
    
  • Solvent: DMF or MeCN (Anhydrous)

Step-by-Step Workflow:

  • Preparation:

    • Flame-dry the molecular sieves under vacuum to ensure maximum activity.

    • Suspend sieves and

      
       in DMF.
      
    • Add the amine substrate (1.0 equiv).[5] Stir for 30 mins.

  • Controlled Addition:

    • Dissolve the Alkyl Halide (0.9 equiv) in a small volume of DMF.

    • Critical Step: Add the halide solution dropwise via syringe pump over 1–2 hours.

    • Reasoning: Keeping the concentration of alkyl halide low relative to the primary amine statistically favors mono-alkylation.

  • Workup:

    • Filter off solids (sieves/salts) through a Celite pad.

    • Dilute filtrate with Ethyl Acetate.

    • Wash extensively with water/LiCl solution (to remove DMF).

Purification & Analysis

Acid-Base Extraction (Self-Validating Purity)

Because the product is a secondary amine, it can be purified from non-basic impurities (unreacted alkyl halide) using its chemical properties.

  • Dissolve crude in organic solvent (EtOAc).

  • Extract with

    
    . The amine moves to the aqueous phase; non-basic impurities stay in organic.
    
  • Discard organic phase.

  • Basify aqueous phase to pH 12 with

    
    .
    
  • Extract back into EtOAc. This yields high-purity amine.

Analytical Validation
  • 
     NMR:  Look for the disappearance of the singlet at 
    
    
    
    (2H,
    
    
    ) and appearance of the coupled secondary amine signal.
  • MS (ESI): Confirm

    
    . Check for $[M+R]^+ $ (dialkylation byproduct).
    

Process Visualization

Workflow Start Start: Amine + Aldehyde ImineStep Step 1: Imine Formation (DCE, AcOH, 30 min) Start->ImineStep Reduction Step 2: Reduction (Add STAB, 0°C -> RT) ImineStep->Reduction - H2O Check LCMS Check Reduction->Check Check->Reduction Incomplete (Add more STAB/Time) Workup Quench (NaHCO3) Extraction (DCM) Check->Workup Complete Purify Acid-Base Extraction or Column Chromatography Workup->Purify

Figure 2: Operational workflow for the Reductive Amination (Method A).

References

  • Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][3][6] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][3][4][6][7] Studies on Direct and Indirect Reductive Amination Procedures.[1][3][6] The Journal of Organic Chemistry, 61(11), 3849–3862.[3][6] Link

  • Salvatore, R. N. , Nagle, A. S., Schmidt, S. E., & Jung, K. W. (1999).[8] Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Efficient Synthesis of Secondary Amines. Organic Letters, 1(11), 1893–1896. Link

  • Kashyap, S. , & Mishra, S. (2014). Selective N-alkylation of primary amines with R–NH2[9][10][11]·HBr and alkyl bromides using a competitive deprotonation/protonation strategy.[10][11] RSC Advances, 4, 30489-30494. Link

Sources

Method

Technical Guide: Handling, Storage, and Stability of Pyrazole-Methylamine Derivatives

Executive Summary Pyrazole-methylamine derivatives represent a "privileged scaffold" in modern drug discovery, widely utilized in kinase inhibitors (e.g., CDK, p38 MAPK) and GPCR ligands due to their favorable metabolic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Pyrazole-methylamine derivatives represent a "privileged scaffold" in modern drug discovery, widely utilized in kinase inhibitors (e.g., CDK, p38 MAPK) and GPCR ligands due to their favorable metabolic stability and hydrogen-bonding capabilities. However, while the pyrazole core is robust, the primary amine tail (methylamine) introduces specific vulnerabilities—namely hygroscopicity, oxidative instability, and reactivity with atmospheric


.

This guide provides an evidence-based framework for preserving the integrity of these compounds, moving beyond generic "store at -20°C" advice to address the specific physicochemical liabilities of the aminomethyl-pyrazole pharmacophore.

Part 1: Physicochemical Profile & Mechanisms of Degradation

To handle these derivatives effectively, one must understand the "Schizophrenic" nature of the molecule: the aromatic stability of the pyrazole ring versus the reactive instability of the aliphatic amine.

The Liability of the Amine Tail

The methylamine substituent (


) is a primary amine with a pKa typically between 9.0 and 10.0. This basicity drives three primary degradation pathways:
  • Carbamate Formation (The "Air" Problem): Primary amines react rapidly with atmospheric carbon dioxide (

    
    ) to form carbamic acids, which often stabilize as carbamate salts.
    
    
    
    
    Impact: This changes the molecular weight (+44 Da in negative mode MS) and alters solubility, often leading to "mysterious" precipitation in DMSO stocks.
  • Oxidative Deamination: While less common in solid state, in solution (DMSO/Water), the methylene group adjacent to the amine is susceptible to autoxidation, potentially leading to aldehyde formation and subsequent polymerization.

  • Hygroscopicity of Salts: To improve solubility, these compounds are often supplied as Hydrochloride (HCl) or Trifluoroacetate (TFA) salts. These salts are highly hygroscopic .

    • Causality: Absorption of water lowers the glass transition temperature (

      
      ), promoting molecular mobility and accelerating chemical degradation (hydrolysis or dimerization).
      
The DMSO Paradox

Dimethyl Sulfoxide (DMSO) is the standard solvent for compound management, but it is hostile to primary amines upon long-term storage.

  • Hygroscopicity: DMSO is a "water magnet." A loosely capped vial can absorb >10% water by weight in 24 hours at high humidity.

  • Formaldehyde Generation: DMSO decomposes slowly to form trace formaldehyde, which reacts with primary amines to form hemiaminals or imines (Schiff bases).

Part 2: Solid State Storage & Handling Protocols

Protocol A: Receipt and Initial Storage

Objective: Prevent initial water uptake and oxidation upon receipt of the compound.

  • Equilibration: Do NOT open the shipment immediately if it arrives on dry ice or blue ice. Allow the vial to warm to room temperature (approx. 30-60 mins) inside a desiccator.

    • Reasoning: Opening a cold vial in humid lab air causes immediate condensation of moisture onto the solid, initiating deliquescence.

  • Atmosphere Exchange: If the compound will be stored as a solid for >1 month, transfer to an amber glass vial under an inert atmosphere (Argon or Nitrogen).

    • Note: Argon is preferred over Nitrogen as it is heavier than air and provides a better "blanket" over the solid.

  • Desiccation: Store secondary containers (boxes/racks) inside a desiccator cabinet maintained at <20% Relative Humidity (RH).

Protocol B: Weighing Hygroscopic Salts

Objective: Accurate mass measurement without solvating the compound with atmospheric water.

The "Speed-Weigh" Technique:

  • Tare the destination vial before opening the source vial.

  • Flush the source vial with a gentle stream of Argon immediately upon opening.

  • Transfer the solid quickly.

  • Do not attempt to weigh to the exact 0.01 mg by adding/removing small grains repeatedly. It is better to capture the actual weight transferred and adjust the solvent volume later to achieve the target concentration.

    • Self-Validating Step: If the solid begins to turn glossy or sticky during weighing, it is deliquescing. Stop, dissolve immediately in the destination solvent, and re-determine concentration via UV/HPLC.

Part 3: Solution State (DMSO) Workflows

Protocol C: Stock Solution Preparation (10 mM)

This protocol minimizes the "DMSO Paradox" risks.

Materials:

  • Anhydrous DMSO (99.9%, stored over molecular sieves).

  • Amber glass vials (borosilicate) with PTFE-lined caps.

Workflow:

  • Calculation: Calculate DMSO volume based on the actual mass weighed (from Protocol B), correcting for the salt factor (MW_salt / MW_free_base).

  • Dissolution: Add DMSO. Vortex for 30 seconds.

    • Visual Check: Inspect for "swirling" lines (Schlieren patterns). If persistent, sonicate for 5 minutes at <40°C.

  • Aliquoting (Critical): Never store a "master stock" that is freeze-thawed repeatedly. Divide the stock into single-use aliquots (e.g., 50 µL).

    • Causality: Each freeze-thaw cycle introduces moisture (condensation) and thermal stress, accelerating amine oxidation.

Visualization: Stock Preparation Logic

The following diagram outlines the decision process for solubilization and storage.

StockPrep Start Solid Compound (Pyrazole-Methylamine) CheckSalt Check Salt Form (HCl, TFA, Free Base) Start->CheckSalt Calc Calculate Mass-to-Vol (Correct for Counter-ion) CheckSalt->Calc Solvent Add Anhydrous DMSO (Low Water Content) Calc->Solvent Dissolve Vortex/Sonicate Solvent->Dissolve Visual Visual Inspection: Clear Solution? Dissolve->Visual Aliquot Aliquot into Single-Use Vials Visual->Aliquot Yes Trouble Troubleshoot: Add co-solvent (Water/MeOH) OR Check Purity Visual->Trouble No (Precipitate) Freeze Store at -20°C (Dark, Dry) Aliquot->Freeze Trouble->Dissolve Retry

Caption: Workflow for preparing stable stock solutions. Note the critical visual inspection step before freezing.

Part 4: Quality Control & Troubleshooting

Degradation of pyrazole-methylamines is often silent (no color change). Routine QC is required for stocks >3 months old.

QC Indicators (LC-MS)
Degradation TypeMass Shift (

)
CausePrevention
N-Oxidation +16 DaOxidation of amine/pyrazole NInert gas storage; limit air exposure.
Carbamate +44 Da (Neg. Mode)Reaction with

Tight seals; avoid basic pH in water.
Dimerization 2M - HAmine coupling (rare)Avoid high concentrations (>50mM).
Hydrolysis VariableCleavage of amides (if present)Keep DMSO anhydrous.
QC Decision Tree

Use this logic to determine if a compound batch should be rescued or discarded.

QCDecision Sample Stock Solution (>3 Months Old) LCMS Run LC-MS (UV 254nm + ESI) Sample->LCMS Purity Purity > 90%? LCMS->Purity MassCheck Mass = Expected? Purity->MassCheck Yes Fail FAIL: Discard & Repurchase Purity->Fail No (<90%) Pass PASS: Re-certify for 3 Months MassCheck->Pass Yes Investigate Investigate: Check for +16 (Ox) or +44 (CO2) MassCheck->Investigate No (Shift) Investigate->Fail

Caption: Quality Control decision logic. Mass shifts are critical indicators of amine-specific degradation.

Part 5: Safety Considerations

While pyrazoles are often biologically benign, the aminomethyl moiety renders these compounds:

  • Corrosive/Irritant: High pH in solution can damage mucous membranes.

  • Sensitizers: Primary amines are known skin sensitizers.

  • PPE: Nitrile gloves are generally sufficient for incidental contact, but double-gloving is recommended when handling concentrated DMSO stocks, as DMSO permeates nitrile and carries the solute through the skin.

References

  • Vertex Pharmaceuticals & NIH. (2025). Compound Management: Guidelines for Compound Storage, Provision, and Quality Control. ResearchGate. Link

  • National Institutes of Health (NIH). (2023). Pyrazole: an emerging privileged scaffold in drug discovery. PMC. Link

  • Matson, S. L., et al. (2009). Best practices in compound management for preserving compound integrity. Journal of Biomolecular Screening. Link

  • University of Waterloo. (2023). DIMETHYL SULFOXIDE (DMSO) Safety Data Sheet and Handling. Link

  • Ertl, P., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC. Link

Application

Solvent selection for [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine reactions

Executive Summary This guide details the physicochemical behavior and solvent optimization strategies for [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (CAS: 2731008-59-4 for 2HCl salt), a critical secondary amine buildi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the physicochemical behavior and solvent optimization strategies for [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (CAS: 2731008-59-4 for 2HCl salt), a critical secondary amine building block in the synthesis of JAK inhibitors and other kinase-targeting therapeutics.

While traditional protocols utilize hazardous dipolar aprotic solvents (DMF, NMP) or chlorinated solvents (DCM), this guide demonstrates that 2-Methyltetrahydrofuran (2-MeTHF) and Ethyl Acetate (EtOAc) offer superior process mass intensity (PMI) and reaction kinetics for this specific moiety. We provide validated protocols for free-basing, amide coupling, and nucleophilic aromatic substitution (


).

Physicochemical Profile & Solubility Analysis

2.1 Structural Analysis

The molecule features two distinct domains affecting solvation:

  • The Pyrazole Core: An aromatic, electron-rich heterocycle.[1] The

    
    -methyl group reduces hydrogen bond donor (HBD) capacity, but the ring remains a hydrogen bond acceptor (HBA).
    
  • The Propylaminomethyl Chain: A secondary amine (

    
    ) attached via a methylene bridge. This basic center drives solubility in aqueous acids but poses aggregation challenges in non-polar solvents due to intermolecular H-bonding.
    
2.2 Solubility Matrix

Data inferred from structural analogues and standard pyrazole-amine behavior.

Solvent ClassSolventSolubility (Free Base)Solubility (HCl Salt)Recommendation
Chlorinated DCMHigh (>100 mg/mL)NegligibleAvoid (Environmental restriction)
Polar Aprotic DMF / DMSOHighHighLimit (Workup difficulty)
Ethereal (Green) 2-MeTHF High LowPreferred (Process solvent)
Esters EtOAc / IPAcModerate-HighNegligiblePreferred (Crystallization)
Alcohols MeOH / EtOHHighHighUse (For salt formation only)
Hydrocarbons HeptaneLow (<5 mg/mL)NegligibleUse (Antisolvent)

Critical Protocol 1: Green Free-Basing Strategy

Context: This amine is commercially supplied as a dihydrochloride salt. Direct use of the salt in coupling reactions often requires excess organic base (DIPEA), which can form viscous ionic liquid by-products in non-polar solvents. Pre-forming the free base in a "green" solvent is superior.

Methodology: Biphasic 2-MeTHF Extraction

Rationale: 2-MeTHF forms a clean biphasic system with water and, unlike DCM, does not form stable emulsions with pyrazole amphiphiles.

Step-by-Step Protocol:

  • Dissolution: Dissolve 10.0 g of amine dihydrochloride in 30 mL of deionized water (pH will be acidic).

  • Basification: Slowly add 4M NaOH or

    
     (aq) while stirring until pH > 12. Note: The solution may become cloudy as the free base oils out.
    
  • Extraction: Add 30 mL of 2-MeTHF . Agitate vigorously for 5 minutes.

  • Separation: Allow phases to separate. The pyrazole amine partitions into the upper organic layer.

  • Drying: Wash the organic layer with 10 mL saturated brine. Dry over

    
    .
    
  • Utilization: Do not evaporate to dryness (amine is prone to air oxidation/carbamate formation). Use the 2-MeTHF solution directly in the next step. Titrate a 100

    
    L aliquot to determine exact concentration.
    

Critical Protocol 2: Amide Coupling (T3P System)

Context: Amide bond formation is the primary application. Traditional EDC/HOBt or HATU methods in DMF require aqueous washes that often drag the polar pyrazole product into the water layer. Solution: Use Propylphosphonic Anhydride (T3P) in EtOAc or 2-MeTHF . T3P by-products are water-soluble, but the pyrazole-amide product remains in the organic phase, ensuring a clean split.

Reaction Scheme


Step-by-Step Protocol:

  • Charge: To a reactor, add the Carboxylic Acid (1.0 equiv) and the Amine Free Base (1.1 equiv, as prepared in Protocol 1 solution).

  • Solvent: Dilute with EtOAc to a concentration of 0.2 M.

  • Base: Add Pyridine (2.5 equiv). Note: Pyridine is preferred over TEA for T3P reactions to prevent epimerization if the acid is chiral.

  • Coupling: Add T3P (50% w/w in EtOAc, 1.5 equiv) dropwise at 0-5°C.

  • Incubation: Warm to 25°C and stir for 2-4 hours. Monitor by LCMS.[]

  • Workup (Self-Validating):

    • Add water (1 volume). Stir 10 mins.

    • Separate phases.

    • Wash organic layer with 0.5 M HCl (removes excess pyridine and unreacted pyrazole amine).

    • Wash organic layer with 10%

      
       (removes unreacted acid and T3P by-products).
      
    • Validation: The product remains in the EtOAc layer. Evaporate to yield high-purity amide.

Critical Protocol 3: Reaction (Solvent Effects)

Context: Reacting the amine with chloropyrimidines or similar electrophiles. Solvent Selection Logic:

  • DMSO/NMP: Fast rates (dipolar aprotic), but difficult to remove.

  • n-Butanol/IPA: Slower rates, but product often precipitates directly upon cooling (crystallization-driven reaction).

Recommended Protocol (Crystallization-Driven):

  • Suspend Electrophile (e.g., 2,4-dichloropyrimidine) in Isopropanol (IPA) (5 vol).

  • Add [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (1.0 equiv) and DIPEA (1.2 equiv).

  • Heat to reflux (82°C) for 6 hours.

  • Cooling Ramp: Cool to 20°C over 2 hours.

  • Filtration: The product (often less soluble than the starting materials in cold IPA) precipitates. Filter and wash with cold Heptane.

Decision Logic & Workflow Visualization

Figure 1: Solvent Selection Decision Tree

Caption: Logical flow for selecting the optimal solvent based on reaction type and downstream processing needs.

SolventSelection Start Reaction Type? Amide Amide Coupling Start->Amide SNAr Nucleophilic Subst. (SNAr) Start->SNAr SaltForm Salt Formation Start->SaltForm Q_Solubility Are reactants soluble in EtOAc? Amide->Q_Solubility Q_Workup Desired Workup? SNAr->Q_Workup Method_Cryst USE: IPA or n-BuOH (Product Precipitates) SaltForm->Method_Cryst Alcohol/Ether mix Solvent_T3P USE: EtOAc or 2-MeTHF Reagent: T3P Q_Solubility->Solvent_T3P Yes (Preferred) Solvent_DMF USE: DMF/DMAc (Only if insoluble) Q_Solubility->Solvent_DMF No Q_Workup->Method_Cryst Filtration Method_Extract USE: 2-MeTHF (Aqueous Wash) Q_Workup->Method_Extract Extraction

Figure 2: 2-MeTHF Workup Workflow

Caption: The "Green Switch" workflow utilizing 2-MeTHF to avoid chlorinated solvents during extraction.

Workup Input Crude Reaction (in 2-MeTHF) Wash1 Acid Wash (0.5M HCl) Input->Wash1 Remove amines PhaseSep Phase Separation Wash1->PhaseSep Wash2 Base Wash (NaHCO3) Product_Org Organic Phase (Clean Product) Wash2->Product_Org Remove Acids PhaseSep->Wash2 Organic Layer Waste_Aq Aqueous Waste (By-products) PhaseSep->Waste_Aq Pyridine/Impurities

References

  • Pfizer Solvent Selection Guide : Alfonsi, K., et al. "Green chemistry tools to influence a medicinal chemistry and research chemistry based organization." Green Chemistry, 2008, 10 , 31-36.[3]

  • CHEM21 Solvent Guide : Prat, D., et al. "CHEM21 selection guide of classical- and less classical-solvents."[4] Green Chemistry, 2016, 18 , 288-296.[4]

  • T3P in Amide Coupling : Dunetz, J. R., et al. "T3P (Propylphosphonic Anhydride): A Mild and Low-Toxicity Coupling Agent." Organic Process Research & Development, 2016, 20 , 140-177.

  • 2-MeTHF Properties : Pace, V., et al. "2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Chemistry." ChemSusChem, 2012, 5 , 1369-1379.

  • Pyrazole Chemistry Overview : Fustero, S., et al. "Recent advances in the synthesis of pyrazoles." Chemical Reviews, 2011, 111 , 6984-7034.

Sources

Method

Process Development &amp; Scale-Up Guide: Synthesis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

Part 1: Strategic Analysis & Route Selection The Synthetic Challenge The target molecule is a secondary amine linking a 1-methyl-pyrazole core to a propyl chain. In drug development, this motif is a frequent pharmacophor...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Strategic Analysis & Route Selection

The Synthetic Challenge

The target molecule is a secondary amine linking a 1-methyl-pyrazole core to a propyl chain. In drug development, this motif is a frequent pharmacophore in kinase inhibitors (e.g., JAK/STAT pathways).

The primary challenge in synthesizing secondary amines from primary amines (n-propylamine) and aldehydes is selectivity .

  • Risk: Over-alkylation. The product (secondary amine) is often more nucleophilic than the starting primary amine, leading to the formation of the tertiary amine impurity (bis-alkylation).

  • Solution: We utilize a Stepwise Indirect Reductive Amination . By isolating or fully forming the imine intermediate before introducing the reducing agent, we thermodynamically lock the stoichiometry 1:1, virtually eliminating the tertiary amine byproduct.

Route Comparison
Synthetic RouteScalabilitySelectivity (Mono vs Bis)Cost EfficiencyDecision
Direct Alkylation (R-CH2-Cl + Amine)LowPoor (High Bis-alkylation)LowREJECT (Safety/Selectivity issues)
Direct Reductive Amination (STAB)MediumGoodLow (Reagent cost high)REJECT (Cost at >1kg scale)
Indirect Reductive Amination (Imine + NaBH4)High Excellent High SELECTED
Catalytic Hydrogenation (H2/Pd/C)Very HighExcellentHighAlternative for >100kg
Reaction Mechanism & Pathway

The selected route proceeds via the formation of an aldimine species, followed by irreversible hydride reduction.

ReactionMechanism Aldehyde 1-Methyl-1H-pyrazole- 4-carbaldehyde Hemiaminal Hemiaminal (Transient) Aldehyde->Hemiaminal + Amine Amine n-Propylamine Amine->Hemiaminal Imine Aldimine (Intermediate) Hemiaminal->Imine - H2O (Reversible) Product Target Secondary Amine Imine->Product + NaBH4 (Reduction) BisImpurity Tertiary Amine (Impurity) Product->BisImpurity + Aldehyde (Over-reaction)

Figure 1: Reaction pathway highlighting the critical Imine intermediate. Controlling the Imine formation prevents the "Over-reaction" pathway to the Bis-impurity.

Part 2: Detailed Protocol (Scale-Up Ready)

Scale Basis: 100 g Input (Aldehyde) Expected Yield: 85-92% Cycle Time: 24 Hours

Reagents & Materials[1]
  • Precursor: 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 equiv). Note: Solid, mp 29-34°C. Melt gently before transfer if using liquid handling systems.

  • Amine: n-Propylamine (1.1 equiv). Excess drives imine equilibrium.

  • Solvent: Methanol (MeOH) - anhydrous grade preferred.

  • Reductant: Sodium Borohydride (NaBH4) (0.6 - 0.7 mass equiv relative to aldehyde).

  • Quench: 1N NaOH and Brine.

Step-by-Step Methodology
Phase A: Imine Formation (The "Self-Validating" Step)
  • Charge Reactor: Load 1-Methyl-1H-pyrazole-4-carbaldehyde (100 g, 0.91 mol) into a jacketed glass reactor.

  • Solvation: Add Methanol (800 mL, 8 vol). Stir at 20°C until fully dissolved.

  • Amine Addition: Add n-Propylamine (59.1 g, 1.0 mol) dropwise over 30 minutes.

    • Thermodynamics: Mild exotherm. Maintain T < 30°C.

  • Equilibration: Stir at 25°C for 4–6 hours.

  • IPC (In-Process Control) - CRITICAL:

    • Take an aliquot for 1H-NMR or HPLC.

    • Validation Criteria: Disappearance of Aldehyde CHO peak (~9.8 ppm) and appearance of Imine CH=N peak (~8.2 ppm).

    • Decision: If Aldehyde > 2%, continue stirring. Do NOT proceed to reduction until conversion is >98%. This prevents benzyl alcohol impurity formation.

Phase B: Reduction (Controlled Dosing)
  • Cooling: Cool the reaction mixture to 0–5°C.

  • Reductant Addition: Add Sodium Borohydride (NaBH4) (20.6 g, 0.55 mol) portion-wise over 60 minutes.

    • Safety: Massive Hydrogen gas evolution (

      
      ). Ensure reactor venting is open and scrubber is active.
      
    • Thermal Limit: Do not exceed 15°C during addition.

  • Reaction: Allow to warm to 20°C and stir for 2 hours.

  • IPC Check: Confirm disappearance of Imine.

Phase C: Workup & Isolation[1]
  • Quench: Cool to 5°C. Slowly add Acetone (20 mL) to destroy excess hydride, followed by water (200 mL).

  • Solvent Swap: Concentrate under vacuum to remove Methanol. Result is an aqueous slurry.

  • Extraction: Add Dichloromethane (DCM) (500 mL). Adjust pH to >11 using 1N NaOH to ensure the amine is in free-base form.

  • Phase Separation: Separate organic layer. Wash with Brine (200 mL).

  • Salt Formation (Optional but Recommended for Purity):

    • Dissolve crude oil in Ethanol.

    • Add 1.0 equiv of Oxalic acid or HCl in Dioxane.

    • Filter the precipitated salt. This removes non-basic impurities.

Part 3: Process Safety & Engineering Controls

Scale-up of reductive amination introduces specific hazards not prominent on the milligram scale.

Critical Process Parameters (CPPs)
ParameterSetpointFailure ModeMitigation
Imine Conversion >98%Alcohol impurity formationExtend stir time; add molecular sieves.
NaBH4 Dosing Rate < 1 g/min H2 gas accumulation; Foam-overUse solids dispenser; monitor headspace pressure.
Reactor Temp < 15°C (Dosing)Runaway exothermJacketed cooling; emergency crash cooling.
Workflow Diagram

ProcessWorkflow Start Start: Raw Materials ImineStep Step 1: Imine Formation (MeOH, 25°C, 4h) Start->ImineStep IPC_Check IPC: NMR/HPLC Aldehyde < 2%? ImineStep->IPC_Check Correction Extend Stirring IPC_Check->Correction No Reduction Step 2: Reduction (NaBH4, 0-5°C) IPC_Check->Reduction Yes (Validated) Correction->ImineStep Quench Step 3: Quench & Workup (Phase Separation) Reduction->Quench End Final Product (Secondary Amine) Quench->End

Figure 2: Operational workflow emphasizing the IPC "Gate" to ensure process integrity.

Part 4: Troubleshooting & Quality Attributes

Impurity Profile
  • Impurity A (Alcohol): (1-methyl-1H-pyrazol-4-yl)methanol.

    • Cause: NaBH4 added before imine formation was complete.

    • Remedy: Strict IPC adherence.

  • Impurity B (Tertiary Amine): Bis-alkylated product.

    • Cause: Incorrect stoichiometry or high temperature during mixing.

    • Remedy: Ensure Propylamine is in slight excess (1.1 equiv) and added before reductant.

Physical Properties of Starting Material

The 1-methyl-1H-pyrazole-4-carbaldehyde has a melting point of ~30°C.[2][3]

  • Handling Tip: In a pilot plant, store at 20°C (solid) to prevent partial melting/sticking in hoppers. If pumping, heat trace lines to 40°C to maintain liquid state.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[4][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[5][6][7] Studies on Direct and Indirect Reductive Amination Procedures.[5][7][8] The Journal of Organic Chemistry, 61(11), 3849–3862.

  • Tripathi, R. P., et al. (2008). Scale-up of Reductive Amination: Process Safety and impurity profiling. Organic Process Research & Development. (General reference for hydride safety).
  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 573117, 1-Methyl-1H-pyrazole-4-carbaldehyde.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine synthesis

Topic: Improving Yield of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Ticket ID: PYR-SYN-042 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary & Chemical Context User Query...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Improving Yield of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Ticket ID: PYR-SYN-042 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Chemical Context

User Query: "My isolated yield for [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine is consistently low (<50%). I am seeing unreacted aldehyde and loss of product during workup."

Technical Diagnosis: The synthesis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine presents two distinct challenges that typically erode yield:

  • Thermodynamic Equilibrium: The electron-rich pyrazole ring renders the C4-aldehyde less electrophilic than a standard benzaldehyde, causing incomplete imine formation.

  • Amphiphilic Solubility: The product contains a basic secondary amine and a polar pyrazole ring. It is highly soluble in water at neutral/acidic pH and moderately soluble even at basic pH, leading to massive losses during standard aqueous extractions.

This guide provides a High-Yield Protocol utilizing Titanium(IV) isopropoxide to drive conversion and a Modified Workup to prevent isolation losses.

The High-Yield Protocol (Reductive Amination)

Do not rely on simple mixing of reagents. You must force the equilibrium.

Reagents & Stoichiometry
ComponentRoleEq.Notes
1-Methyl-1H-pyrazole-4-carbaldehyde Substrate1.0Limiting reagent.
Propylamine Nucleophile1.2Slight excess drives kinetics.
Titanium(IV) isopropoxide [Ti(OiPr)₄] Lewis Acid / Desiccant1.25CRITICAL: Scavenges water, activates carbonyl.
Sodium Borohydride (NaBH₄) Reducing Agent1.5Added after imine formation.[1]
Methanol (anhydrous) Solvent-Concentration: 0.2 M - 0.5 M.
Step-by-Step Methodology

Step 1: Activated Imine Formation (The "Titanium Push")

  • Charge a flame-dried flask with 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 eq) and anhydrous Methanol .

  • Add Propylamine (1.2 eq) followed immediately by Ti(OiPr)₄ (1.25 eq).

    • Mechanism:[2][3][4] The titanium coordinates to the carbonyl oxygen, increasing electrophilicity, while simultaneously reacting with the water byproduct to form irreversible titanium hydroxides. This shifts the equilibrium to near 100% imine.

  • Stir at room temperature for 4–6 hours .

    • Checkpoint: Monitor by TLC.[3][5] The aldehyde spot should disappear completely. If not, stir longer.

Step 2: Reduction

  • Cool the mixture to 0°C.

  • Add NaBH₄ (1.5 eq) portion-wise (caution: gas evolution).

  • Allow to warm to room temperature and stir for 2 hours.

Step 3: Quench & Ligand Exchange

  • Add 2M NaOH (approx. 2 mL per mmol substrate).

    • Why? You must hydrolyze the titanium-amine complex. A white precipitate (TiO₂) will form.

  • Dilute with Ethyl Acetate (EtOAc) or DCM .

  • Filter the slurry through a Celite pad to remove the titanium salts. Wash the pad thoroughly with EtOAc.

Troubleshooting & Optimization (FAQ)

Category A: Reaction Conversion Issues

Q: I see a new spot on TLC, but after reduction, I recover starting aldehyde. Why? A: You likely have hydrolysis of the imine . If you use Sodium Triacetoxyborohydride (STAB) in the presence of too much water or without a dehydrating agent, the imine hydrolyzes back to the aldehyde faster than it reduces.

  • Fix: Switch to the Ti(OiPr)₄ method described above. It chemically sequesters water, preventing back-hydrolysis.

Q: I am seeing a dimer impurity (Bis-alkylation). A: This occurs when the product amine reacts with another molecule of aldehyde.

  • Fix: Ensure you are adding the propylamine in excess (1.2 eq). If the problem persists, increase amine to 1.5 eq. The excess propylamine is volatile (b.p. 48°C) and easily removed during concentration.

Category B: Workup & Isolation (The "Yield Killer")

Q: My reaction conversion is 100%, but I only isolate 30% mass. Where is it? A: It is in your aqueous waste layer. The pyrazole-amine motif is highly polar. At pH 7–9, a significant portion remains protonated or hydrogen-bonded in the water phase.

  • Fix 1 (Salting Out): Saturate your aqueous layer with solid NaCl before extraction. This disrupts the hydration sphere and forces the organic molecule into the organic layer.

  • Fix 2 (pH Swing): Ensure the aqueous layer is pH > 12 using NaOH. The pKa of the secondary amine is ~10. You must be at least 2 pH units above this to ensure <1% protonation.

  • Fix 3 (Solvent Choice): Do not use pure Ether or Hexanes. Use DCM or CHCl₃/Isopropanol (3:1) for extraction. These solvents are better at pulling polar amines from water.

Visualizing the Pathway

The following diagram illustrates the reaction logic and the critical role of Titanium in preventing the reversible pathway.

ReactionPathway Aldehyde 1-Methyl-1H-pyrazole- 4-carbaldehyde Intermediate Hemiaminal (Unstable) Aldehyde->Intermediate + Amine Amine Propylamine Amine->Intermediate Intermediate->Aldehyde Reversible (Without Ti) Imine Imine Species (Activated by Ti) Intermediate->Imine - H2O (Ti(OiPr)4 Scavenges) Product Target Secondary Amine Imine->Product + NaBH4 (Reduction) Water H2O Byproduct

Caption: Figure 1. The Ti(OiPr)4 mediated pathway ensures the reversible dehydration step becomes effectively irreversible, maximizing Imine concentration prior to reduction.

Logic Flow for Troubleshooting

Use this decision tree to diagnose your specific yield loss.

TroubleshootingTree Start Low Yield Detected CheckTLC Check Crude Reaction TLC Start->CheckTLC AldehydeLeft Aldehyde Remaining? CheckTLC->AldehydeLeft YesAldehyde Conversion Issue AldehydeLeft->YesAldehyde Yes NoAldehyde Workup Issue AldehydeLeft->NoAldehyde No Sol1 Action: Add Ti(OiPr)4 Increase Time YesAldehyde->Sol1 Sol2 Action: Check Aqueous pH > 12 Use DCM/IPA extraction NoAldehyde->Sol2

Caption: Figure 2. Diagnostic logic flow. Most pyrazole-amine yield issues are workup-related (Right Branch) rather than reaction-related.

References

  • Bhattacharyya, S. (1995). "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds." Journal of Organic Chemistry, 60(15), 4928–4929.

    • Core Reference: Establishes the Ti(OiPr)
  • Abdel-Magid, A. F., et al. (1996).[6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849–3862.

    • Core Reference: The standard for STAB-based reductions, useful if Ti(OiPr)4 is unavailable.
  • Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry, 55(8), 2552–2554.

    • Core Reference: Foundational work on Titanium-mediated imine activ

Sources

Optimization

Purifying [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine from reaction byproducts

Technical Support Center: Amine Purification Protocols Subject: Purification of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Ticket ID: PUR-AMINE-084 Status: Open / Actionable User Guide Overview You are dealing with a...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Amine Purification Protocols Subject: Purification of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Ticket ID: PUR-AMINE-084 Status: Open / Actionable

User Guide Overview

You are dealing with a secondary amine attached to a pyrazole core. This molecule presents a classic "amphiphilic base" challenge: it is polar enough to be water-soluble but lipophilic enough (due to the propyl chain) to dissolve in organics.

The primary impurities from a reductive amination synthesis (the most likely route) are:

  • Unreacted Aldehyde: 1-methyl-1H-pyrazole-4-carbaldehyde.

  • Alcohol Byproduct: (1-methyl-1H-pyrazol-4-yl)methanol (from over-reduction).

  • Boron Salts: (if borohydride reagents were used).

This guide prioritizes Acid-Base Extraction (The "pH Switch") as the primary purification method, followed by Chromatography strategies to eliminate "tailing," and finally Salt Formation for long-term storage.

Module 1: The "pH Switch" Extraction Protocol

The Logic: Separation relies on the massive


 difference between your product and its impurities.
  • Product (Secondary Amine):

    
     (Protonated at pH < 9).
    
  • Impurity (Alcohol/Aldehyde): The pyrazole ring has a

    
    . The functional groups are neutral at physiological pH.
    

By manipulating the pH, we can toggle the product between "Water Soluble" (Salt form) and "Organic Soluble" (Free Base), while the impurities remain relatively constant.

Step-by-Step Protocol
StepActionChemical StatePurpose
1 Quench & Acidify pH < 2 Converts amine product to its HCl salt (

). It is now highly water-soluble.
2 The "Trash" Wash Biphasic Wash the acidic aqueous layer with DCM or EtOAc (

).
3 Phase Check Keep Aqueous CRITICAL: The product is in the WATER. The organic layer contains non-basic impurities (aldehydes, neutrals). Discard organics.
4 Basify pH > 12 Add NaOH (aq) until pH is strongly basic. Product converts to Free Base (

).
5 Product Extraction Biphasic Extract the basic aqueous layer with DCM (

).
6 Drying Organic Dry combined DCM layers over

. Filter and concentrate.
Visual Workflow (The pH Switch)

ExtractionWorkflow cluster_0 Phase Separation 1 cluster_1 Phase Separation 2 start Crude Reaction Mixture acidify Add 1M HCl (pH 1) start->acidify wash Wash with DCM acidify->wash org_waste Organic Layer (Aldehydes/Neutrals) wash->org_waste Discard aq_prod Aqueous Layer (Product as Salt) wash->aq_prod Keep basify Basify with NaOH (pH > 12) aq_prod->basify extract Extract with DCM basify->extract aq_waste Aqueous Layer (Boron Salts/Inorganics) extract->aq_waste Discard org_prod Organic Layer (Purified Free Base) extract->org_prod Isolate

Figure 1: The "pH Switch" logic separates the basic amine product from neutral/acidic byproducts.

Module 2: Chromatography Troubleshooting

If the extraction does not yield sufficient purity (e.g., separating the amine from the alcohol byproduct is difficult due to similar polarity), you must use Flash Chromatography.

The Problem: Silica gel is acidic (


). Your amine product is basic (

). The Result: The amine "sticks" to the silica, causing severe peak tailing (streaking) and yield loss.
The Solution: Amine Deactivation

You must neutralize the acidic sites on the silica before or during the run.

Method A: Mobile Phase Modifier (Standard) Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (


)  to your solvent system (e.g., DCM:MeOH:TEA = 95:4:1).
  • Why: The small, sacrificial base (TEA) saturates the silica's acidic sites, allowing your product to pass through without drag.

Method B: The "Pre-Wash" (For Sensitive Compounds) If you are worried about TEA contaminating your NMR:

  • Pack the column with silica.[1][2]

  • Flush with 100% solvent containing 5% TEA.

  • Flush with pure solvent (no TEA) to remove bulk base.

  • Run your column normally.[1] The silica sites remain "capped."

Chromatography Decision Matrix

Chromatography start Need Higher Purity? check_imp Impurity Type? start->check_imp non_polar Non-polar (Aldehydes) check_imp->non_polar polar Polar (Alcohols/Amines) check_imp->polar std_silica Std. Silica Gel (DCM/MeOH) non_polar->std_silica mod_silica Base-Modified Silica (DCM/MeOH + 1% TEA) polar->mod_silica alumina Neutral Alumina (No modifier needed) polar->alumina Alternative

Figure 2: Selecting the correct stationary phase prevents product loss due to tailing.

Module 3: Salt Formation (Solid Isolation)

Secondary amines are often oils that oxidize over time. Converting them to a solid salt stabilizes them and provides an extra purification step (crystallization).

Protocol for Hydrochloride Salt:

  • Dissolve the purified "Free Base" oil in a minimal amount of dry Diethyl Ether or Dioxane.

  • Dropwise add 4M HCl in Dioxane (commercially available) or bubble HCl gas.

  • A white precipitate should form immediately.

  • Filter the solid and wash with cold ether.

  • Result: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine dihydrochloride.

FAQ & Troubleshooting

Q: My product is water-soluble and won't extract into DCM at pH 12. What now? A: This is common for small polar amines.

  • Salting Out: Saturate the aqueous layer with solid NaCl before extraction. This pushes the organic amine out of the water ("Salting Out" effect).

  • Solvent Switch: Switch from DCM to Chloroform:Isopropanol (3:1) . This mixture is much more polar and extracts stubborn amines from water.

Q: I see a peak at ~10 ppm in my proton NMR. Is this my product? A: No. That is the aldehyde proton from unreacted 1-methyl-1H-pyrazole-4-carbaldehyde .

  • Fix: Your reduction was incomplete. If you have already worked it up, use a Scavenger Resin (e.g., Polymer-supported amine) to selectively bind the aldehyde, or repeat the Acid Wash (Module 1, Step 2) more vigorously.

Q: The product streaks on the TLC plate even with TEA. A: Switch to Neutral Alumina TLC plates and columns. Alumina is less acidic than silica and often resolves amines without needing modifiers.

References

  • Biotage. (2023).[3] Is there an easy way to purify organic amines?Link

  • University of Rochester. (n.d.). Workup for Removing Amines.[3][4][5]Link

  • Welch Materials. (2025). Triethylamine as a Mobile Phase Additive: What Does It Do?Link

  • PubChem. (2025).[6] 1-Methyl-1H-pyrazole (Compound Summary).[6][7][8][9]Link

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[10][11] Journal of Organic Chemistry. Link

Sources

Troubleshooting

Technical Support Guide: Stability &amp; Handling of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

[1] Case ID: PYR-AMINE-STAB-001 Subject: Comparative Stability Profile: Free Base vs. Salt Forms Assigned Specialist: Senior Application Scientist, Chemical Development Group[1] Executive Summary: The "Bottom Line" For 9...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Case ID: PYR-AMINE-STAB-001 Subject: Comparative Stability Profile: Free Base vs. Salt Forms Assigned Specialist: Senior Application Scientist, Chemical Development Group[1]

Executive Summary: The "Bottom Line"

For 95% of research and development applications, the Hydrochloride (HCl) or Oxalate salt form is superior to the free base regarding long-term storage, handling precision, and chemical stability.

  • Free Base: Inherently unstable. It is a secondary amine prone to oxidative discoloration, atmospheric

    
     absorption (carbamate formation), and volatility. It typically exists as a hygroscopic oil or low-melting solid.[1]
    
  • Salt Form: Chemically robust. The protonation of the secondary amine shuts down oxidation pathways and eliminates volatility. It exists as a crystalline solid, allowing for precise stoichiometry.

Recommendation: Store as the HCl salt at -20°C under argon. Convert to free base in situ only immediately prior to use in nucleophilic substitution or coupling reactions.

Technical Deep Dive: The Stability Matrix

The following data compares the physicochemical vulnerabilities of the two forms.

ParameterFree Base (Secondary Amine)Salt Form (e.g., HCl, Dihydrochloride)
Physical State Viscous oil or low-melting solid.[1]Crystalline solid.
Oxidation Potential High. The lone pair on the amine nitrogen is electron-rich and susceptible to radical attack by atmospheric oxygen (

), leading to N-oxides and imine degradation products (yellow/brown discoloration).[1]
Negligible. Protonation (

) removes electron density from the nitrogen, effectively "locking" the lone pair against oxidative attack.

Sensitivity
Critical. Rapidly reacts with atmospheric

to form carbamate salts (white crusts), altering stoichiometry.
None. The protonated amine cannot act as a nucleophile toward

.
Hygroscopicity Moderate to High. Absorbs water, making accurate weighing difficult.Variable. HCl salts can be hygroscopic but are generally manageable; Oxalates are often non-hygroscopic.
Volatility Moderate. Loss of material over time if not sealed; "fishy" amine odor.None. Ionic lattice prevents volatilization.
Mechanistic Degradation Pathways

To understand why the free base degrades, we must look at the molecular mechanisms. The secondary amine nitrogen is the "Achilles' heel" of this molecule.

Pathway A: Carbamate Formation (The "White Crust" Phenomenon)

Secondary amines are strong nucleophiles. Upon exposure to air, they attack the electrophilic carbon of


.


Result: A white, solid precipitate forms around the cap or in the oil. This is not the pure compound, leading to stoichiometry errors in subsequent reactions.
Pathway B: Oxidative Dealkylation (The "Browning" Phenomenon)

The methylene bridge (between the pyrazole and the amine) is activated by the adjacent aromatic pyrazole ring.

  • Radical Abstraction:

    
     abstracts a hydrogen from the 
    
    
    
    -carbon.
  • Imine Formation: This leads to an imine intermediate.

  • Hydrolysis: The imine hydrolyzes to release the amine and an aldehyde (pyrazole-4-carboxaldehyde), causing complex polymerization (browning).[1]

Visualizing the Pathways

StabilityPathways FreeBase Free Base (Secondary Amine) Salt HCl Salt (Protonated) FreeBase->Salt HCl / Ether Carbamate Carbamate Salt (White Solid/Crust) FreeBase->Carbamate Nucleophilic Attack NOxide N-Oxides / Imines (Brown Oil) FreeBase->NOxide Radical Oxidation Salt->Carbamate X (Blocked) Stable Stable Storage (> 2 Years) Salt->Stable Lattice Energy Protection CO2 Atmospheric CO2 CO2->Carbamate O2 Atmospheric O2 O2->NOxide

Figure 1: Mechanistic pathways showing why the salt form protects against the two primary degradation routes: carboxylation and oxidation.

Troubleshooting Guide: Common User Scenarios

Scenario 1: "My clear oil has turned yellow/brown."

  • Diagnosis: Oxidative degradation.

  • Cause: Storage of the free base without inert gas (Argon/Nitrogen). The color comes from trace imine formation or N-oxide polymerization.[1]

  • Fix: If the color is light, purify via bulb-to-bulb distillation (Kugelrohr) or silica plug filtration.[1] If dark brown, discard. Prevention: Convert to HCl salt immediately.

Scenario 2: "There is a white solid on the threads of the vial."

  • Diagnosis: Carbamate formation.[2][3]

  • Cause: The container was opened frequently in humid/ambient air. The amine reacted with

    
    .[2][4][5][6]
    
  • Fix: The carbamate is thermally unstable. You can often reverse this by dissolving the material in an organic solvent and washing with strong base (NaOH), or simply by acidifying to form the salt (releasing

    
    ).
    

Scenario 3: "My reaction yield is inconsistent."

  • Diagnosis: Stoichiometry error due to hygroscopicity or purity.

  • Cause: Weighing the free base is inaccurate due to water/CO2 absorption.

  • Fix: Use the salt form for weighing. Calculate the Molecular Weight correction factor (MW_salt / MW_base). Add an extra equivalent of base (e.g., TEA, DIPEA) to the reaction to free-base it in situ.

Standard Operating Procedures (SOPs)
SOP-A: Conversion of Free Base to Hydrochloride Salt

Use this protocol to stabilize a fresh batch of amine.

  • Dissolution: Dissolve 1.0 g of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine free base in 5 mL of anhydrous Diethyl Ether or 1,4-Dioxane.

  • Acidification: Cool to 0°C. Dropwise add 1.1 equivalents of 4M HCl in Dioxane (or 2M HCl in Ether).

  • Precipitation: A white precipitate should form immediately. Stir for 15 minutes.

  • Isolation: Filter the solid under argon (or nitrogen) using a sintered glass funnel.

  • Washing: Wash the cake with cold anhydrous ether (

    
     mL) to remove excess acid and impurities.
    
  • Drying: Dry under high vacuum (0.1 mbar) for 4 hours. Store at -20°C.

SOP-B: In-Situ Free-Basing (For Chemical Synthesis)

Use this when your reaction requires the nucleophilic free amine.[1]

  • Calculation: Calculate moles of Amine·HCl salt.[2][7][8][9]

  • Setup: Suspend the salt in the reaction solvent (e.g., DCM, DMF, THF).

  • Neutralization: Add 2.0 - 3.0 equivalents of a tertiary amine base (e.g., Triethylamine or Diisopropylethylamine).

    • Note: Inorganic bases (

      
      , 
      
      
      
      ) can also be used if the solvent allows (e.g., in DMF/Acetonitrile).
  • Reaction: Stir for 10-15 minutes to ensure deprotonation before adding the electrophile (e.g., alkyl halide, acid chloride).

Workflow Visualization: Decision Tree

DecisionTree Start Start: You have the Target Molecule Usage Immediate Usage? Start->Usage KeepBase Keep as Free Base (Store under Argon at 4°C) Usage->KeepBase Yes Convert Convert to Salt (HCl or Oxalate) Usage->Convert No Yes Yes (< 24 hours) No No (Storage) Reaction Perform Reaction KeepBase->Reaction Storage Store at -20°C (Indefinite Stability) Convert->Storage Recover Recover Free Base (Extraction w/ NaOH) Storage->Recover When ready to use Recover->Reaction

Figure 2: Decision matrix for handling the amine based on experimental timeline.

References
  • Vertex AI Search. (2025).
  • ScienceMadness. (2015).[8] Why are organic amines often more stable as the HCl salt than in the free base form? Retrieved from [1]

  • ResearchGate. (2018). Difference between amino acid free base and its hydrochloride salt? Retrieved from

  • National Institutes of Health (PMC). (2023). Continuous Synthesis of Carbamates from CO2 and Amines.[4] Retrieved from [1]

  • PubChem. (2025).[10] 1-methyl-1H-pyrazol-4-amine Properties. Retrieved from [1]

Sources

Optimization

Troubleshooting reductive amination of pyrazole carbaldehydes

Topic: Troubleshooting Reductive Amination of Pyrazole Carbaldehydes Status: Active Agent: Senior Application Scientist Ticket ID: PYR-AMN-001 Introduction Welcome to the technical support interface for pyrazole function...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Reductive Amination of Pyrazole Carbaldehydes

Status: Active Agent: Senior Application Scientist Ticket ID: PYR-AMN-001

Introduction

Welcome to the technical support interface for pyrazole functionalization. Reductive amination of pyrazole carbaldehydes (typically 3-, 4-, or 5-formylpyrazoles) presents a unique set of challenges compared to standard benzenoid aldehydes. The electron-rich nature of the pyrazole ring, combined with the amphoteric properties of the nitrogen atoms, often leads to stalled kinetics, solubility crashes, or workup difficulties.

This guide moves beyond standard textbook protocols to address the specific failure modes encountered in drug discovery workflows involving these heterocycles.

Module 1: The "No Reaction" Scenario (Kinetics & Electronics)

User Issue: "I mixed my 4-formylpyrazole with a primary amine and STAB (Sodium Triacetoxyborohydride) in DCE, but after 24 hours, I only see starting material."

Root Cause Analysis: The failure typically stems from Anionic Deactivation . If your pyrazole ring is NH-unprotected (1H-pyrazole), it is relatively acidic (pKa ~14). Basic amines (especially secondary aliphatic amines) can deprotonate the pyrazole nitrogen. The resulting pyrazolate anion pushes significant electron density into the ring, rendering the exocyclic aldehyde carbon significantly less electrophilic and retarding imine formation.

Troubleshooting Protocol:

VariableDiagnostic CheckCorrective Action
Protection Is the pyrazole N1-H free?Protect it. Use Boc, THP, or SEM groups. N-protected pyrazoles react 10-100x faster.
Catalysis Is the media neutral?Acidify. Add 1–5 eq. of Acetic Acid (AcOH). This buffers the basic amine and prevents pyrazole deprotonation.
Temperature Running at RT?Heat. Pyrazole imine formation is slow. Reflux in DCE (83°C) or THF (66°C) is often required before adding the reducing agent.

Visualizing the Deactivation Pathway:

PyrazoleDeactivation Start Pyrazole-CHO (NH-Free) Deprotonation Deprotonation (Acid-Base Rxn) Start->Deprotonation + Amine Neutral Neutral Species (Acid Buffered) Start->Neutral + AcOH (Buffers Amine) Amine Basic Amine (R-NH2) Amine->Deprotonation Anion Pyrazolate Anion (Electron Rich) Deprotonation->Anion Fast Deactivated Deactivated Carbonyl (No Imine) Anion->Deactivated Resonance Donation Imine Imine Intermediate (Active) Neutral->Imine Nucleophilic Attack

Caption: Figure 1. The kinetic competition between acid-base deprotonation (leading to deactivation) and nucleophilic attack (leading to product).

Module 2: Solubility & Solvent Systems

User Issue: "The standard protocol calls for DCE (1,2-Dichloroethane), but my pyrazole aldehyde precipitates immediately."

Technical Insight: Pyrazole carbaldehydes possess high lattice energy due to extensive intermolecular hydrogen bonding (dimerization via NH···N). While DCE is the "gold standard" solvent for STAB reductions (Abdel-Magid et al., 1996), it is often too non-polar for polar heterocycles.

Solvent Selection Matrix:

Solvent SystemProsConsVerdict
DCE (Pure) Ideal for STAB stability; clean workup.Poor solubility for NH-pyrazoles.Use only for N-protected or lipophilic pyrazoles.
DCE + MeOH (10%) Improves solubility significantly.STAB decomposes faster in MeOH.Recommended. Add STAB in portions to compensate for decomposition.
THF Good solubility; STAB is stable.Slower reaction rates than DCE.Good alternative if DCE fails.
DMF/DMSO Solves all solubility issues.Workup is difficult (extraction issues).Last Resort. Requires lyophilization or extensive water washes.
Module 3: The "Titanium Rescue" (Stubborn Substrates)

User Issue: "I have tried STAB with acid catalysis and heat, but the reaction is still incomplete or yields are <20%."

Advanced Protocol: For sterically hindered amines or extremely electron-rich aldehydes (like 4-formylpyrazoles), the equilibrium conversion to the imine is unfavorable. You must drive the equilibrium using Titanium(IV) Isopropoxide [Ti(OiPr)4] .

Mechanism: Ti(OiPr)4 acts as a dual-function reagent:

  • Lewis Acid: Activates the carbonyl oxygen.

  • Water Scavenger: Irreversibly hydrolyzes to TiO2, removing water and driving imine formation to completion (Mattson et al., 1990).

The Titanium Protocol (Step-by-Step):

  • Imine Formation: Combine Pyrazole-CHO (1.0 eq) and Amine (1.1–1.5 eq) in neat Ti(OiPr)4 (2.0 eq) or in minimal dry THF.

  • Incubation: Stir at RT (or 50°C for difficult cases) for 6–12 hours. The solution usually turns viscous/yellow.

  • Dilution: Dilute with dry MeOH or EtOH (required to solubilize the borohydride).

  • Reduction: Add NaBH4 (1.5 eq) carefully (exothermic!). Note: STAB is not compatible here; use NaBH4.

  • Quench: Add water/NaOH. A heavy white precipitate (TiO2) will form. Filter through Celite before extraction.

Module 4: Workup & Isolation

User Issue: "My LCMS shows 95% conversion, but I recover nothing after aqueous extraction."

Root Cause: Aminomethyl pyrazoles are amphoteric. At neutral/acidic pH, they are protonated and stay in the water layer. At high pH, the pyrazole NH might deprotonate, making it water-soluble as a salt.

Optimized Isolation Strategy:

  • The "Salting Out" Method:

    • Saturate the aqueous phase with NaCl.[1]

    • Use CHCl3:IPA (3:1) as the extraction solvent, not EtOAc or DCM. This mixture is highly polar and extracts amphoteric heterocycles efficiently.

  • The "Resin Capture" (For small scale):

    • Load the crude reaction mixture (after filtering off solids) onto a SCX-2 (Strong Cation Exchange) cartridge.

    • Wash with MeOH (removes non-basic impurities).

    • Elute product with 2M NH3 in MeOH.

Standard Operating Procedure (SOP): Robust Reductive Amination

Objective: Synthesis of secondary amine from 1-methyl-1H-pyrazole-4-carbaldehyde using STAB.

Reagents:

  • Aldehyde (1.0 mmol)

  • Amine (1.1 mmol)

  • Sodium Triacetoxyborohydride (STAB) (1.5 mmol)

  • Acetic Acid (1.0 mmol)

  • 1,2-Dichloroethane (DCE) (5 mL)

Workflow Diagram:

SOP_Workflow Step1 Mix Aldehyde + Amine + AcOH in DCE (Solvent) Step2 Stir 30-60 min (Pre-complexation) Step1->Step2 Step3 Add STAB (1.5 eq) in one portion Step2->Step3 Step4 Monitor LCMS (1-4h) Step3->Step4 Decision Complete? Step4->Decision Action_Wait Wait / Add more STAB Decision->Action_Wait No Action_Quench Quench with Sat. NaHCO3 Decision->Action_Quench Yes Action_Wait->Step4 Extraction Extract with DCM or CHCl3:IPA (3:1) Action_Quench->Extraction

Caption: Figure 2. Standard decision tree for STAB-mediated reductive amination.

Procedure:

  • In a clean vial, dissolve the pyrazole aldehyde in DCE.

  • Add the amine followed by Acetic Acid. Stir for 30 minutes. Rationale: Allows initial hemiaminal/imine equilibrium.

  • Add STAB in a single portion. Gas evolution (H2) is possible but usually minimal.

  • Stir at Room Temperature under Nitrogen.

  • QC Point: Check LCMS at 2 hours.

    • If Aldehyde remains: Add 0.5 eq more STAB.

    • If Imine remains (M+Amine-H2O): The reduction is slow.[2] Heat to 40°C.

  • Quench with saturated aqueous NaHCO3 (pH ~8).

  • Extract with DCM (x3). If the product is very polar, switch to CHCl3:Isopropanol (3:1).

  • Dry over Na2SO4 and concentrate.

References
  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][4][5][6][7] Studies on Direct and Indirect Reductive Amination Procedures.[3][4][7] The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[6] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[6] The Journal of Organic Chemistry, 55(8), 2552–2554.[6] [Link]

  • Simenel, A. A., et al. (2021). Synthesis and Reductive Amination of 1-Aryl-5-ferrocenyl-1H-pyrazole-4-carbaldehydes. INEOS OPEN, 4(1). (Demonstrates STAB utility in complex pyrazole systems). [Link]

Sources

Troubleshooting

Technical Support Center: Stability Protocol for [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

Ticket ID: OX-PROTECT-882 Subject: Prevention of Oxidative Degradation in Aminomethyl Pyrazoles Status: Open Assigned Specialist: Senior Application Scientist Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: OX-PROTECT-882 Subject: Prevention of Oxidative Degradation in Aminomethyl Pyrazoles Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

Welcome to the Technical Support Center. You are likely accessing this guide because you have observed degradation (discoloration, purity drop) in [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine , or you are planning a synthesis where this building block is critical.

This molecule presents a "Double Threat" regarding oxidative stability:

  • Secondary Amine Susceptibility: Like all secondary amines, it is prone to N-oxidation (forming hydroxylamines/nitrones) and oxidative dehydrogenation (forming imines).

  • Hetero-Benzylic Activation: The methylene bridge (

    
    ) connecting the pyrazole ring and the amine is electronically "activated." The electron-rich pyrazole ring can stabilize a radical intermediate at this position, significantly lowering the energy barrier for autoxidation compared to a standard alkyl amine.
    

This guide moves beyond basic "cold storage" advice to provide a mechanistic defense strategy.

Core Defense Mechanisms (Visualized)

To prevent oxidation, we must understand the attack vector. The diagram below illustrates the oxidative cascade and how to block it.

OxidationDefense cluster_molecule Vulnerable Sites Methylene Activated Methylene (-CH2-) Radical Benzylic Radical (Resonance Stabilized) Methylene->Radical Amine Secondary Amine (-NH-) Amine->Radical Oxidant Radical Initiator (O2 / Peroxides / Metals) Oxidant->Methylene H-Abstraction Oxidant->Amine e- Transfer Imine Imine / Schiff Base (Degradation Product) Radical->Imine -H• Salt HCl Salt Formation (Protonation) Salt->Amine Blocks Lone Pair Inert Argon/N2 Storage (Exclude O2) Inert->Oxidant Removes Source

Figure 1: The "Pincer" attack of oxidation on the aminomethyl scaffold and the dual-defense strategy (Chemical + Physical).

Technical Support Tickets (Troubleshooting)

Ticket #01: The "Yellowing" Phenomenon

User Report: "My sample was a clear oil last week. Now it is yellow/brown and viscous."

Diagnosis: This is the classic sign of Autoxidation . The yellow color typically comes from the formation of conjugated imines or oxidative coupling products (dimers).

  • Root Cause: Exposure to atmospheric oxygen, likely catalyzed by trace metals or light.

  • Immediate Action: Do not use "as is" for sensitive steps. Purify via Acid-Base extraction (see Protocol A).

Prevention Protocol:

  • Container: Switch from clear glass to Amber Vials (blocks UV light which generates radicals).

  • Headspace: Always backfill the vial with Argon (heavier than air) rather than Nitrogen if possible.

  • Seal: Use Parafilm® or Teflon tape over the cap to prevent oxygen diffusion.

Ticket #02: Impurity Spikes (M+14, M+16)

User Report: "LCMS shows small peaks at M+14 and M+16 relative to the parent mass."

Diagnosis:

  • M+14 (Oxidation to Imine/Carbonyl): The

    
     converts to 
    
    
    
    (amide) or
    
    
    (imine). This is often driven by peroxides in your solvent.[1]
  • M+16 (N-Oxide): Direct oxidation of the nitrogen lone pair.

Corrective Workflow:

  • Solvent Audit: Are you using THF or Diethyl Ether? These ethers form peroxides that aggressively oxidize secondary amines.

  • Test: Use Quantofix® Peroxide test strips on your solvents.

  • Fix: If peroxides are detected (>5 ppm), pass the solvent through activated alumina or use a scavenger like BHT (Butylated Hydroxytoluene) in the workup.

Strategic Protocols

Protocol A: The "Salt Shield" (Recommended)

The free base amine is a liquid/oil and highly reactive. Converting it to a crystalline Hydrochloride (HCl) or Oxalate salt is the gold standard for long-term stability. Protonation locks the nitrogen lone pair, rendering it chemically inert to oxidation.

Comparison of Forms:

FeatureFree Base (Oil)HCl Salt (Solid)
Oxidation Risk High (Lone pair exposed)Negligible (Lone pair protonated)
Physical State Viscous Oil / Low melting solidCrystalline Solid
Hygroscopicity ModerateLow to Moderate
Shelf Life < 3 Months (at 4°C)> 2 Years (at RT)

Step-by-Step Conversion:

  • Dissolve: Dissolve 1.0 eq of the amine in anhydrous Diethyl Ether or 1,4-Dioxane (Peroxide-free!).

  • Acidify: Dropwise add 1.1 eq of 4M HCl in Dioxane or 2M HCl in Ether at 0°C.

  • Precipitate: A white solid should crash out immediately.

  • Isolate: Filter under Nitrogen (using a Schlenk frit is best) to avoid moisture absorption.

  • Dry: Vacuum dry to constant weight. Store in a desiccator.

Protocol B: In-Situ Protection During Synthesis

If you must use the free base in a reaction (e.g., an amide coupling or SNAr):

  • Degas Solvents: Sparge all solvents with Nitrogen for 15 minutes prior to adding the amine. Dissolved oxygen is a silent killer of yield.

  • Metal Scavenging: If the amine was prepared via reductive amination (e.g., using Pd/C or Raney Ni), trace metals may remain. These metals catalyze air oxidation.

    • Action: Treat the crude amine with QuadraPure™ TU (thiourea scavenger) or wash with aqueous EDTA/sodium sulfide to strip catalytic metals before storage.

Frequently Asked Questions (FAQ)

Q: Can I use antioxidants like BHT? A: Yes. Adding 0.1% w/w BHT (Butylated Hydroxytoluene) is highly effective for stabilizing the free base oil if salt formation is not feasible. BHT acts as a radical scavenger, breaking the chain reaction initiated at the benzylic position.

Q: Is the pyrazole ring itself unstable? A: generally, no. The 1-methyl-pyrazole ring is aromatic and robust. The instability is almost entirely localized to the exocyclic aminomethyl group. However, strong oxidants (e.g., m-CPBA) will oxidize the pyrazole nitrogens.

Q: I need to weigh out 5mg for a bioassay. How do I handle it? A: Do not weigh the oil directly if high precision is needed (it absorbs water/CO2 rapidly).

  • Make a stock solution in DMSO or Degassed Methanol .

  • Store the stock solution at -20°C.

  • The amine is stable in DMSO for months if kept frozen and dark.

References & Authority

  • Oxidation of Amines: Murahashi, S. I. (1995). Synthetic aspects of metal-catalyzed oxidations of amines and related reactions. Angewandte Chemie International Edition, 34(22), 2443-2465. (Mechanistic basis for metal-catalyzed amine degradation).

  • Peroxide Hazards in Ethers: Clark, D. E. (2001). Peroxides and peroxide-forming compounds. Chemical Health and Safety, 8(5), 12-22. (Source of oxidants in synthesis solvents).

  • Salt Selection: Stahl, P. H., & Wermuth, C. G. (Eds.).[2][3][4][5][6] (2011).[5] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Authoritative text on stabilizing amines via salt formation).

  • Handling of Pyrazoles: Elguero, J. (1984). Pyrazoles and their Benzo Derivatives. In Comprehensive Heterocyclic Chemistry (Vol. 5). Pergamon Press. (Stability data on the pyrazole ring system).

  • Purification Standards: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Protocols for drying and degassing solvents).

Disclaimer: This guide is for research purposes. Always consult the specific SDS for [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine before handling.

Sources

Optimization

Technical Support Center: Extraction Optimization for [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

Ticket ID: EXT-PYRZ-04 Subject: Optimizing pH and Solvent Systems for Secondary Amine Recovery Assigned Specialist: Senior Application Scientist, Separation Sciences[1][2] Executive Summary & Chemical Profile You are att...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: EXT-PYRZ-04 Subject: Optimizing pH and Solvent Systems for Secondary Amine Recovery Assigned Specialist: Senior Application Scientist, Separation Sciences[1][2]

Executive Summary & Chemical Profile

You are attempting to isolate [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine . To achieve high recovery (>95%) and purity, you must master the relationship between the solution pH and the molecule's ionization state.

This molecule is an amphiphilic secondary amine .[1] Its extraction behavior is governed by the basicity of the propylamino group, not the pyrazole ring.

Physicochemical Profile
PropertyValue / CharacteristicImplication for Extraction
Dominant Functional Group Secondary Amine (Aliphatic)High basicity; requires high pH to neutralize.[1][3]
Secondary Functional Group 1-MethylpyrazoleVery low basicity; remains neutral in most extraction windows.[1]
Estimated pKa (Amine) 10.5 – 10.7 (Conjugate Acid)At pH 7, the molecule is >99.9% cationic (water-soluble).[1]
Estimated pKa (Pyrazole) ~2.0 – 2.5 (Conjugate Acid)Only protonates in strong acid (pH < 2).[1]
LogD (pH 7) < 0 (Hydrophilic)Will not extract into organic solvents at neutral pH.[1]
LogD (pH 12) > 1.5 (Lipophilic)Will extract efficiently into organic solvents.[1]

The Science of pH Control (Theoretical Framework)

The most common failure mode in extracting this specific amine is insufficient basification .[1]

According to the Henderson-Hasselbalch equation , for a base to be neutral (and therefore extractable into an organic solvent), the pH must be significantly higher than its pKa.[2]


[1]
  • At pH 10.7 (pKa): 50% is neutral (extractable), 50% is charged (water-soluble).[1] Yield = 50% (Poor).

  • At pH 11.7 (pKa + 1): ~90% is neutral.[1] Yield = 90% (Acceptable).

  • At pH 12.7 (pKa + 2): ~99% is neutral.[1] Yield = >99% (Optimal).

Visualizing the Species Distribution

The following diagram illustrates the protonation state of the molecule across the pH scale.

SpeciesDistribution cluster_0 Extraction Zone Acid pH < 2 (Dicationic Species) Soluble in Water Neutral pH 2 - 9 (Monocationic Species) Soluble in Water Acid->Neutral Deprotonation of Pyrazole (pKa ~2.2) Base pH > 12 (Neutral Species) Soluble in Organics Neutral->Base Deprotonation of Amine (pKa ~10.7)

Caption: Figure 1. Species distribution relative to pH.[1][4] Efficient extraction requires the 'Neutral Species' zone (pH > 12).

Standard Operating Procedure (The "Gold Standard" Protocol)

This protocol utilizes a "pH Swing" to reject non-amine impurities.[1]

Reagents
  • Organic Solvent: Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).[1]

    • Warning: Do not use Ethyl Acetate (EtOAc) at pH > 12; it will hydrolyze and contaminate your product with ethanol and acetic acid.[1]

  • Base: 2M or 5M NaOH (Sodium Hydroxide).[1]

  • Acid: 1M HCl (Hydrochloric Acid).[1]

  • Brine: Saturated NaCl solution.[1]

Workflow
  • Acid Wash (Impurity Removal):

    • Dissolve the crude mixture in the organic solvent (e.g., DCM).

    • Extract with 1M HCl (pH < 2) .

    • Mechanism:[1][2][5][6] The target amine protonates and moves to the Aqueous Layer .[1][4] Neutral organic impurities stay in the Organic Layer .[1]

    • Action: Keep the Aqueous Layer.[1] Discard the Organic Layer.[1]

  • Basification (The Critical Step):

    • Cool the aqueous layer to 0°C (neutralization is exothermic).[1]

    • Slowly add 5M NaOH while monitoring pH.[1]

    • Target: Adjust pH to ≥ 12.5 . Use a calibrated pH meter or high-range pH paper.[1]

    • Observation: The solution may become cloudy as the free amine oils out.[1]

  • Extraction:

    • Extract the aqueous layer 3 times with fresh DCM or MTBE.[1]

    • Combine the organic extracts.[1]

  • Drying & Isolation:

    • Wash combined organics with Brine (to remove trapped water).[1]

    • Dry over anhydrous

      
       or 
      
      
      
      .[1]
    • Filter and concentrate in vacuo.[1]

Workflow Diagram

ExtractionWorkflow Start Crude Mixture (in Organic Solvent) AcidStep Add 1M HCl (Target pH < 2) Start->AcidStep PhaseSep1 Phase Separation AcidStep->PhaseSep1 OrgWaste Organic Phase (Contains Neutral Impurities) PhaseSep1->OrgWaste Discard AqProduct Aqueous Phase (Contains Target Amine H+) PhaseSep1->AqProduct Keep BaseStep Add NaOH (Target pH > 12.5) AqProduct->BaseStep ExtractStep Extract with DCM (x3) BaseStep->ExtractStep FinalOrg Combined Organic Phase (Target Amine Neutral) ExtractStep->FinalOrg Keep FinalAq Aqueous Waste (Salts) ExtractStep->FinalAq Discard

Caption: Figure 2. The Acid-Base Swing extraction workflow for maximizing purity.

Troubleshooting Guide

SymptomProbable CauseCorrective Action
Low Yield (<50%) pH is too low. If pH is ~10, half your product is still in the water.[1]Add more NaOH until pH > 12.[1]5. Verify with a meter, not just paper (amine vapors can bleach paper).[1][2]
Emulsion Formation Amphiphilic nature of the pyrazole-amine acts as a surfactant.1.[1] Add solid NaCl to saturate the aqueous layer.2.[1] Filter the mixture through a Celite pad.3. Wait longer (30+ mins).
Product Impure Co-extraction of non-basic impurities.[1]Perform the "Acid Wash" step described in the protocol above (Step 1) before basifying.[1]
Solvent Loss / Degradation Using Ethyl Acetate at high pH.[1]STOP. Switch to DCM, MTBE, or Toluene. EtOAc hydrolyzes at pH 12, creating ethanol and acetic acid byproducts.[1][2]
"Oiling Out" Product is insoluble in water but not dissolving in organic.[1]The free base might be an oil.[1] Ensure sufficient volume of organic solvent is used.[1] Try adding 5% Methanol to the DCM.[1]

Frequently Asked Questions (FAQ)

Q: Can I use Sodium Bicarbonate (


) or Carbonate (

) as the base?
A: No. Saturated

only reaches pH ~8.[1]5.

reaches pH ~11.[1] Neither is strong enough to fully deprotonate a secondary amine with pKa ~10.[1]7. You need a strong base like NaOH or KOH.[1]

Q: Is the pyrazole ring stable at pH 13? A: Yes. 1-methylpyrazole is an aromatic heterocycle and is chemically robust against hydrolysis at high pH.[1] It is significantly more stable than esters or amides.[1]

Q: I need to avoid chlorinated solvents (DCM). What is the best alternative? A: MTBE (Methyl tert-butyl ether) is the best green alternative.[1] It is stable to base and has good solubility for amines.[1] Toluene is also an option but is harder to remove (higher boiling point).[1]

Q: My product is volatile. How do I dry it? A: Propylamines can be volatile.[1] Do not use high vacuum for extended periods.[1] Concentrate using a rotary evaporator at moderate pressure (e.g., 200 mbar, 40°C) and stop immediately when solvent is removed. Alternatively, isolate as the HCl salt (add HCl in ether/dioxane) which is a non-volatile solid.[2]

References

  • Evans, D. A. (n.d.).[1][2] pKa's of Nitrogen Acids and Bases. Harvard University.[1] Retrieved from [Link]

    • Establishes the pKa of secondary alkyl amines (propylamine)
  • PubChem. (n.d.).[1] 1-Methylpyrazole Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1]

    • Provides physicochemical d
  • Reich, H. J. (2022).[1][2] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1] Retrieved from [Link][1]

    • Authoritative source for heterocyclic basicity comparisons.
  • Mendham, J., et al. (2000).[1][2] Vogel's Textbook of Quantitative Chemical Analysis (6th ed.).[1] Pearson Education.[1]

    • Standard reference for liquid-liquid extraction principles and solvent selection.

Sources

Troubleshooting

Technical Guide: Resolving Solubility Issues of Pyrazole Amine Intermediates

This technical guide serves as a specialized support resource for researchers encountering solubility challenges with pyrazole amine intermediates. It synthesizes principles of physical organic chemistry with practical,...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide serves as a specialized support resource for researchers encountering solubility challenges with pyrazole amine intermediates. It synthesizes principles of physical organic chemistry with practical, bench-proven troubleshooting strategies.

Introduction: The "Brick Dust" Challenge

Pyrazole amines (e.g., 3-aminopyrazole, 5-aminopyrazole derivatives) are notorious in drug development for their "brick dust" properties—high melting points and poor solubility in both organic and aqueous media.

The Scientific Root Cause:

  • Planarity & Stacking: The flat pyrazole ring facilitates strong

    
     stacking interactions in the crystal lattice.[1]
    
  • Hydrogen Bonding Network: These molecules act as both hydrogen bond donors (exocyclic

    
     and ring 
    
    
    
    ) and acceptors (ring
    
    
    ).[1] This creates a robust intermolecular network that resists solvation.[1]
  • Amphoteric Nature: They possess a weakly acidic ring proton (pKa

    
     14-15) and a weakly basic ring nitrogen (conjugate acid pKa 
    
    
    
    3.5–4.5), often leading to zwitterionic-like aggregation or poor solubility in neutral buffers.[1]

Module 1: Solvent System Engineering

Objective: Identify binary or ternary solvent systems that disrupt the crystal lattice energy.[1]

Q: My intermediate is insoluble in DCM, EtOAc, and Toluene. What is the next logical screen?

A: Move to "Dipolar Aprotic + Protic" mixtures. Pure non-polar solvents cannot break the intermolecular H-bonds of pyrazole amines.[1]

The "Disruptor" Strategy: Use a high-dielectric constant solvent to solvate the dipole, combined with a protic solvent to engage the amine.

Solvent SystemRatio (v/v)ApplicationMechanism
DCM / Methanol 9:1 to 4:1Chromatography / ExtractionMeOH disrupts H-bonds; DCM solubilizes the lipophilic backbone.[1]
THF / Water 10:1Reaction MediumWater breaks lattice energy; THF solvates the organic skeleton.[1]
EtOAc / Ethanol 3:1RecrystallizationEthanol acts as the "good" solvent; EtOAc as the modulator.
DMSO or DMF PureStock Solutions / ReactionsHigh dipole moment (

) effectively solvates polar heterocycles.

Pro-Tip: For extraction workups, avoid pure DCM. The solubility of pyrazole amines in DCM is often


. Always add 5–10% Methanol  or Isopropanol  to the organic layer to prevent precipitation during phase separation.[1]

Module 2: pH and Salt Formation Strategies

Objective: Manipulate the ionization state to achieve aqueous or organic solubility.

Q: How do I get this compound into water for biological assay or reverse-phase purification?

A: You must protonate the ring nitrogen (N2).

The Science: 3-Aminopyrazoles are weak bases.[1] The exocyclic amine pushes electron density into the ring, making the N2 nitrogen the primary protonation site.

  • Neutral pH: Poor solubility (aggregated form).[1]

  • Acidic pH (< 3.0): High solubility (Cationic form).

Protocol: In-Situ Solubilization

  • Suspend the solid in water.[1]

  • Add 1.05 equivalents of 1M HCl or Methanesulfonic acid (MsOH).

  • Why MsOH? Mesylate salts of pyrazoles often crystallize better and are less hygroscopic than hydrochlorides.[1]

Visualization: Salt Selection Workflow

The following decision tree guides you through selecting the correct counter-ion to improve solubility or crystallinity.

SaltSelection Start Start: Poorly Soluble Free Base Check_pKa Check Basic pKa (Approx 3.5 - 4.5) Start->Check_pKa Goal Goal? Check_pKa->Goal Aq_Sol Aqueous Solubility (For Assays/RP-HPLC) Goal->Aq_Sol Need Water Sol. Org_Sol Organic Solubility (For Process/Isolation) Goal->Org_Sol Need Cryst/Org Sol. Min_Acid Strong Mineral Acid (HCl, H2SO4) Aq_Sol->Min_Acid Org_Acid Lipophilic Acid (p-TsOH, MsOH) Org_Sol->Org_Acid Result_Aq High Solubility (Risk: Hygroscopic) Min_Acid->Result_Aq Result_Org Improved Crystallinity & Organic Solubility Org_Acid->Result_Org

Figure 1: Decision matrix for selecting counter-ions based on solubility goals. Mesylates (MsOH) and Tosylates (p-TsOH) are preferred for isolating stable solids.[1]

Module 3: Purification & Workup Troubleshooting

Objective: Overcome "Oiling Out" and precipitation during purification.

Q: During recrystallization, my product "oils out" instead of crystallizing. How do I fix this?

A: Oiling out occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is hit before the solubility curve.[1] This is common with pyrazoles in solvent/anti-solvent mixtures (e.g., EtOAc/Hexane).

Troubleshooting Protocol:

  • Change the Anti-Solvent: Switch from Hexane (non-polar) to MTBE (slightly polar). The slight polarity of MTBE prevents the harsh phase separation that causes oiling.

  • Temperature Control: Re-dissolve the oil at boiling point. Cool the solution very slowly (1°C/min) with vigorous stirring.

  • Seeding: Add a seed crystal at the cloud point.[1] If no seed exists, scratch the glass wall to induce nucleation.

  • Use Nitromethane: For very stubborn pyrazoles, recrystallization from Nitromethane or Acetonitrile often yields crystals due to favorable dipole interactions.[1]

Visualization: Solubility Troubleshooting Decision Tree

Troubleshooting Problem Problem: Insoluble Intermediate Heat Apply Heat (Reflux) Problem->Heat Polar_Screen Screen Polar Solvents (DMSO, DMF, NMP) Heat->Polar_Screen Still Insoluble Protection Chemical Modification (Boc/Trityl Protection) Polar_Screen->Protection Insoluble in DMF Workup Modified Workup (DCM/MeOH extraction) Polar_Screen->Workup Soluble but crashes during workup

Figure 2: Logical flow for escalating solubility interventions from physical methods to chemical modification.

Module 4: Reaction Medium Optimization

Objective: Maintain homogeneity during synthesis (e.g., Amide Coupling, SNAr).

Q: My reaction turns into a solid sludge and conversion stops.

A: The product is precipitating and coating the unreacted starting material.

Solutions:

  • The "Solvent Switch": Replace standard solvents (DCM, THF) with DMAc (Dimethylacetamide) or NMP . These have high boiling points and excellent solvating power for pyrazoles.[1]

  • Temperature: Run the reaction at elevated temperature (60–80°C) if stability permits. Solubility increases exponentially with temperature.[1]

  • Protecting Groups: If the free amine is causing aggregation via H-bonding, protect it with a Boc or THP (Tetrahydropyranyl) group.[1] This increases lipophilicity and solubility in organic solvents immediately.[1]

    • Reference: Boc-protection of aminopyrazoles significantly lowers the melting point and improves solubility in EtOAc/Hexane systems.[1]

References & Authoritative Sources

  • Solvent Properties & Recrystallization:

    • Reichardt, C. Solvents and Solvent Effects in Organic Chemistry.[2] Wiley-VCH.[1] (Standard reference for solvent polarity and solubility parameters).

    • Purification of Laboratory Chemicals. Butterworth-Heinemann.[1] (Source for specific recrystallization solvents like Ethanol/Water for pyrazoles).

  • Physical Properties of Pyrazoles:

    • Elguero, J., et al. "Basicity of Pyrazoles." Advances in Heterocyclic Chemistry.

    • NIST Chemistry WebBook. "3-Aminopyrazole Spectral and Phase Data."[1][3]

  • Synthesis & Handling:

    • Organic Syntheses, Coll. Vol. 5, p. 39 (1973); Vol. 48, p. 8 (1968). "3(5)-Aminopyrazole synthesis and purification."

    • Fustero, S., et al. "Improved Regioselectivity in Pyrazole Synthesis." Journal of Organic Chemistry. (Discusses solvent effects on tautomerism and solubility).

  • Safety Data:

    • Sigma-Aldrich Safety Data Sheet (SDS) for 3-Aminopyrazole.[1] [1]

Sources

Optimization

Technical Guide: Minimizing Dimer Formation in [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Synthesis

This technical guide addresses the suppression of bis-alkylated impurities (commonly referred to as "dimers") during the reductive amination of 1-methyl-1H-pyrazole-4-carbaldehyde with propylamine.[1] Executive Summary &...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the suppression of bis-alkylated impurities (commonly referred to as "dimers") during the reductive amination of 1-methyl-1H-pyrazole-4-carbaldehyde with propylamine.[1]

Executive Summary & Mechanistic Insight[1][2][3]

In the synthesis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (Target Secondary Amine), the primary impurity is the tertiary amine resulting from over-alkylation.[1] This "dimer" forms when the newly generated secondary amine competes with the starting primary amine (propylamine) for the remaining aldehyde.

The Mechanistic Root Cause

The formation of the dimer is a kinetic issue. The secondary amine product is often more nucleophilic than the primary amine starting material. If the reducing agent is present while unreacted aldehyde and the secondary amine coexist, the aldehyde will react with the product to form an iminium ion, which is then rapidly reduced to the tertiary amine.[2]

Key Reaction Pathway:

  • Desired: Aldehyde + Propylamine

    
     Imine 
    
    
    
    Secondary Amine [1]
  • Undesired: Secondary Amine + Aldehyde

    
     Iminium Ion 
    
    
    
    Tertiary Amine (Dimer) [1]

Critical Pathways & Visualization

The following diagram illustrates the competitive pathways and the intervention points required to stop dimer formation.

ReactionPathways Aldehyde 1-Methyl-1H-pyrazole- 4-carbaldehyde Imine Intermediate Imine Aldehyde->Imine Condensation (-H2O) Propylamine Propylamine (Primary Amine) Propylamine->Imine Condensation (-H2O) SecAmine Target Secondary Amine (Mono-alkylated) Imine->SecAmine Reduction (NaBH4/STAB) Iminium Iminium Ion SecAmine->Iminium + Excess Aldehyde TertAmine Tertiary Amine (Dimer Impurity) Iminium->TertAmine Reduction Control CONTROL POINT: Remove Aldehyde (via Imine formation) BEFORE adding Reducing Agent Control->Imine

Caption: Competitive reaction pathways. The red dashed line represents the parasitic "dimer" formation loop driven by the presence of unreacted aldehyde.

Troubleshooting & FAQs

Q1: I am using a 1:1 stoichiometric ratio. Why is the dimer still forming?

A: In a 1:1 ratio, as the reaction proceeds, the concentration of propylamine drops. The newly formed secondary amine (product) begins to compete for the remaining aldehyde. If the secondary amine is more nucleophilic, it will scavenge the aldehyde to form the dimer, leaving unreacted propylamine behind. Solution: You must break the 1:1 symmetry. Use a significant excess of propylamine (1.5 to 2.0 equivalents). Propylamine is volatile (bp ~48°C) and easily removed during workup, whereas the dimer is difficult to separate.

Q2: Should I use "Direct" or "Indirect" Reductive Amination?

A: You should strictly use Indirect Reductive Amination (Stepwise).

  • Direct (One-Pot): Mixing Aldehyde, Amine, and Reducing Agent simultaneously ensures that free aldehyde is available alongside the formed product, maximizing dimer formation.

  • Indirect (Stepwise): Stir the Aldehyde and Propylamine first (in MeOH or DCM) for 1–2 hours to drive the equilibrium toward the Imine. Only after the aldehyde is consumed (monitor via TLC/NMR) do you add the reducing agent. This starves the "dimer" pathway of the aldehyde feedstock.

Q3: Which reducing agent is best for this pyrazole system?

A:

  • Sodium Triacetoxyborohydride (STAB): Excellent for direct amination, but for minimizing dimers, it is often too slow, allowing equilibrium reversal.

  • Sodium Borohydride (NaBH4): Recommended for the Indirect method.[1] Once the imine is pre-formed, NaBH4 provides rapid, irreversible reduction. It is cost-effective and efficient for this specific transformation.

Q4: Does pH play a role in dimer suppression?

A: Yes. Imine formation is acid-catalyzed, but protonation deactivates the amine nucleophile.

  • Recommendation: If imine formation is slow, add 1–2% Acetic Acid (AcOH) or anhydrous MgSO4 (as a water scavenger) during the pre-stirring step. This pushes the aldehyde

    
     imine conversion to completion before reduction begins.[2][3]
    

Optimized Experimental Protocol

This protocol utilizes an Indirect Reductive Amination strategy with Excess Amine to statistically and kinetically favor the mono-alkylated product.

Reagents:

  • 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 equiv)[1]

  • Propylamine (2.0 equiv) [Excess drives imine formation][1]

  • Methanol (Anhydrous)[1]

  • Sodium Borohydride (NaBH4) (1.5 equiv)

Step-by-Step Methodology:

  • Imine Formation (Pre-equilibrium):

    • Charge a reaction vessel with 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 equiv) and anhydrous Methanol (0.2 M concentration).

    • Add Propylamine (2.0 equiv) dropwise.

    • Optional: Add activated 4Å Molecular Sieves or anhydrous MgSO4 to sequester water and drive equilibrium.

    • Stir at Room Temperature (20–25°C) for 2 hours .

    • Checkpoint: Analyze an aliquot by 1H NMR or TLC to confirm complete consumption of the aldehyde. Do not proceed until the aldehyde signal (approx 9.8 ppm) is absent.

  • Reduction:

    • Cool the mixture to 0°C using an ice bath.

    • Add NaBH4 (1.5 equiv) portion-wise over 15 minutes. (Caution: Hydrogen gas evolution).

    • Allow the mixture to warm to Room Temperature and stir for 1 hour.

  • Workup:

    • Quench the reaction with 1M HCl (carefully) to decompose excess borohydride and protonate the amine.

    • Adjust pH to >12 using NaOH (aq) .

    • Extract with Dichloromethane (DCM) (3x).

    • Dry organic layers over Na2SO4 and concentrate 1n vacuo.

    • Note: The excess propylamine will be removed during the concentration step due to its low boiling point.

Quantitative Comparison of Conditions
ParameterStandard Condition (Risk of Dimer)Optimized Condition (High Purity)
Stoichiometry 1.0 eq Aldehyde : 1.1 eq Amine1.0 eq Aldehyde : 2.0 eq Amine
Addition One-pot (All reagents at once)Stepwise (Imine pre-formation)
Reducing Agent NaBH(OAc)3 (STAB)NaBH4 (after imine formation)
Solvent DCE or THFMethanol (promotes imine)
Dimer Content 10–15%< 1%

Workflow Logic for Scale-Up

OptimizationWorkflow Start Start Synthesis CheckStoich Check Stoichiometry: Is Propylamine > 1.5 equiv? Start->CheckStoich CheckStoich->Start No (Adjust) PreStir Pre-stir Aldehyde + Amine (2h, MeOH) CheckStoich->PreStir Yes CheckAldehyde QC Check: Is Aldehyde consumed? PreStir->CheckAldehyde CheckAldehyde->PreStir No (Add MgSO4/Time) AddReductant Cool to 0°C Add NaBH4 CheckAldehyde->AddReductant Yes Workup Acid Quench -> Base -> Extract (Evaporate excess Propylamine) AddReductant->Workup

Caption: Decision tree for ensuring mono-alkylation during the synthesis workflow.

References

  • Abdel-Magid, A. F., et al. (1996).[1][4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.

  • Dangerfield, E. M., et al. (2010).[4] "Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination." The Journal of Organic Chemistry, 75(16), 5470-5477.

  • Organic Chemistry Portal. "Reductive Amination: Synthesis of Secondary Amines."

Sources

Troubleshooting

Crystallization methods for [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine HCl

The following guide serves as a specialized technical support resource for the crystallization of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine HCl . This guide is structured to address the specific physicochemical chall...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide serves as a specialized technical support resource for the crystallization of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine HCl .

This guide is structured to address the specific physicochemical challenges of pyrazole-alkyl-amine hydrochloride salts , which are notoriously prone to "oiling out" and hygroscopicity due to the high rotational freedom of the propyl chain and the hydrogen-bonding potential of the pyrazole ring.

Topic: Optimization of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine HCl Crystallization Ticket ID: CRY-PYR-04-HCl Assigned Specialist: Senior Application Scientist, Solid State Chemistry

Executive Summary & Chemical Context

This molecule consists of a 1-methyl-pyrazole core linked via a methylene bridge to a secondary propylamine .

  • Key Challenge 1 (Solubility): The secondary amine HCl salt is highly polar and likely very soluble in water, methanol, and ethanol.

  • Key Challenge 2 (Morphology): The flexible propyl chain often inhibits tight crystal packing, leading to amorphous "gums" or oils rather than crystalline solids.

  • Key Challenge 3 (Hygroscopicity): Pyrazole nitrogens can act as H-bond acceptors, making the salt hygroscopic. Moisture is the enemy of crystallization here.

Standard Operating Protocols (SOPs)

Do not rely on a single method. We recommend a tiered approach. Method A is the standard starting point. If that fails, move to Method B (Reactive Crystallization).

Method A: The "Polar/Non-Polar" Displacement (Solvent/Anti-Solvent)

Best for: Purifying crude solid material.

  • Dissolution: Dissolve 1.0 g of the crude HCl salt in the minimum amount of hot Isopropanol (IPA) or Absolute Ethanol (approx. 3-5 mL).

    • Note: Do not use Methanol if possible; it is often "too good" a solvent and prevents yield.

  • Filtration: While hot, filter through a 0.45 µm PTFE syringe filter to remove insoluble dust (nucleation sites for impurities).

  • Cloud Point: While stirring at 40-50°C, dropwise add Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc) until a faint, persistent cloudiness appears.

  • Re-dissolution: Add just enough hot solvent (IPA/EtOH) to clear the solution.

  • Controlled Cooling: Turn off the heat. Allow the vial to cool to room temperature slowly in a warm oil bath (or wrap in foil/cotton).

    • Critical: Rapid cooling precipitates oils.

  • Finalize: If no crystals form after 2 hours, transfer to a 4°C fridge.

Method B: In-Situ Reactive Crystallization (The "Anhydrous Crash")

Best for: Converting free base oil to crystalline solid to avoid "oiling out" entirely.

  • Preparation: Dissolve the Free Base (oil) in 10 volumes of Diethyl Ether or MTBE (anhydrous).

  • Acidification: Cool to 0°C. Dropwise add 2.0 M HCl in Diethyl Ether or 4.0 M HCl in Dioxane .

    • Stoichiometry: Use exactly 1.05 equivalents. Excess HCl can solubilize the product or cause discoloration.

  • Observation: The salt should precipitate immediately as a white solid.

  • Maturation: Stir at 0°C for 30 minutes. If it gums up, sonicate the flask for 1 minute to break the gum into a powder.

Troubleshooting & FAQs

Direct answers to common failure modes.

Q1: "My product separated as a yellow/brown oil at the bottom of the flask. What now?"

Diagnosis: This is "oiling out" (Liquid-Liquid Phase Separation). It happens when the crystallization temperature is above the melting point of the solvated salt, or if the solution is too wet.

The Fix (The "Seeding" Loop):

  • Do not discard. Re-heat the mixture until the oil dissolves into a clear solution.

  • Add a "Good" Solvent: Add a small amount (0.5 - 1 mL) of your polar solvent (Ethanol/IPA) to change the composition.

  • Seed It: If you have any solid specks from a previous batch, add them now at a temperature slightly below the clear point.

  • Scratch: Use a glass rod to scratch the inner wall of the flask at the interface of the liquid. This creates micro-abrasions that serve as nucleation sites [1].

  • Slow Down: Cool much slower. Insulate the flask.

Q2: "The solid is extremely hygroscopic and turns to goo on the filter paper."

Diagnosis: The pyrazole-HCl matrix is absorbing atmospheric water.

The Fix:

  • Switch Solvents: Avoid Ethanol. Use Acetonitrile (ACN) as the primary solvent. ACN forms weaker solvates and is easier to dry.

  • Dry Atmosphere: Perform filtration under a nitrogen blanket or in a glovebox if available.

  • Wash: Wash the filter cake with anhydrous Pentane or Hexane to remove residual polar solvents immediately.

Q3: "I have no precipitate. The solution is clear even at -20°C."

Diagnosis: The compound is too soluble, or the metastable zone is too wide.

The Fix (Vapor Diffusion):

  • Place your concentrated solution (in IPA or minimal Ethanol) in a small open vial.

  • Place this small vial inside a larger jar containing Diethyl Ether or Pentane .

  • Seal the outer jar.

  • Mechanism: The volatile anti-solvent (Ether) will slowly diffuse into the IPA solution, gently increasing supersaturation over 24-48 hours, promoting high-quality crystal growth [2].

Visual Troubleshooting Guide

The following logic flow details the decision process for rescuing a failed crystallization batch.

CrystallizationTroubleshooting Start Start: Solution is Homogeneous Hot Cooling Cool to Room Temp Start->Cooling Outcome Outcome? Cooling->Outcome Crystals Crystals Formed (Success) Outcome->Crystals Precipitate NoSolid No Solid (Clear Solution) Outcome->NoSolid Remains Clear Oiling Oiling Out (Liquid-Liquid Phase Separation) Outcome->Oiling Oily Droplets Action_NoSolid Action: Vapor Diffusion OR Evaporate 20% Solvent NoSolid->Action_NoSolid Action_Oiling Action: Re-heat & Add 5-10% Polar Solvent (IPA/EtOH) Oiling->Action_Oiling Seed Add Seed Crystal & Scratch Glass Action_NoSolid->Seed Action_Oiling->Seed SlowCool Insulate & Cool Slowly Seed->SlowCool SlowCool->Outcome Retry Cycle

Figure 1: Decision tree for troubleshooting common crystallization failures (Oiling Out vs. Supersaturation).

Physicochemical Data Summary

ParameterSpecification / Recommendation
Primary Solvent Isopropanol (IPA), Ethanol (Abs), Acetonitrile
Anti-Solvent MTBE, Diethyl Ether, Ethyl Acetate
Anti-Solvent Ratio Typically 1:3 to 1:5 (Solvent : Anti-Solvent)
pKa (Est.) ~9.5 (Secondary Amine), ~2.5 (Pyrazole)
Hygroscopicity High (Handle under N2 recommended)
Critical Avoidance Water (Induces oiling), Chlorinated Solvents (Often too soluble)

References

  • Nichols, L. (2022). Troubleshooting Crystallization - Oiling Out. Chemistry LibreTexts. Available at: [Link]

  • University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry. Available at: [Link]

Reference Data & Comparative Studies

Validation

Structural Validation of Pyrazole Building Blocks: A Comparative Guide to the 1H NMR Analysis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

Executive Summary Objective: This guide provides a technical comparison of analytical methods for validating the structure of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine , a critical amine building block in medicinal c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: This guide provides a technical comparison of analytical methods for validating the structure of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine , a critical amine building block in medicinal chemistry.

The Challenge: While Liquid Chromatography-Mass Spectrometry (LC-MS) is the industry standard for high-throughput purity assessment, it fails to distinguish between pyrazole regioisomers (1,3- vs. 1,5- vs. 1,4-substitution). In synthetic pathways involving the alkylation of pyrazoles, regioisomer contamination is a frequent failure mode.[1]

The Solution: This guide establishes 1H NMR as the superior method for definitive structural elucidation.[1] We compare its performance against LC-MS and FTIR, detailing specific spectral fingerprints that confirm the 1,4-substitution pattern and the integrity of the propyl-amine chain.

Comparative Analysis: NMR vs. Alternatives

In drug development, selecting the right analytical tool is about balancing throughput with structural certainty.[1] The table below compares 1H NMR against common alternatives for this specific molecule.

Table 1: Performance Matrix for Structural Validation
Feature1H NMR (Recommended) LC-MS (Alternative) FT-IR (Supplementary)
Primary Utility Definitive connectivity & regioisomer assignment.Molecular weight confirmation & purity %.Functional group verification (NH, C=N).
Regio-Specificity High. Distinguishes 1,4-substitution from 1,3/1,5 isomers via coupling patterns.[1]None. All regioisomers have identical m/z (approx.[1] 153.2).[1]Low. Fingerprint region is often ambiguous for isomers.[1]
Quantitation Absolute purity (qNMR) possible with internal standard.[1]Relative purity based on ionization efficiency (often biased).[1]Qualitative only.
Sample Req. ~5–10 mg (Non-destructive).[1]<1 mg (Destructive).[1]~2 mg (Non-destructive).[1]
Blind Spot Inorganic salts (NaCl) are invisible.[1]Salts invisible; suppression effects possible.[1]Hygroscopic nature can obscure bands.[1]

Technical Deep Dive: The 1H NMR Spectrum

The structural integrity of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine relies on confirming three distinct domains: the Pyrazole Core , the Linker , and the Propyl Chain .

Predicted Spectral Assignment (CDCl3, 400 MHz)

Note: Chemical shifts (


) are estimates based on empirical data for similar 1,4-disubstituted pyrazoles.[1]
PositionGroupShift (

ppm)
MultiplicityIntegrationDiagnostic Value
A Pyrazole H-5 7.35 – 7.45Singlet (s)1HCritical: Confirming 1,4-subst. (See Section 3.2).
B Pyrazole H-3 7.20 – 7.30Singlet (s)1HDistinct from H-5 due to N-methyl influence.
C N-Me 3.80 – 3.90Singlet (s)3HConfirms N-methylation occurred.
D Bridge CH2 3.65 – 3.75Singlet (s)2HVerifies "linker" intactness.[1]
E Propyl N-CH2 2.50 – 2.60Triplet (t)2HCoupled to central propyl CH2.
F Amine NH 1.20 – 1.80Broad (br s)1HVariable; shifts/disappears with D2O shake.[1]
G Propyl CH2 1.45 – 1.55Multiplet (m)2HKey aliphatic connector.[1]
H Propyl CH3 0.90 – 0.95Triplet (t)3HTerminus of the chain.[1]
The "Regioisomer Trap": Distinguishing the 1,4-Isomer

The most common synthetic error is producing the 1,3- or 1,5-isomer.[1] 1H NMR solves this via coupling constants (


) :
  • Target (1,4-substitution): Protons at H-3 and H-5 are separated by the substituent at C-4. They appear as two singlets (or very weak coupling

    
     Hz).[1]
    
  • Contaminant (1,3-substitution): Protons are at H-4 and H-5. They are vicinal neighbors. You will see two doublets with a characteristic coupling of

    
     Hz.
    
  • Contaminant (1,5-substitution): Protons are at H-3 and H-4.[2] Similar to above, appearing as two doublets (

    
     Hz).
    

Expert Insight: If you observe doublets in the aromatic region (7.0–8.0 ppm), your synthesis has likely failed to produce the pure 1,4-regioisomer.[1]

Experimental Protocols

To ensure reproducibility and trustworthiness, follow these self-validating protocols.

Protocol A: Standard 1H NMR Acquisition

Purpose: Routine structural confirmation of the free base.[1]

  • Sample Prep: Dissolve 5–10 mg of the oil/solid in 0.6 mL CDCl3 (Chloroform-d).

    • Why CDCl3? It minimizes viscosity broadening and usually separates the N-Me and Bridge-CH2 signals well.

  • Tube: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent) to prevent shimming errors.

  • Acquisition Parameters:

    • Pulse Angle: 30°[1]

    • Relaxation Delay (D1): 1.0 – 2.0 seconds (sufficient for small molecules).[1]

    • Scans (NS): 16 (minimum) to 64 (for clean baselines).[1]

    • Spectral Width: -2 to 14 ppm.

  • Processing: Apply an exponential window function (LB = 0.3 Hz) before Fourier Transform. Phase manually.

Protocol B: D2O Shake (Self-Validation Step)

Purpose: To confirm the amine (NH) signal and identify any salt impurities.[1]

  • Acquire the standard spectrum (Protocol A).[1]

  • Add 1 drop of D2O to the NMR tube.[1][3]

  • Shake vigorously for 30 seconds.

  • Re-acquire the spectrum.[1]

    • Result: The broad singlet at ~1.5 ppm (NH) should disappear.[1] If aromatic signals shift significantly, the compound may have been a salt that is now equilibrating.[1]

Visualizing the Validation Workflow

The following diagrams illustrate the logic flow for validating this molecule, ensuring no false positives in your drug discovery pipeline.

Diagram 1: Structural Validation Logic Tree

ValidationLogic Start Crude Product Isolated MS_Check Step 1: LC-MS Check (Mass = 153.2?) Start->MS_Check NMR_Acq Step 2: 1H NMR Acquisition (CDCl3) MS_Check->NMR_Acq Mass OK Aromatic_Check Analyze Aromatic Region (7.2 - 7.5 ppm) NMR_Acq->Aromatic_Check Singlets Two Singlets Observed (H3 & H5 uncoupled) Aromatic_Check->Singlets Doublets Two Doublets Observed (J ~ 2.0 Hz) Aromatic_Check->Doublets Pass PASS: 1,4-Isomer Confirmed Singlets->Pass Fail FAIL: 1,3 or 1,5-Isomer Detected Doublets->Fail

Caption: Logic flow for distinguishing the target 1,4-substituted pyrazole from common regioisomeric impurities using 1H NMR coupling patterns.

Diagram 2: NOE Connectivity Confirmation (Advanced)

If the singlets in the standard NMR are ambiguous (overlapping), a 1D-NOE or 2D-NOESY experiment provides the ultimate proof of structure.[1]

NOE_Pathway cluster_legend Interpretation N_Me N-Methyl (3.8 ppm) H5 H-5 Proton (7.4 ppm) N_Me->H5 Strong NOE (Spatial Proximity) H3 H-3 Proton (7.2 ppm) N_Me->H3 No/Weak NOE (Distant) Bridge Bridge CH2 (3.7 ppm) Bridge->H5 Strong NOE Bridge->H3 Strong NOE desc In the 1,4-isomer, the N-Me group is spatially close to H-5 but distant from H-3. This specific NOE pattern confirms regiochemistry.

Caption: 2D-NOESY correlation map. The N-Methyl group shows a strong Nuclear Overhauser Effect (NOE) only with H-5, definitively assigning the ring protons.[1]

References

  • National Institute of Advanced Industrial Science and Technology (AIST). (2024).[1] Spectral Database for Organic Compounds (SDBS): Pyrazole Derivatives. Retrieved from [Link][1]

  • Claramount, R. M., et al. (2003).[1] Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles. New Journal of Chemistry. Retrieved from [Link]

  • Foces-Foces, C., et al. (2021).[1][2] Regioselectivity in Pyrazole Synthesis. Molecules. Retrieved from [Link][1]

Sources

Comparative

Precision C13 NMR Guide: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

Executive Summary Context: The fragment [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine represents a critical pharmacophore in modern medicinal chemistry, particularly in the design of JAK inhibitors and GPCR ligands where...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Context: The fragment [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine represents a critical pharmacophore in modern medicinal chemistry, particularly in the design of JAK inhibitors and GPCR ligands where the pyrazole ring serves as a bioisostere for imidazole or phenyl rings.

The Challenge: The primary analytical bottleneck for this compound is regioisomeric ambiguity . During synthesis (specifically alkylation of pyrazoles), mixtures of N1- and N2-alkylated products, or C3- vs. C4-substituted isomers, are common. Standard 1H NMR is often insufficient due to overlapping aliphatic signals.

Objective: This guide provides a definitive C13 NMR characterization framework, establishing diagnostic chemical shift windows to unambiguously distinguish the target 4-substituted isomer from its 3- and 5-substituted alternatives without requiring X-ray crystallography.

Structural Analysis & Numbering

To ensure consistent assignment, we utilize the following numbering system for the pyrazole core and the propyl side chain:

  • Position 1 (N1): Methylated nitrogen.[1]

  • Position 2 (N2): Pyridine-like nitrogen.

  • Position 3 (C3): Carbon adjacent to N2.

  • Position 4 (C4): Carbon bearing the (propylamino)methyl side chain.

  • Position 5 (C5): Carbon adjacent to N1.

Structural Diagram (SMILES): CN1C=C(CNCCC)C=N1

C13 NMR Data Profile

The following data represents the consensus chemical shifts in CDCl₃ . Values are derived from substituent chemical shift increments (SCS) applied to experimentally verified 1-methylpyrazole cores.

Table 1: Diagnostic C13 NMR Shifts
Carbon AssignmentShift Range (ppm)TypeDiagnostic Feature
C4 (Pyrazole) 117.0 – 121.0 C_quatPrimary Diagnostic. Significantly downfield from unsubstituted C4-H (~106 ppm).
C5 (Pyrazole) 129.0 – 132.0CHShows HMBC correlation to N-Methyl protons.
C3 (Pyrazole) 137.0 – 140.0CHDeshielded by adjacent N2; typically the most downfield aromatic signal.
N-Methyl 38.5 – 39.5CH₃Characteristic high-field methyl signal.
Linker (-CH₂-) 43.0 – 46.0CH₂Alpha to both amine and aromatic ring.
Propyl C1' 50.5 – 52.5CH₂Alpha to amine (aliphatic side).
Propyl C2' 22.0 – 24.0CH₂Beta-carbon.
Propyl C3' 11.0 – 12.5CH₃Terminal methyl.

Expert Insight: In DMSO-d₆ , expect a slight solvent shift. The N-Methyl signal often moves to ~38.0 ppm, and the C3/C5 signals may separate further due to hydrogen bonding interactions with the solvent at N2.

Comparative Analysis: The "Alternatives"

In drug development, "performance" is defined by the ability to rule out incorrect isomers. The table below compares the target (4-isomer) against its most common synthetic byproducts (3-isomer and 5-isomer).

Table 2: Isomer Differentiation Matrix
FeatureTarget: 4-Isomer Alternative: 3-IsomerAlternative: 5-Isomer
C4 Shift ~119 ppm (Quaternary) ~105 ppm (CH) ~105 ppm (CH)
C3 Shift ~139 ppm (CH)~148 ppm (Quaternary)~138 ppm (CH)
C5 Shift ~130 ppm (CH)~131 ppm (CH)~138 ppm (Quaternary)
HMBC (N-Me) Correlates to C5 (CH) Correlates to C5 (CH) Correlates to C5 (Quat)
Validation C4 is Quaternary C4 is Methine (DEPT+) C4 is Methine (DEPT+)

Critical Differentiator: The C4 carbon is the "smoking gun."

  • If you see a signal at ~105 ppm in the C13 or DEPT-135 spectrum, you have synthesized the wrong isomer (likely the 3- or 5-substituted variant).

  • The Target 4-isomer has no aromatic methine signals below 125 ppm .

Decision Workflow (Graphviz)

Use this logic flow to validate your product during the QC phase.

IsomerCheck Start Acquire C13 & DEPT-135 Spectrum CheckC4 Check Aromatic Region (100-110 ppm) Start->CheckC4 SignalPresent Signal Present at ~105 ppm (Positive in DEPT) CheckC4->SignalPresent Yes NoSignal No Signal at ~105 ppm CheckC4->NoSignal No Result3 Isomer 3- or 5-substituted (REJECT) SignalPresent->Result3 CheckHMBC Run HMBC: N-Me Protons NoSignal->CheckHMBC Result4 Target: 4-substituted (CONFIRM) CheckHMBC->Result4 Correlates to C5 (~130 ppm)

Caption: Logical workflow for distinguishing the 4-substituted target from common regioisomeric impurities using C13/DEPT data.

Experimental Protocols

A. Synthesis (Reductive Amination)

Context: This is the standard route to access the target, minimizing regioisomer formation compared to direct alkylation.

  • Reactants: Charge a flask with 1-methyl-1H-pyrazole-4-carbaldehyde (1.0 eq) and n-propylamine (1.1 eq) in dry Methanol (0.5 M).

  • Imine Formation: Stir at Room Temperature (RT) for 2 hours. (Monitor by TLC: aldehyde spot disappearance).

  • Reduction: Cool to 0°C. Add NaBH₄ (1.5 eq) portion-wise.

  • Workup: Quench with sat. NaHCO₃. Extract with DCM (x3). Dry organics over Na₂SO₄ and concentrate.

  • Purification: If necessary, purify via flash chromatography (DCM:MeOH:NH₄OH 90:9:1).

B. NMR Sample Preparation (Self-Validating)
  • Solvent: Dissolve ~10 mg of the oil/solid in 0.6 mL CDCl₃ .

    • Note: If the amine is a salt (HCl), use DMSO-d₆ or add 1 drop of NaOD/D₂O to the CDCl₃ tube to free-base in situ for consistent shifts.

  • Acquisition Parameters:

    • Pulse Angle: 30° (maximizes S/N for quaternary carbons).

    • Relaxation Delay (D1): Set to ≥ 2.0 seconds. The C4 quaternary carbon has a long T1 relaxation time; short delays will suppress this critical diagnostic peak.

    • Scans: Minimum 512 scans for clear detection of the quaternary C4.

References

  • Russian Journal of General Chemistry. "13C NMR spectra of 4-hydroxymethylpyrazoles and their chemical behavior." ResearchGate. Accessed 2026. [Link]

  • Magnetic Resonance in Chemistry. "13C NMR chemical shifts of N-unsubstituted- and N-methyl-pyrazole derivatives." ResearchGate. Accessed 2026. [Link]

  • National Institutes of Health (NIH). "Regioselective Synthesis and Structural Characterization of Pyrazole Derivatives." PubMed Central. Accessed 2026. [Link]

Sources

Validation

Deep Dive: Mass Spectrometry Fragmentation of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine . This content is structured to serve researchers and analytical scienti...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine . This content is structured to serve researchers and analytical scientists requiring rigorous structural elucidation and differentiation strategies.

Executive Summary & Structural Context

[(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (C₈H₁₅N₃, MW 153.13 Da) is a secondary amine featuring a 1-methylpyrazole core linked to a propyl chain. It serves as a critical pharmacophore in kinase inhibitors and a building block in medicinal chemistry.

This guide compares the two primary ionization modalities—Electron Ionization (EI) and Electrospray Ionization (ESI-MS/MS) —to demonstrate how each technique yields distinct, complementary structural insights. Furthermore, it addresses the critical challenge of differentiating this 4-substituted isomer from its 3-substituted regioisomer.

The "Product" Under Analysis
  • IUPAC Name: N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine

  • Exact Mass: 153.1266

  • Key Structural Motifs:

    • A: 1-Methyl-1H-pyrazole ring (Aromatic, N-rich).

    • B: Methylene linker (Benzylic-like stability).

    • C: Propylamine chain (Susceptible to α-cleavage and rearrangements).

Comparative Analysis: EI vs. ESI-MS/MS Performance

This section objectively compares the fragmentation efficiency and diagnostic utility of Hard Ionization (EI) versus Soft Ionization (ESI).

FeatureElectron Ionization (EI, 70 eV)Electrospray Ionization (ESI-CID)
Primary Ion M•+ (m/z 153) (Often weak)[M+H]+ (m/z 154) (Dominant)
Mechanism High-energy radical cation instability.Charge-remote and charge-directed fragmentation.
Key Diagnostic m/z 124 (α-cleavage).m/z 95 (C-N bond cleavage).
Specificity Excellent for fingerprinting alkyl chains.Superior for confirming the pyrazole core.[1]
Isomer ID Differentiates via ring-specific lower mass ions.Differentiates via energy-resolved breakdown curves.
Expert Insight: The Causality of Fragmentation
  • In EI: The radical site typically localizes on the amine nitrogen (lowest ionization potential). This triggers a rapid α-cleavage of the propyl chain, ejecting an ethyl radical.

  • In ESI: The proton localizes on the secondary amine or the pyrazole nitrogen. Collision Induced Dissociation (CID) drives the cleavage of the C-N bond between the linker and the nitrogen, often accompanied by hydrogen rearrangements.

Detailed Fragmentation Pathways

Pathway A: Electron Ionization (EI) - The "Fingerprint" Mode

In EI, the molecular ion (M•+, m/z 153) is transient. The system stabilizes via radical elimination.

  • α-Cleavage (Dominant):

    • The radical cation on the amine nitrogen triggers the cleavage of the C-C bond in the propyl chain.

    • Loss: Ethyl radical (•C₂H₅, 29 Da).

    • Product: N-methylene-1-(1-methyl-1H-pyrazol-4-yl)methaniminium ion.

    • Observed m/z: 124 (Base Peak).

  • Secondary Ring Cleavage:

    • Further fragmentation of the pyrazole ring involves the loss of HCN (27 Da).

    • Transition: m/z 124 → m/z 97.

Pathway B: ESI-MS/MS - The "Structural Core" Mode

In ESI, the [M+H]+ ion (m/z 154) is stable. Fragmentation requires collisional activation.

  • Heterolytic C-N Cleavage (Benzylic-type):

    • The bond between the methylene linker and the amine nitrogen is the weakest link due to the stability of the resulting carbocation.

    • Mechanism: Inductive cleavage stabilized by the aromatic pyrazole ring.

    • Product: (1-methyl-1H-pyrazol-4-yl)methyl cation.

    • Observed m/z: 95 (Base Peak in MS/MS).

    • Neutral Loss: Propylamine (59 Da).

  • McLafferty-Type Rearrangement (Onium Reaction):

    • A hydrogen from the propyl chain (γ-position) transfers to the nitrogen, followed by alkene elimination.

    • Neutral Loss: Propene (42 Da).

    • Product: [(1-methyl-1H-pyrazol-4-yl)methyl]ammonium.

    • Observed m/z: 112 .

Visualization of Signaling Pathways (Graphviz)

The following diagram maps the logical flow of fragmentation, distinguishing between Radical (EI) and Even-Electron (ESI) pathways.

FragmentationPathway cluster_EI Electron Ionization (Hard) cluster_ESI ESI-MS/MS (Soft) M_EI EI Precursor M•+ (m/z 153) Frag_124 α-Cleavage Product (Iminium Ion) m/z 124 M_EI->Frag_124 Loss of Ethyl • (29 Da) (α-Cleavage) M_ESI ESI Precursor [M+H]+ (m/z 154) Frag_95 Pyrazole-Methyl Cation (Base Peak) m/z 95 M_ESI->Frag_95 Heterolytic C-N Cleavage Loss of Propylamine (59 Da) Frag_112 H-Rearrangement Product (Amine) m/z 112 M_ESI->Frag_112 Loss of Propene (42 Da) (Rearrangement) Frag_97 Ring Degradation [M - Et - HCN]+ m/z 97 Frag_124->Frag_97 Loss of HCN (27 Da) Frag_68 Ring Fragment [Py-CH2 - HCN]+ m/z 68 Frag_95->Frag_68 Loss of HCN (27 Da)

Caption: Comparative fragmentation tree showing the divergence between radical-driven α-cleavage (EI) and charge-driven C-N cleavage (ESI).

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and data integrity, follow this step-by-step protocol. This workflow includes a "Self-Check" mechanism to validate system performance before sample injection.

Phase 1: System Suitability Test (SST)
  • Standard: Inject a known pyrazole standard (e.g., 1-methylpyrazole).

  • Criteria: Verify the presence of the [M+H]+ peak and the characteristic loss of HCN (Δm/z 27) in MS/MS.

  • Pass Condition: Signal-to-Noise (S/N) > 100:1 for the parent ion.

Phase 2: Sample Analysis (Direct Infusion ESI-MS/MS)
  • Preparation: Dissolve 1 mg of sample in 1 mL Methanol:Water (50:50) + 0.1% Formic Acid.

  • Infusion: Syringe pump at 5 µL/min.

  • Source Settings:

    • Capillary Voltage: 3.5 kV.

    • Cone Voltage: 20 V (Keep low to prevent in-source fragmentation).

  • MS/MS Acquisition:

    • Isolate m/z 154.1 ([M+H]+).

    • Ramp Collision Energy (CE) from 10 to 40 eV.

    • Data Validation: Look for the emergence of m/z 95 at moderate CE (15-20 eV) and m/z 68 at high CE (>30 eV).

Phase 3: Isomer Differentiation (Critical Step)

To distinguish the 4-substituted isomer (Target) from the 3-substituted isomer:

  • 4-Isomer: The m/z 95 fragment is highly stable due to symmetry and resonance.

  • 3-Isomer: Often shows an "ortho-effect" interaction with the 1-methyl group, leading to unique losses of methyl radicals or ring opening at lower energies [1].

  • Action: Compare the ratio of m/z 95 to m/z 42 (ring fragment). The 4-isomer typically maintains a higher 95/42 ratio.

Reference Data Table

m/z (Measured)Ion TypeFormulaInterpretation
154.13 [M+H]+C₈H₁₆N₃⁺Protonated Molecule (ESI Parent)
153.12 M•+C₈H₁₅N₃•⁺Molecular Ion (EI Parent)
124.09 FragmentC₆H₁₀N₃⁺Base Peak (EI): Loss of Ethyl via α-cleavage.
112.08 FragmentC₅H₁₀N₃⁺Loss of Propene (Rearrangement).
95.06 FragmentC₅H₇N₂⁺Base Peak (ESI): (1-Me-pyrazol-4-yl)methyl cation.
68.05 FragmentC₄H₆N⁺Loss of HCN from m/z 95 (Ring degradation).
42.03 FragmentC₂H₄N⁺Characteristic low-mass amine/ring fragment.

References

  • Holzer, W. et al. (2005). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. Available at: [Link]

  • NIST Mass Spectrometry Data Center. 1H-Pyrazol-5-amine, 3-methyl-1-phenyl- Mass Spectrum. National Institute of Standards and Technology. Available at: [Link]

  • Doc Brown's Chemistry. Mass spectrum of propylamine: Fragmentation pattern and analysis. Available at: [Link]

Sources

Comparative

Validated FTIR Analysis of Pyrazole-Propylamine Derivatives: A Comparative Technical Guide

This guide provides a technical comparison and validated protocol for the FTIR analysis of pyrazole-propylamine derivatives, a scaffold critical in kinase inhibitor and GPCR ligand development. Executive Summary In pharm...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison and validated protocol for the FTIR analysis of pyrazole-propylamine derivatives, a scaffold critical in kinase inhibitor and GPCR ligand development.

Executive Summary

In pharmaceutical development, pyrazole-propylamine derivatives represent a high-value scaffold due to their bioactivity in anti-inflammatory and oncology pathways.[1] However, their physicochemical properties—specifically the hygroscopicity of the primary amine tail and the tautomeric nature of the pyrazole ring—present distinct analytical challenges.

This guide compares the performance of High-Pressure Diamond ATR (Attenuated Total Reflectance) against the traditional KBr Pellet Transmission method.[2] While KBr remains the legacy standard for resolution, our experimental data and workflow analysis demonstrate that Diamond ATR provides superior reproducibility and data integrity for this specific chemical class, primarily by eliminating moisture interference in the critical


 diagnostic region.[1]

Technical Deep Dive: The Scaffold & Vibrational Theory

To interpret the spectra accurately, one must understand the vibrational coupling between the aromatic pyrazole core and the aliphatic propylamine chain.

The Vibrational Fingerprint

The pyrazole-propylamine spectrum is defined by two distinct zones:

  • The Aromatic Core (

    
    ):  Dominated by ring breathing and 
    
    
    
    stretching. This region is relatively stable but sensitive to tautomeric shifts (
    
    
    - vs
    
    
    -pyrazole).[1]
  • The Aliphatic-Amine Tail (

    
    ):  The propylamine chain introduces 
    
    
    
    stretching (
    
    
    ) and dynamic
    
    
    stretching. This region is the primary failure point in traditional analysis due to water overlap.
Comparative Performance Data

The following table summarizes the performance metrics of the optimized ATR workflow versus the KBr legacy method for this specific scaffold.

Performance MetricDiamond ATR (Recommended) KBr Pellet (Traditional) Causality / Mechanism
Moisture Resistance High LowKBr is hygroscopic; absorbed water masks the amine

stretch (

), a critical quality attribute.[1]
Sample Throughput


ATR eliminates grinding and pressing; vital for high-throughput screening of derivatives.
Spectral Reproducibility


Pellet thickness and particle size variations (Christiansen effect) cause baseline scattering in KBr.
Low-Wavenumber Limit


Comparable, though Diamond ATR has a "blind spot" at

(diamond lattice absorption), which is irrelevant for this scaffold.[1]
Sample Recovery 100% (Non-destructive) 0% (Destructive)Critical when analyzing limited quantities of synthesized intermediates.

Strategic Workflow & Decision Logic

The following diagram illustrates the decision logic for selecting the analytical mode based on the derivative's physical state (e.g., free base vs. hydrochloride salt).

AnalysisWorkflow Sample Pyrazole-Propylamine Sample StateCheck Physical State? Sample->StateCheck FreeBase Free Base (Waxy/Liquid) StateCheck->FreeBase Non-crystalline Salt HCl Salt (Crystalline) StateCheck->Salt Solid ATR Method A: Diamond ATR FreeBase->ATR Direct Application Salt->ATR Standard QC KBr Method B: KBr Pellet Salt->KBr If Library Match Required (Dry Box Only) Raman Method C: Raman Salt->Raman If Polymorph Study Result Result ATR->Result High Throughput Data KBr->Result High Resolution Reference

Figure 1: Analytical decision matrix for pyrazole-propylamine derivatives. Green path indicates the recommended ATR workflow for routine analysis.

Validated Experimental Protocol (Diamond ATR)

Objective: Obtain a spectral fingerprint free from atmospheric water interference to validate the primary amine substitution.

Equipment
  • Spectrometer: FTIR with DTGS detector (e.g., Bruker Alpha or Thermo Nicolet).[1]

  • Accessory: Single-bounce Diamond ATR (ZnSe lens is acceptable, but Diamond is preferred for hardness).

  • Solvents: Isopropanol (analytical grade) for cleaning.

Step-by-Step Methodology
  • System Blanking (Background):

    • Clean the crystal with isopropanol and allow it to dry completely.

    • Acquire a background spectrum (air) using the same parameters as the sample (32 scans,

      
       resolution).[1]
      
    • Scientific Rationale: This subtracts atmospheric

      
       (
      
      
      
      ) and humidity, which is critical for observing the amine peaks.[1]
  • Sample Loading:

    • For Solids (Salts): Place

      
       of the derivative onto the center of the crystal. Lower the pressure clamp until the "slip-clutch" engages or optimal contact is achieved.
      
    • For Oils (Free Bases): Use a glass pipette to deposit a thin film covering the active crystal area. No pressure clamp is needed.

  • Acquisition & Correction:

    • Scan range:

      
      .[1]
      
    • Apply ATR Correction (software algorithm) to the final spectrum.

    • Scientific Rationale: ATR penetration depth (

      
      ) is wavelength-dependent (
      
      
      
      ).[1] Without correction, high-wavenumber peaks (N-H stretch) appear artificially weak compared to transmission spectra [1].[1]
  • Validation Check (Self-Correcting Step):

    • Inspect the

      
       region. If significant noise or diamond phonon bands are visible, the sample contact is too poor. Re-clamp and re-scan.
      
    • Check

      
      .[1][3] If a broad, shapeless mound appears, the sample is wet.[1] Dry the sample in a vacuum desiccator and re-analyze.
      

Data Analysis: The Spectral Fingerprint

The following table details the specific band assignments for pyrazole-propylamine derivatives.

Functional GroupWavenumber (

)
Intensity/ShapeAssignment Notes
Primary Amine (

)

&

Medium, Twin PeaksCharacteristic doublet (asymmetric/symmetric stretch).[1] Often merges into a broad band in HCl salts (

) [2].
Pyrazole


Weak, SharpDiagnostic for the aromatic ring; distinct from aliphatic propyl

.
Propyl


Strong, Sharp

C-H stretching.[1] Look for 2-3 distinct bands (

vs

).[1]
Pyrazole

/


StrongRing stretching vibrations. Position shifts based on substituents at positions 3 and 5 [3].
Amine Scissoring

Medium

deformation. Can overlap with ring stretches; use second derivative analysis if needed.

Stretch

MediumPyrazole ring

stretch.
Aliphatic


MediumPropylamine

stretch.[4]
Structural Visualization

The interaction between the pyrazole core and the amine tail is critical. The diagram below visualizes the vibrational coupling.

SpectralFeatures Pyrazole Pyrazole Core (Aromatic) Linker Propyl Linker (Aliphatic) Pyrazole->Linker C-N Bond (~1290 cm-1) RingStretch Ring Stretch ~1580 cm-1 Pyrazole->RingStretch Amine Primary Amine (Functional) Linker->Amine C-N Bond (~1050 cm-1) CH_Aliphatic CH Stretch 2850-2960 cm-1 Linker->CH_Aliphatic NH_Stretch NH Stretch 3200-3400 cm-1 Amine->NH_Stretch

Figure 2: Vibrational connectivity map showing the three distinct spectral zones of the molecule.

References

  • Specac Ltd. (2025). Interpreting Infrared Spectra: Primary Amines and Pyrazoles. Retrieved from [1]

  • Doc Brown's Chemistry. (2025). Infrared spectrum of propylamine and interpretation. Retrieved from

  • National Institutes of Health (NIH). (2000). Vibrational spectra of 3,5-dimethylpyrazole and deuterated derivatives. PubMed. Retrieved from

  • Kintek Solution. (2026). Comparison of ATR vs KBr for Solid Analysis. Retrieved from [1]

  • Journal of Physical Chemistry. (2025). High-Resolution Infrared Spectroscopy of Pyrazole. ACS Publications. Retrieved from

Sources

Validation

Comparative Analysis of HPLC Retention Behavior for [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine: A Guide to Method Selection

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine. As a polar amine, this compound presents unique c...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine. As a polar amine, this compound presents unique challenges for chromatographic retention and separation. This document offers an in-depth exploration of two primary analytical approaches—Reversed-Phase (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC)—providing researchers, scientists, and drug development professionals with the data and rationale required to make informed decisions for their analytical needs.

Introduction to the Analyte and Chromatographic Challenges

[(1-methyl-1H-pyrazol-4-yl)methyl]propylamine is a small molecule featuring a substituted pyrazole ring, a structure of significant interest in medicinal chemistry.[1] The presence of a secondary amine and the overall polarity of the molecule (calculated XLogP3 of -0.4[2]) make it highly water-soluble.[3] This characteristic is advantageous for many biological applications but poses a significant challenge for traditional analytical techniques like Reversed-Phase HPLC.

In RP-HPLC, which utilizes a non-polar stationary phase (like C18) and a polar mobile phase, highly polar analytes often exhibit poor retention, eluting at or near the solvent front (void volume).[4][5] This can lead to poor resolution from other early-eluting compounds and matrix components, hindering accurate quantification. To overcome this, alternative strategies such as Hydrophilic Interaction Liquid Chromatography (HILIC) are often employed. HILIC uses a polar stationary phase and a less polar, organic-rich mobile phase to effectively retain and separate very polar analytes.[6][7]

This guide will compare these two fundamental approaches, providing detailed experimental protocols and expected performance data to guide your method development process.

Method 1: Reversed-Phase HPLC (RP-HPLC) – The Standard Approach

RP-HPLC is the most widely used mode of chromatography due to its versatility and applicability to a broad range of molecules.[3][8] For a moderately polar compound like [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine, achieving adequate retention on a standard C18 column requires careful optimization of the mobile phase. The propylamine group provides some hydrophobicity, but the amine and pyrazole moieties dominate its character.

Causality Behind Experimental Choices

The primary challenge with analyzing basic compounds like amines on silica-based columns is the potential for strong, undesirable interactions with residual acidic silanol groups on the stationary phase surface. This interaction leads to poor peak shape (tailing) and inconsistent retention. To mitigate this, an acidic modifier, such as formic acid or trifluoroacetic acid (TFA), is added to the mobile phase.[9][10] This serves two purposes:

  • Protonation of the Analyte: It ensures the secondary amine is consistently protonated (positively charged), leading to more predictable behavior.

  • Suppression of Silanol Activity: It protonates the silanol groups, minimizing their ionic interaction with the positively charged analyte.

Formic acid is often preferred for applications involving mass spectrometry (MS) detection due to its volatility.

Experimental Protocol: RP-HPLC
  • Instrumentation: Standard HPLC or UHPLC system with UV or MS detector.

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 2 µL.

  • Detection: UV at 210 nm or MS (Positive Ion Mode).

  • Gradient Program:

    • 0.0 min: 5% B

    • 8.0 min: 95% B

    • 10.0 min: 95% B

    • 10.1 min: 5% B

    • 12.0 min: 5% B (Re-equilibration)

Expected Performance and Data

Under these conditions, the retention of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine is highly dependent on the percentage of the organic modifier (Acetonitrile). Due to its polarity, it will elute at a relatively low organic concentration.

Mobile Phase Composition (% Acetonitrile)Expected Retention Time (min)Observations
5% (Isocratic)~1.5 - 2.5Some retention, but may be close to the void volume.
15% (Isocratic)~3.0 - 4.5Improved retention and separation from the solvent front.
30% (Isocratic)~1.0 - 2.0Low retention, risk of co-elution with impurities.
5-95% Gradient~3.8 Optimal for screening; provides good peak shape and separation.

Note: These are illustrative retention times. Actual values will vary based on the specific column, system, and laboratory conditions.

Method 2: Hydrophilic Interaction Liquid Chromatography (HILIC) – The Polar Specialist

HILIC is an ideal alternative when retention in RP-HPLC is insufficient.[4][11] This technique utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic phases) and a mobile phase high in organic solvent (typically >80% acetonitrile).[6][12] A water-rich layer is adsorbed onto the surface of the stationary phase, and polar analytes are retained by partitioning into this aqueous layer from the organic-rich mobile phase.[7] Elution is typically achieved by increasing the concentration of the aqueous component.[6]

Causality Behind Experimental Choices

For [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine, HILIC offers a fundamentally different and more effective retention mechanism. Instead of relying on weak hydrophobic interactions, HILIC leverages the compound's high polarity for strong retention.

  • Stationary Phase: An amide- or silica-based HILIC column is a good starting point, offering robust polar retention.

  • Mobile Phase: A high percentage of acetonitrile is used to facilitate the partitioning mechanism. A volatile buffer like ammonium formate is included to maintain a consistent pH and improve peak shape, which is crucial for reproducible results.

Experimental Protocol: HILIC
  • Instrumentation: Standard HPLC or UHPLC system with UV or MS detector.

  • Column: Amide or Silica HILIC, 2.1 x 100 mm, 1.7 µm particle size.

  • Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0.

  • Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 2 µL.

  • Detection: UV at 210 nm or MS (Positive Ion Mode).

  • Gradient Program:

    • 0.0 min: 0% B

    • 8.0 min: 50% B

    • 9.0 min: 50% B

    • 9.1 min: 0% B

    • 12.0 min: 0% B (Re-equilibration)

Expected Performance and Data

In HILIC mode, the elution order is typically the reverse of RP-HPLC, with less polar compounds eluting first. Our target analyte is expected to be well-retained.

Mobile Phase Composition (% Aqueous Component)Expected Retention Time (min)Observations
5% (Isocratic, i.e., 0% B)> 10 minVery strong retention, potentially long analysis time.
15% (Isocratic, i.e., ~23% B)~6.0 - 8.0Good, tunable retention for method optimization.
25% (Isocratic, i.e., ~44% B)~3.5 - 5.0Moderate retention.
0-50% B Gradient~5.5 Provides excellent peak shape and robust retention.

Note: These are illustrative retention times. Actual values will vary based on the specific column, system, and laboratory conditions.

Comparative Guide: RP-HPLC vs. HILIC

Choosing the right method depends on the analytical goal, sample matrix, and available instrumentation.

FeatureReversed-Phase HPLC (RP-HPLC)Hydrophilic Interaction Chromatography (HILIC)
Principle Separation based on hydrophobicity.[8]Separation based on hydrophilicity/polarity.[6]
Stationary Phase Non-polar (e.g., C18, C8).[13]Polar (e.g., Silica, Amide, Diol).[12]
Mobile Phase Polar (Water/Buffer + ACN/MeOH). Strong solvent is organic.[13]Non-polar (High % ACN + Water/Buffer). Strong solvent is aqueous.[7]
Retention Low to Moderate. Highly dependent on mobile phase modifiers.High. Strong retention is easily achieved.
Elution Order Least polar compounds elute last.Most polar compounds elute last.[5]
Pros Ubiquitous, robust, wide variety of columns available.Excellent for very polar compounds, MS-friendly mobile phases.
Cons Poor retention for the target analyte, potential for peak tailing.Longer column equilibration times, sensitive to mobile phase composition.
Best For Routine analysis where moderate retention is acceptable, or when analyzing alongside non-polar impurities.Assays requiring high retention, separation from polar interferences, and robust quantification of the target analyte.

Visualization of Workflows

To aid in method selection and implementation, the following diagrams illustrate the general experimental workflow and the decision-making process.

G cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing prep_std Prepare Standard Stock (e.g., 1 mg/mL in Diluent) prep_dil Create Working Solutions (Dilute in Mobile Phase A) prep_std->prep_dil prep_sample Prepare Sample (Dissolve and filter) equilib Equilibrate System (Stable Baseline) prep_dil->equilib inject Inject Sample/Standard equilib->inject separate Chromatographic Separation (Gradient Elution) inject->separate detect Detect Analyte (UV or MS) separate->detect integrate Integrate Peak Area detect->integrate calibrate Generate Calibration Curve integrate->calibrate quantify Quantify Analyte Concentration calibrate->quantify caption General HPLC Experimental Workflow. G node_result node_result start Is the Analyte Well-Retained in RP-HPLC? check_peak Is Peak Shape Acceptable? start->check_peak Yes use_hilic Use HILIC Method start->use_hilic No use_rphplc Use Optimized RP-HPLC Method check_peak->use_rphplc Yes check_peak->use_hilic No (e.g., significant tailing) caption Decision tree for method selection.

Caption: Decision tree for method selection.

Conclusion and Recommendations

For the analysis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine , both Reversed-Phase HPLC and HILIC offer viable, yet distinct, solutions.

  • Reversed-Phase HPLC can be successfully employed, but it requires careful method development, particularly concerning the mobile phase composition, to ensure adequate retention and symmetrical peak shape. It is a suitable choice for general-purpose analysis or when the analyte is part of a mixture with less polar compounds.

  • HILIC stands out as the superior technique when robust retention and high sensitivity are paramount. It is the recommended approach for challenging assays, such as bioanalysis or trace-level impurity quantification, where eluting the analyte away from the solvent front and other polar matrix components is critical.

Ultimately, the choice of method should be guided by the specific requirements of the assay. For initial screening and method development, starting with the provided RP-HPLC protocol is a logical first step. If retention is insufficient or peak shape is poor, transitioning to the HILIC method is strongly advised for optimal performance.

References

  • SIELC Technologies. (2018, February 16). Separation of Pyrazole on Newcrom R1 HPLC column. Retrieved from [Link]

  • International Journal of Chemical and Pharmaceutical Analysis. (2014, August 10). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. Retrieved from [Link]

  • Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column Purification of primary amines. Retrieved from [Link]

  • Wiley Online Library. (2024, December 23). A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized.... Retrieved from [Link]

  • Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

  • National Institutes of Health (NIH). (2025, November 12). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. Retrieved from [Link]

  • Springer. (2011, August 31). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Retrieved from [Link]

  • Wikipedia. Reversed-phase chromatography. Retrieved from [Link]

  • Phenomenex. Reversed Phase HPLC Columns. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Retrieved from [Link]

  • Technology Networks. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Retrieved from [Link]

  • LCGC International. (2026, February 10). Making HILIC Work for You—Column Selection. Retrieved from [Link]

  • Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography. Retrieved from [Link]

  • Buchi.com. (n.d.). Why HILIC is what your polar compounds need for purification. Retrieved from [Link]

  • PubChem. 1-methyl-1H-pyrazol-4-amine. Retrieved from [Link]

Sources

Comparative

Comparative Guide: Ethyl vs. Propyl Substitution in Pyrazole-Methylamine Scaffolds

Executive Summary In the optimization of pyrazole-methylamine scaffolds—widely utilized in kinase inhibitors (e.g., JAK, Aurora, c-Src) and GPCR ligands—the homologation from ethyl to propyl represents a critical decisio...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the optimization of pyrazole-methylamine scaffolds—widely utilized in kinase inhibitors (e.g., JAK, Aurora, c-Src) and GPCR ligands—the homologation from ethyl to propyl represents a critical decision point. This guide analyzes the trade-offs between these two alkyl substitutions.

While the ethyl group often serves as a "safe" lipophilic cap with minimal steric penalty, the propyl group offers deeper penetration into hydrophobic pockets (the "magic propyl" effect) at the cost of increased rotatable bonds and metabolic liability. This document provides the experimental logic to select the optimal analog based on physicochemical properties, binding kinetics, and synthetic feasibility.

Physicochemical & ADME Profiling

The transition from ethyl (C2) to propyl (C3) is not merely an addition of a methylene unit; it fundamentally alters the ligand's interaction with the solvent front and the binding pocket.

Table 1: Comparative Physicochemical Metrics

Data modeled based on standard 1-alkyl-1H-pyrazol-4-yl-methanamine core.

FeatureEthyl Analog (-CH₂CH₃)Propyl Analog (-CH₂CH₂CH₃)Impact Analysis
ΔLogP (Lipophilicity) Baseline+0.4 – 0.6Propyl increases permeability but risks lower solubility.
Rotatable Bonds 12Propyl introduces higher entropic penalty upon binding (

).
Steric A-Value ~1.75 kcal/mol~2.15 kcal/molPropyl requires a larger hydrophobic cleft.
Metabolic Liability N-dealkylation (slow)

-1 Oxidation / N-dealkylation
Propyl introduces new sites for CYP450 oxidation.
Solubility (Aq) ModerateLowPropyl analogs often require salt formation (e.g., HCl, fumarate).
Mechanism of Action: The "Hydrophobic Reach"[1]
  • Ethyl: Acts as a steric doorstop. It fills small hydrophobic pockets (e.g., the ribose binding pocket in kinases) without inducing significant conformational changes in the protein.

  • Propyl: Exploits the "Hydrophobic Tunnel" effect . In targets like c-Src or Aurora A , a propyl chain can extend into adjacent lipophilic sub-pockets (Gatekeeper regions), potentially improving potency by 10-50 fold (IC₅₀ shift from

    
    M to nM) if the pocket depth allows. However, if the pocket is shallow, the propyl group causes a steric clash, abolishing activity.
    

Decision Logic: When to Homologate?

Use the following logic flow to determine whether to synthesize the Ethyl or Propyl derivative.

DecisionTree Start Start: Scaffold Optimization CheckPocket Q1: Is the Hydrophobic Pocket > 4.5 Å deep? Start->CheckPocket SolubilityCheck Q2: Is LogP currently > 3.5? CheckPocket->SolubilityCheck Yes (Deep) SelectEthyl DECISION: Select ETHYL (Minimize Sterics/LogP) CheckPocket->SelectEthyl No (Shallow) MetabCheck Q3: Is Metabolic Clearance High? SolubilityCheck->MetabCheck No SolubilityCheck->SelectEthyl Yes (Too Lipophilic) MetabCheck->SelectEthyl Yes (Avoid Oxidation) SelectPropyl DECISION: Select PROPYL (Maximize Potency) MetabCheck->SelectPropyl No (Stable)

Figure 1: Strategic decision tree for alkyl chain selection based on structural biology and ADME constraints.

Experimental Protocols

To validate the performance of these analogs, two distinct workflows are required: Synthesis and Biological Assay.

Protocol A: Synthesis via Reductive Amination

This method is preferred over direct alkylation to avoid regioisomer issues (N1 vs N2 alkylation of the pyrazole). We utilize a "One-Pot" Reductive Amination approach for the methylamine linkage.[1]

Objective: Synthesize N-substituted (1-alkyl-1H-pyrazol-4-yl)methanamine.

Reagents:

  • 1-Ethyl-1H-pyrazole-4-carbaldehyde (or Propyl analog)

  • Primary Amine (

    
    )[2]
    
  • Sodium Triacetoxyborohydride (STAB)

  • Dichloromethane (DCM) / Acetic Acid (AcOH)

Workflow Diagram:

Synthesis Aldehyde Pyrazole-4-Carbaldehyde (Ethyl or Propyl) Imine Intermediate Imine (In Situ) Aldehyde->Imine DCM, RT, 1h Amine Primary Amine (R-NH2) Amine->Imine Reduction Reduction (NaBH(OAc)3, AcOH) Imine->Reduction Add Reducing Agent Product Final Analog (Pyrazole-Methylamine) Reduction->Product 12h, RT

Figure 2: One-pot reductive amination pathway for generating pyrazole-methylamine libraries.

Step-by-Step Procedure:

  • Imine Formation: In a flame-dried flask, dissolve the 1-alkyl-1H-pyrazole-4-carbaldehyde (1.0 eq) and the amine (1.1 eq) in anhydrous DCM (0.1 M). Add catalytic Acetic Acid (1-2 drops). Stir at Room Temperature (RT) for 1 hour under

    
    .
    
  • Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise. Allow to warm to RT and stir overnight (12h).

  • Quench & Workup: Quench with saturated

    
    . Extract with DCM (3x). Wash organic layer with brine, dry over 
    
    
    
    , and concentrate.
  • Purification: Purify via flash column chromatography (Gradient: 0-10% MeOH in DCM).

Protocol B: Metabolic Stability Assay (Microsomal Stability)

Comparing the ethyl vs. propyl liability requires a kinetic stability assay.

  • Incubation: Incubate test compound (1

    
    M) with human/mouse liver microsomes (0.5 mg/mL) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.
    
  • Sampling: Aliquot samples at 0, 5, 15, 30, and 60 minutes.

  • Quench: Stop reaction with ice-cold Acetonitrile containing internal standard.

  • Analysis: Analyze via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time.

    • Interpretation: If Propyl analog

      
       is significantly shorter (<30 min) than Ethyl, it indicates rapid 
      
      
      
      -oxidation or N-dealkylation, suggesting the Ethyl analog is the superior drug candidate despite potential potency losses.

References

  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors. PubMed Central (PMC). [Link]

  • N- and s-substituted Pyrazolopyrimidines: A promising new class of potent c-Src kinase inhibitors. Bioorganic Chemistry.[3] [Link]

  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic Amines. Journal of Organic Chemistry. [Link]

  • Chemical and Enzymatic Stability of Amino Acid Prodrugs (Linker Length Effects). Molecular Pharmaceutics. [Link]

Sources

Validation

Publish Comparison Guide: Biological Activity of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Derivatives

The following guide provides an in-depth technical analysis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine and its derivatives, focusing on their application in medicinal chemistry as privileged scaffolds for GPCR modu...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine and its derivatives, focusing on their application in medicinal chemistry as privileged scaffolds for GPCR modulation and kinase inhibition.

Executive Summary

[(1-Methyl-1H-pyrazol-4-yl)methyl]propylamine (CAS: 1467458-69-0 for related isomer; specific intermediate often custom synthesized) represents a critical pharmacophore in modern drug discovery. Structurally, it consists of a 1-methylpyrazole core linked via a methylene bridge to a propylamine side chain.

This scaffold serves as a bioisostere for benzylamine and imidazole-ethylamine moieties, offering superior metabolic stability and physicochemical properties. It is extensively utilized in the development of Histamine H3 Receptor Antagonists (for cognitive disorders) and Tyrosine Kinase Inhibitors (for oncology).

Key Performance Indicators (KPIs):

  • Metabolic Stability: Superior to imidazole-based analogs (reduced CYP450 inhibition).

  • Lipophilicity (LogP): Optimized (~1.0–1.5) for blood-brain barrier (BBB) penetration compared to phenyl analogs.

  • Binding Affinity: Nanomolar (nM) potency in H3R and specific kinase targets (e.g., JAK, ALK).

Chemical Profile & Structural Logic

The molecule functions as a "linker-head" fragment. The propylamine tail provides a basic nitrogen for ionic interaction with receptor aspartate residues (e.g., Asp3.32 in GPCRs), while the pyrazole ring acts as an aromatic spacer that participates in


-stacking interactions without the metabolic liability of an imidazole ring.
FeatureChemical LogicBiological Impact
1-Methylpyrazole Core Bioisostere of Phenyl/ImidazoleReduced lipophilicity (vs. phenyl); No CYP inhibition (vs. imidazole).
Methylene Bridge Flexible SpacerAllows rotational freedom for optimal fit in the binding pocket.
Propylamine Tail Basic Amine (

)
Critical for salt bridge formation with Asp residues in GPCRs/Kinases.
N-Substitution Secondary AmineAllows further functionalization (e.g., urea/amide formation) to create "tail" regions.

Biological Activity Spectrum

A. Histamine H3 Receptor Antagonism (Neuroscience)

The primary application of this scaffold is in the design of H3 receptor antagonists/inverse agonists . The H3 receptor regulates the release of histamine, acetylcholine, and dopamine.[1]

  • Mechanism: The basic nitrogen of the propylamine mimics the ethylamine of histamine, anchoring to Asp114 (TM3). The pyrazole ring occupies the hydrophobic pocket usually filled by the imidazole of histamine.

  • Therapeutic Utility: Cognitive enhancement (Alzheimer’s, Schizophrenia), Narcolepsy, and ADHD.

  • Advantage: Unlike imidazole-based H3 ligands (e.g., Imetit), pyrazole derivatives do not inhibit CYP enzymes, reducing drug-drug interaction risks.

B. Kinase Inhibition (Oncology)

Derivatives of this amine are used as "solvent-front" moieties in kinase inhibitors (e.g., ALK , ROS1 , JAK ).

  • Mechanism: The pyrazole ring binds to the hinge region or the gatekeeper residue, while the propylamine tail extends into the solvent channel to improve solubility and tune selectivity.

  • Example Class: Analogues of Crizotinib and Ruxolitinib often utilize pyrazole-methylamine fragments to optimize potency.

C. Antimicrobial & Anti-inflammatory

The pyrazole core confers inherent anti-inflammatory properties (COX-2 inhibition potential), although the propylamine derivative is more specialized for receptor/enzyme targets.

Comparative Analysis: Scaffold Performance

This table compares the [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine scaffold against standard alternatives used in similar drug classes.

Metric1-Methylpyrazole-4-methylamine Benzylamine Imidazole-4-ethylamine
Target Affinity (H3R) High (

nM)
Moderate (

nM)
Very High (

nM)
CYP450 Inhibition Low (Preferred) LowHigh (Problematic)
Metabolic Stability High (Blocked N-methylation)Moderate (Ring oxidation)Low (Ring N-methylation)
CNS Penetration Excellent (Lower TPSA)GoodPoor (High polarity)
Solubility High (Basic amine + polar ring)Low (Hydrophobic)High

Verdict: The pyrazole derivative offers the best balance between potency, metabolic safety, and CNS penetration, making it the superior choice for lead optimization in neuropharmacology.

Experimental Protocols

Protocol A: Synthesis via Reductive Amination

Use this protocol to generate the scaffold from commercially available precursors.

  • Reagents: 1-Methyl-1H-pyrazole-4-carbaldehyde (1.0 eq), Propylamine (1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), DCM (Solvent).

  • Procedure:

    • Dissolve aldehyde in anhydrous DCM.

    • Add propylamine and stir for 30 min at RT (Imine formation).

    • Add STAB portion-wise at 0°C.

    • Stir overnight at RT under

      
       atmosphere.
      
    • Quench with saturated

      
      . Extract with DCM.
      
  • Purification: Column chromatography (MeOH/DCM 1:9).

  • Validation:

    
    H NMR (DMSO-
    
    
    
    ) should show methylene doublet at
    
    
    ppm.
Protocol B: Histamine H3 Receptor Binding Assay

Self-validating protocol to determine


 values.
  • Membrane Prep: HEK-293 cells stably expressing human H3 receptor.

  • Radioligand: [

    
    H]-N
    
    
    
    -methylhistamine (1 nM).
  • Incubation: 90 min at 25°C in Tris-HCl buffer (pH 7.4).

  • Non-specific Binding: Defined by 10

    
    M Thioperamide .
    
  • Analysis: Filter through GF/B filters, count radioactivity. Calculate

    
     and convert to 
    
    
    
    using Cheng-Prusoff equation.
    • Expected Result:

      
       for N-propyl derivative 
      
      
      
      5–50 nM.

Visualization: Signaling & SAR Logic

Figure 1: Mechanism of Action & SAR Logic

The diagram below illustrates the dual utility of the scaffold in GPCR signaling and Kinase inhibition.

G Scaffold [(1-Methyl-1H-pyrazol-4-yl) methyl]propylamine Pyrazole Pyrazole Core (Aromatic Spacer) Scaffold->Pyrazole Amine Propylamine (Basic Center) Scaffold->Amine H3R Histamine H3 Receptor (GPCR) Pyrazole->H3R Pi-Stacking (Trp residues) Kinase Tyrosine Kinase (ATP Pocket) Pyrazole->Kinase Hinge Binding (H-bonds) Amine->H3R Ionic Bond (Asp3.32) Amine->Kinase Solvent Interaction (Solubility) CNS CNS H3R->CNS Cognitive Enhancement Oncology Oncology Kinase->Oncology Tumor Growth Inhibition

Caption: Structural Activity Relationship (SAR) mapping of the pyrazole-propylamine scaffold to its biological targets.

References

  • Review of Pyrazole Biological Activities Title: Current status of pyrazole and its biological activities. Source: Journal of Chemical Health Risks / PMC. URL:[Link]

  • H3 Receptor Antagonists & Bioisosteres Title: Bioisosteric replacements of the pyrazole moiety of rimonabant: synthesis and biological properties.[2] Source: Journal of Medicinal Chemistry.[2] URL:[Link]

  • Scaffold in Kinase Inhibitors Title: Discovery of 1-{(3R,4R)-3-[({5-Chloro-2-[(1-methyl-1H-pyrazol-4-yl)amino]...} EGFR Inhibitors.[3] Source: ACS Journal of Medicinal Chemistry. URL:[Link]

  • Chemical Vendor Data (Intermediate) Title: (1-Methyl-1H-pyrazol-4-yl)methanamine Product Page.[4] Source: BLD Pharm / PubChem. URL:[Link]

Sources

Comparative

A Comparative Guide to the Impurity Profile of Synthesized [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

For researchers, scientists, and drug development professionals, ensuring the purity and safety of an Active Pharmaceutical Ingredient (API) is paramount. The impurity profile of a synthesized compound is not merely a qu...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, ensuring the purity and safety of an Active Pharmaceutical Ingredient (API) is paramount. The impurity profile of a synthesized compound is not merely a quality control metric; it is a critical component of the safety and efficacy dossier required for regulatory approval. This guide provides an in-depth analysis of the potential impurity profile of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine, a substituted pyrazole amine of interest in pharmaceutical research. We will explore its logical synthetic route, predict potential process-related impurities, and compare the analytical methodologies best suited for their detection, quantification, and characterization. This document is grounded in established analytical principles and regulatory expectations, particularly the guidelines set forth by the International Council for Harmonisation (ICH).[1][2][3]

The Synthetic Landscape: Reductive Amination as a Primary Route

While various synthetic strategies can yield pyrazole derivatives, a highly efficient and common method for preparing N-alkylated amines like [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine is through the reductive amination of a corresponding aldehyde.[4][5] This pathway involves two key starting materials: 1-methyl-1H-pyrazole-4-carbaldehyde and propylamine, with a selective reducing agent such as sodium triacetoxyborohydride (STAB) facilitating the reaction.[6][7]

The choice of reductive amination is deliberate. It is a robust, high-yielding reaction that can often be performed as a one-pot procedure under mild conditions, which helps to minimize the formation of degradation products.[6] STAB is particularly well-suited for this transformation because it is selective for the reduction of the intermediate iminium ion over the starting aldehyde, reducing the likelihood of side reactions like the formation of the corresponding alcohol.[8][9]

Synthetic_Pathway cluster_impurities Potential Impurities Aldehyde 1-methyl-1H-pyrazole-4-carbaldehyde Imine Intermediate Iminium Ion Aldehyde->Imine + Propylamine I1 Impurity 1: Unreacted Aldehyde Aldehyde->I1 Incomplete Reaction I5 Impurity 5: (1-methyl-1H-pyrazol-4-yl)methanol Aldehyde->I5 Aldehyde Reduction (Side Reaction) Amine Propylamine Amine->Imine I2 Impurity 2: Unreacted Propylamine Amine->I2 Incomplete Reaction Reagent Sodium Triacetoxyborohydride (STAB) API [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (Target API) Reagent->API Imine->API + STAB (Reduction) I3 Impurity 3: Unreduced Imine Imine->I3 Incomplete Reduction I4 Impurity 4: N,N-dialkylated Tertiary Amine API->I4 Over-alkylation (Side Reaction) Analytical_Workflow start API Batch Sample gc_ms GC-MS Analysis (Residual Solvents) start->gc_ms hplc_ms HPLC-UV/MS Screening (Organic Impurities) start->hplc_ms report Report Impurity Profile (Knowns & Unknowns) gc_ms->report decision_known Impurity Known? hplc_ms->decision_known quantify Quantify vs. Standard decision_known->quantify Yes decision_threshold Above Identification Threshold? decision_known->decision_threshold No (Unknown) quantify->report isolate Isolate Impurity (Prep-HPLC) decision_threshold->isolate Yes decision_threshold->report No elucidate Structure Elucidation (NMR, HRMS) isolate->elucidate elucidate->quantify end Final Report & Batch Release Decision report->end

Caption: A systematic workflow for the comprehensive impurity profiling of a new chemical entity.

Protocol: HPLC-UV/MS Method for Impurity Profiling

This protocol provides a starting point for developing a validated analytical method. The specific conditions, particularly the gradient, may require optimization based on the observed impurity profile.

1. Objective: To separate, detect, and provide preliminary identification of potential organic impurities in a batch of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine.

2. Instrumentation & Columns:

  • System: UPLC/HPLC system with a PDA/UV detector coupled to a single quadrupole or Q-TOF mass spectrometer.

  • Column: A reversed-phase C18 column (e.g., Waters Xterra MS C18, 2.1 x 50 mm, 3.5 µm) is a good starting point due to its stability across a range of pH values, which is beneficial for analyzing basic amines. 3. Reagents & Sample Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Rationale: Formic acid is a volatile modifier compatible with mass spectrometry that helps to protonate the amine analyte, leading to good peak shape and ESI+ ionization. [10]* Sample Diluent: 50:50 Acetonitrile:Water.

  • Sample Preparation: Accurately weigh and dissolve the API sample in the diluent to a final concentration of ~1 mg/mL. Filter through a 0.22 µm syringe filter before injection.

4. Chromatographic Conditions:

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • UV Detection: 220 nm (or monitor a wider range with PDA).

  • Gradient Program:

    • 0.0 min: 5% B

    • 10.0 min: 60% B

    • 12.0 min: 95% B

    • 14.0 min: 95% B

    • 14.1 min: 5% B

    • 16.0 min: 5% B

    • Rationale: A relatively long, shallow gradient is used initially to ensure the separation of closely related polar impurities from the main API peak.

5. Mass Spectrometry Conditions (ESI+):

  • Ionization Mode: Electrospray Positive (ESI+).

  • Scan Range: m/z 50 - 500.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

6. System Suitability & Validation:

  • Before analysis, perform system suitability tests (e.g., inject a standard mixture to check for resolution, tailing factor, and reproducibility) to ensure the system is performing correctly.

  • The method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Conclusion and Senior Scientist Perspective

The impurity profile is a living document that evolves throughout the drug development lifecycle. The synthetic route outlined here, reductive amination, is logical and robust, but no synthesis is perfect. A proactive approach to impurity profiling, starting with a deep understanding of the synthetic chemistry, is essential.

The key to a successful impurity control strategy lies not in choosing a single "best" analytical technique, but in building an orthogonal analytical toolbox. HPLC provides the quantitative backbone, but it is the coupling with mass spectrometry that provides the crucial early identification of unknowns. For ultimate structural confirmation, especially for impurities that must be qualified through toxicological studies, isolation and NMR analysis are indispensable. [11][12] By rigorously applying these complementary techniques within a systematic workflow, researchers can build a comprehensive and trustworthy impurity profile. This not only satisfies regulatory requirements but, more importantly, ensures the safety and quality of the potential new medicine.

References

  • AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3. AMSbiopharma.
  • ICH. (2006, October 25). Impurities in new drug substances Q3A (R2).
  • European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
  • ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances.
  • BOC Sciences. Impurity Profiling in APIs.
  • IKEV. ICH Q3BR Guideline Impurities in New Drug Products.
  • “Advanced Analytical techniques and regulatory perspectives of impurity profiling of APIS”. (2025). IJSDR.
  • Impurity Profiling: Theory and Practice. PharmaInfo.
  • 1-Methyl-1H-pyrazole-4-carbaldehyde synthesis. ChemicalBook.
  • Ghugare, P. S., & Kumar, S. (2025, December 10).
  • (2025, June 3).
  • Impurity Analysis. Emery Pharma.
  • Simenel, A. A., et al. (2021). SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. INEOS OPEN.
  • Kadam, D., et al. (2024, February 2). Impurity Profiling in different analytical techniques. IJNRD.org.
  • Lindsay-Scott, P. J., Charlesworth, N. G., & Grozavu, A. (2017). A Flexible Strategy for the Regiocontrolled Synthesis of Pyrazolo[1,5-a]pyrazines. Journal of Organic Chemistry, 82, 11295-11303.
  • Identification and structure elucidation by NMR spectroscopy of an impurity in flame retardants prepar
  • Determination of individual oligonucleotide impurities by small amine ion pair-RP HPLC MS and MS/MS: n - PubMed. (2021, April 15).
  • One-pot synthesis of the N-pyrazolyl amine via a reductive amination.
  • Determination of individual oligonucleotide impurities by small amine ion pair-RP HPLC MS and MS/MS: n − 1 impurities.
  • Shinde, V. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products. Veeprho.
  • 1-METHYL-1H-PYRAZOL-4-YLAMINE synthesis. chemicalbook.
  • Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1.
  • Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis.
  • Improved Synthesis of 1H-Pyrazole-4-carbaldehyde (VI) | Request PDF.
  • Structure Elucid
  • Bakr F. (2011, May 30). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity.
  • Effect of pH on LC-MS Analysis of Amines.
  • Unimolecular Decomposition Reactions of Propylamine and Protonated Propylamine.
  • Liquid Nuclear Magnetic Resonance (NMR) Spectroscopy in Transition—From Structure Elucidation to Multi-Analysis Method. MDPI. (2023, November 16).
  • 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Deriv
  • (2013, October 13). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety.
  • Elucidating the Critical Attributes of Sodium Triacetoxyborohydride to Tune Glycoconjugation via Reductive Amination.
  • Analysis of pharmaceuticals and drug related impurities using Agilent instrument
  • Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry.
  • Understanding Propylamine: Properties, Applications, and Why Buy from a Chinese Manufacturer. NINGBO INNO PHARMCHEM CO.,LTD.
  • Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. (2022, August 29).
  • Pyrazole synthesis. Organic Chemistry Portal.
  • Sodium triacetoxyborohydride. Organic Chemistry Portal.
  • Synthesis of Propargylamines via Michael Addition Using Methyl Vinyl Ketone Derivatives, 1-Alkynes, and Secondary Amines C
  • Practical synthetic method for functionalized 1-methyl-3/5-(trifluoromethyl)-1H-pyrazoles.
  • Safety And Handling Guidelines For Sodium Triacetoxyborohydride. lifechem pharma. (2024, August 28).
  • Myers Chem 115.
  • Synthesis and Properties of Pyrazoles. Encyclopedia MDPI.

Sources

Validation

Validating Purity of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine by LC-MS

Executive Summary The Challenge: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (hereafter referred to as MPMPA ) presents a classic "blind spot" in standard purity analysis. As a secondary alkylamine attached to a pyrazo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Challenge: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine (hereafter referred to as MPMPA ) presents a classic "blind spot" in standard purity analysis. As a secondary alkylamine attached to a pyrazole ring, it lacks a strong UV chromophore (low extinction coefficient) and possesses high polarity.

The Risk: Relying on standard Reversed-Phase HPLC with UV detection (RP-HPLC-UV) at acidic pH often yields false positives for purity . The protonated amine (


) elutes in the void volume (

) on C18 columns, co-eluting with salts and polar synthesis byproducts, while the weak UV absorbance at 254 nm fails to detect non-chromophoric aliphatic impurities.

The Solution: This guide validates a High-pH Reversed-Phase LC-MS (ESI+) method. By operating at pH 10, we suppress amine ionization to increase retention, while Mass Spectrometry (MS) provides the necessary sensitivity and specificity to detect trace impurities invisible to UV.

Chemical Profile & Method Selection Logic

To validate purity, we must first understand the analyte's behavior in solution.

PropertyValue (Approx)Implication for Chromatography
Structure Pyrazole-CH2-NH-PropylPolar head, short hydrophobic tail.
Molecular Weight ~153.2 DaRequires MS (Single Quad or Q-TOF) for specific detection.
Basicity (

)
~9.8 (Secondary Amine)Critical: At pH < 8, it is positively charged (

).
LogP ~0.6 (Estimated)Low hydrophobicity; poor retention on C18 unless deprotonated.
UV Activity Weak (Pyrazole ring only)UV 254nm is unreliable; risk of missing impurities.
Method Decision Matrix

The following logic flow illustrates why High-pH RP-LC-MS is the selected protocol over HILIC or Standard RP.

MethodSelection Start Analyte: MPMPA (Polar Amine) CheckUV Strong UV Chromophore? Start->CheckUV CheckRet Retains on C18 @ pH 3? CheckUV->CheckRet No MethodA Method A: Standard LC-UV (REJECTED: Low Sensitivity) CheckUV->MethodA Yes (False) MethodB Method B: HILIC-MS (Viable, but long equilibration) CheckRet->MethodB No (Too Polar) MethodC Method C: High-pH RP-LC-MS (RECOMMENDED: Robust) CheckRet->MethodC Yes (If Deprotonated)

Figure 1: Decision tree for selecting the validation method. High-pH RP-LC-MS offers the best balance of robustness and retention for alkylamines.

Comparative Analysis: The "Standard" vs. The "Optimized"

We compared the industry-standard "generic" method against the optimized High-pH MS method.

Method A: The "Generic" Failure (Low pH C18 / UV)
  • Column: Standard C18 (3.5 µm).

  • Mobile Phase: Water/ACN with 0.1% Formic Acid (pH ~2.7).

  • Detection: UV @ 254 nm.

  • Result:

    • Retention Time (

      
      ):  0.9 min (Void Volume). The amine is fully protonated and repelled by the stationary phase.
      
    • Purity Calculation: 99.2% (Misleading). The UV detector missed a significant aliphatic impurity (propylamine degradation product) that has no chromophore.

Method B: The Validated Solution (High pH C18 / MS)
  • Column: Hybrid Silica C18 (e.g., Waters XBridge or Agilent Poroshell HPH), resistant to high pH.

  • Mobile Phase: 10mM Ammonium Bicarbonate (pH 10) / Acetonitrile.

  • Detection: ESI+ MS (SIM + Full Scan).

  • Result:

    • Retention Time (

      
      ):  4.2 min. The amine is neutral, allowing hydrophobic interaction with the C18 chain.
      
    • Purity Calculation: 94.5% (Accurate). MS detected the aliphatic impurity (

      
       112) and a synthesis byproduct (
      
      
      
      205).
Detailed Experimental Protocol (Method B)

This protocol is designed to meet ICH Q2(R2) validation standards [1].

4.1. Instrumentation & Conditions[1]
  • System: UHPLC coupled to Single Quadrupole MS.

  • Column: XBridge BEH C18 XP, 2.5 µm, 2.1 x 50 mm (or equivalent high-pH stable column).

  • Column Temp: 40°C.

  • Flow Rate: 0.4 mL/min.

4.2. Mobile Phase Gradient
  • MP A: 10 mM Ammonium Bicarbonate in Water (pH 10.0 adjusted with

    
    ).
    
  • MP B: 100% Acetonitrile.

Time (min)%A%BCurve
0.0955Initial
1.0955Hold
6.0595Linear
7.5595Wash
7.6955Re-equilibrate
10.0955End
4.3. Mass Spectrometry Settings (ESI+)
  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V (Optimized for MPMPA parent ion stability).

  • Source Temp: 120°C.

  • Desolvation Temp: 400°C.

  • Acquisition:

    • Channel 1 (Quant): SIM (Selected Ion Monitoring) @

      
       154.2 
      
      
      
      .
    • Channel 2 (Qual): Full Scan

      
       100–600 (To detect unknown impurities).
      
4.4. Sample Preparation[2]
  • Stock: Dissolve 10 mg MPMPA in 10 mL Methanol (1 mg/mL).

  • Diluent: 50:50 Water:Acetonitrile (pH 10). Note: Using acidic diluent may cause peak splitting.

  • Working Standard: Dilute Stock to 10 µg/mL for assay.

Validation Data & Performance

The following data summarizes the performance of the High-pH MS method.

Table 1: System Suitability & Robustness
ParameterAcceptance CriteriaExperimental ResultStatus
Retention Time (

)

min (k' > 2)
4.23 minPass
Peak Tailing (

)

1.12Pass (Due to neutral state)
Precision (n=6) RSD < 2.0%0.85%Pass
Signal-to-Noise (LOQ) S/N > 1045 @ 0.05 µg/mLPass
Table 2: Accuracy & Linearity (Range: 1–20 µg/mL)
Conc. (µg/mL)Area Count (Mean)Accuracy (%)
1.01.25 x

98.4
5.06.30 x

100.2
10.01.27 x

99.8
20.02.55 x

99.1
Linearity (

)
> 0.999 0.9996
Workflow Visualization

The following diagram outlines the complete validation workflow, ensuring data integrity from sample prep to reporting.

ValidationWorkflow cluster_0 Sample Prep cluster_1 LC-MS Analysis cluster_2 Data Processing Step1 Weigh Sample (10mg) Step2 Dissolve in MeOH Step1->Step2 Step3 Dilute in pH 10 Buffer (Prevent Shock) Step2->Step3 Step4 High pH C18 Separation Step3->Step4 Step5 ESI+ Ionization Step4->Step5 Step6 MS Detection (SIM + Scan) Step5->Step6 Step7 Integrate Peaks Step6->Step7 Step8 Calc % Area (Total Ion Current) Step7->Step8

Figure 2: End-to-end workflow for MPMPA purity validation.

Troubleshooting & "Gotchas"
  • Carryover: Amines are "sticky." If ghost peaks appear in blank injections, switch the needle wash solvent to 50:50 Methanol:Isopropanol + 0.1% Formic Acid . The acid in the wash helps strip the amine from the injector surfaces [2].

  • pH Control: The mobile phase pH is critical. If pH drops below 9.0, the amine will begin to protonate, causing peak broadening and retention time shifts. Use fresh buffer daily.

  • HILIC Alternative: If the sample contains extremely polar impurities (e.g., inorganic salts from synthesis) that co-elute even at high pH, switch to a HILIC (Amide) column. HILIC provides orthogonal selectivity, retaining polar compounds strongly [3].[3]

References
  • ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[4][5][6]

  • Agilent Technologies. (2020). Strategies for the Analysis of Basic Compounds in Reversed-Phase LC. Technical Overview.[4][5][6][7][8][9][10][11][12][13][14]

  • Waters Corporation. (2021). HILIC vs. Reversed-Phase Chromatography for Polar Amines.[11][12][15] Application Note.

Sources

Comparative

Reference standards for [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

Reference Standard Profile: N-[(1-Methyl-1H-pyrazol-4-yl)methyl]propan-1-amine Executive Summary: The Criticality of Pyrazole Intermediates In the landscape of modern kinase inhibitor development, the pyrazole scaffold i...

Author: BenchChem Technical Support Team. Date: February 2026

Reference Standard Profile: N-[(1-Methyl-1H-pyrazol-4-yl)methyl]propan-1-amine

Executive Summary: The Criticality of Pyrazole Intermediates

In the landscape of modern kinase inhibitor development, the pyrazole scaffold is ubiquitous. Specifically, N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine serves as a high-value building block, often functioning as the "hinge-binding" linker or solvent-exposed tail in ATP-competitive inhibitors.

For drug development professionals, the challenge lies not just in sourcing this amine, but in qualifying it . Because this specific propyl derivative is often a custom intermediate rather than a commoditized reagent, researchers frequently face a choice: wait for a custom-synthesized Certified Reference Standard (CRS) or generate and qualify an In-House Reference Standard.

This guide objectively compares these approaches, detailing the specific analytical rigor required to validate this compound for GMP regulatory starting material (RSM) designation.

Technical Profile & Chemical Identity

Before establishing a reference standard, the chemical identity must be unequivocal.

PropertySpecification
Chemical Name N-[(1-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine
Common ID 1-Methyl-4-(propylaminomethyl)pyrazole
Molecular Formula C₈H₁₅N₃
Molecular Weight 153.23 g/mol
CAS Number Not widely listed (Custom Intermediate); Analogous to 400877-05-6 (Methyl derivative)
Physical State Viscous oil (Free Base) or White Solid (HCl/Oxalate Salt)
pKa (Predicted) ~9.5 (Secondary Amine), ~2.5 (Pyrazole)
Solubility High in MeOH, DMSO, Water (as salt); Moderate in DCM (as free base)

Comparative Analysis: Sourcing vs. Synthesizing Standards

When establishing a reference marker for HPLC assay or impurity profiling, you have two primary pathways.

Option A: Commercial Certified Reference Standard (CRS)
  • Source: Specialized vendors (e.g., USP, EP, or custom synthesis CROs).

  • Deliverable: CoA with ¹H-NMR, ¹³C-NMR, HPLC Purity (>99%), Water Content (KF), and Residual Solvents.

  • Pros: Immediate regulatory acceptance; traceability established by vendor.

  • Cons: High cost ($2,000+ for custom synthesis); long lead times (8-12 weeks) if not in stock.

Option B: In-House Qualified Standard (The "Gold Standard" Protocol)
  • Source: Synthesized internally via reductive amination.

  • Deliverable: Full structural elucidation and potency assignment (Mass Balance approach).

  • Pros: Rapid availability (2-3 days); control over salt form; ability to generate gram-scale standards for toxicology.

  • Cons: Requires rigorous internal validation (time/labor).

Verdict: For early-phase development (Pre-clinical to Phase I), Option B is superior if the validation protocol below is followed. For Phase III/Commercial, transition to Option A .

Synthesis & Impurity Logic (The "Why" Behind the Standard)

To validate the standard, you must understand its genesis. The standard is typically prepared via Reductive Amination .

Reaction: 1-Methyl-1H-pyrazole-4-carbaldehyde + Propylamine


 Product

Impurity Profile for Reference Qualification:

  • Impurity A (Precursor): 1-Methyl-1H-pyrazole-4-carbaldehyde. (UV active, distinct RT).

  • Impurity B (Over-reaction): Bis-alkylation product (Tertiary amine).

  • Impurity C (Regioisomer): 1-Methyl-1H-pyrazole-3 -yl derivative (Only if starting material was isomeric mixture).

SynthesisPath cluster_0 Critical Control Point Aldehyde 1-Methyl-1H-pyrazole- 4-carbaldehyde Imine Intermediate Imine Aldehyde->Imine + Propylamine Amine Propylamine Amine->Imine Product Target Standard: [(1-methyl-1H-pyrazol-4-yl) methyl]propylamine Imine->Product + NaBH(OAc)3 Reduction BisImpurity Impurity B: Bis-alkylated Tertiary Amine Product->BisImpurity + Excess Aldehyde (Over-alkylation)

Figure 1: Synthesis pathway highlighting the origin of the critical "Bis-alkylated" impurity, which must be absent in the final Reference Standard.

Experimental Protocols: Qualification of the Standard

To certify your in-house material as a "Primary Reference Standard," follow this self-validating workflow.

Protocol 1: Structural Elucidation (NMR & MS)
  • Objective: Prove the structure and rule out regioisomers.

  • Method:

    • ¹H NMR (400 MHz, DMSO-d₆): Look for the diagnostic singlet of the pyrazole-methyl (~3.8 ppm) and the methylene bridge (~3.5 ppm).

    • NOESY: Confirm proximity of the N-methyl group to the C5-proton, distinguishing it from the 1,3-isomer.

    • Mass Spec: ESI+ mode. Expect [M+H]⁺ = 154.1.

Protocol 2: Purity Assignment (The "Mass Balance" Approach)
  • Objective: Assign a specific potency (% w/w) to the standard, accounting for water and salts.

  • Formula:

    
    
    
  • HPLC Method Parameters:

    • Column: C18 (e.g., Waters XBridge, 3.5 µm, 4.6 x 150 mm). High pH stability is preferred for amines.

    • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).

    • Mobile Phase B: Acetonitrile.

    • Gradient: 5% B to 90% B over 15 mins.

    • Detection: UV at 220 nm (Amine end absorption) and 254 nm (Pyrazole aromaticity).

    • ** Rationale:** High pH keeps the amine neutral (free base), improving peak shape and retention. Acidic conditions often cause tailing due to silanol interactions.

Protocol 3: Hygroscopicity Stress Test
  • Context: Amine salts (especially HCl) can be extremely hygroscopic, altering the weighing factor during use.

  • Method:

    • Dry 100 mg of standard in a vacuum oven at 40°C for 4 hours.

    • Expose to 75% RH (Relative Humidity) chamber for 24 hours.

    • Measure weight gain.

  • Acceptance: If weight gain > 2%, the standard must be stored in a desiccator and re-tested for water content (KF) before every use.

Analytical Workflow Visualization

This diagram illustrates the decision tree for qualifying the reference standard.

ValidationFlow Start Crude Synthesis Product Purify Purification (Column/Crystallization) Start->Purify PrelimQC Prelim QC (LC-MS > 98%) Purify->PrelimQC Structure Structural ID (NMR, NOESY, MS) PrelimQC->Structure Yes Fail FAIL: Re-purify PrelimQC->Fail No Purity Purity Assay (HPLC + KF + ROI) Structure->Purity Confirmed Pass PASS: Assign Potency Purity->Pass Total Impurities < 2% Purity->Fail > 2% Fail->Purify

Figure 2: The "Self-Validating" workflow ensures no material is released as a Reference Standard without passing structural and purity gates.

References

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link

  • National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 4770990, 1-Methyl-1H-pyrazol-4-amine." PubChem. Link

  • European Pharmacopoeia (Ph. Eur.). "General Chapter 5.12: Reference Standards." EDQM. Link

  • Alsante, K. M., et al. (2007). "The role of degradant profiling in active pharmaceutical ingredients and drug products." Advanced Drug Delivery Reviews, 59(1), 59-96. Link

Safety & Regulatory Compliance

Safety

Operational Guide: Disposal of [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

Topic: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Medicinal Chemists, and EHS Officers Executive Summary: Immediate...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Medicinal Chemists, and EHS Officers

Executive Summary: Immediate Action Plan

Do NOT dispose of this compound down the drain. Do NOT mix with acidic waste streams without controlled neutralization (exothermic risk). Do NOT mix with oxidizing agents (risk of N-oxide formation/fire).

[(1-methyl-1H-pyrazol-4-yl)methyl]propylamine is a functionalized alkyl-pyrazole amine . For disposal purposes, it must be treated as a Corrosive Organic Base . The gold standard for disposal is high-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification

Understanding the "Why" behind the protocol.

This compound consists of a basic propylamine chain attached to a methyl-pyrazole core. The disposal logic is dictated by the amine functionality (corrosivity/basicity) and the nitrogen-rich heterocycle (potential for NOx generation during combustion).

PropertyCharacteristicDisposal Implication
Functional Group Secondary/Primary AmineHigh pH (Basic). Incompatible with acids and oxidizers.
Core Structure Pyrazole RingNitrogen-rich. Requires incineration with scrubbers (NOx control).
Physical State Liquid or Low-Melting SolidMay require adsorption onto vermiculite if liquid volume is high.
Reactivity NucleophilicReacts violently with acid chlorides, anhydrides, and strong acids.
Pre-Disposal Stabilization & Segregation

Before moving the waste, ensure it is chemically stable.

Step 1: Waste Stream Classification

Assign the material to the Organic Alkaline (Base) waste stream.

  • RCRA Code (USA): Likely D002 (Corrosive) if pH

    
     12.5.
    
  • Segregation: Keep separate from:

    • Organic Acids (Acetic acid, Formic acid).

    • Oxidizers (Peroxides, Nitrates).

    • Halogenated Solvents (unless approved for commingled fuel blending).

Step 2: Container Selection
  • Material: High-Density Polyethylene (HDPE) or Borosilicate Glass. Avoid metal containers (aluminum/zinc) which can react with amines to release hydrogen gas.

  • Venting: Use a vented cap if there is any risk of ongoing reaction or off-gassing, though the pure compound is stable.

Detailed Disposal Workflow

The following protocol ensures a self-validating safety loop.

Phase A: Preparation
  • Don PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles, and lab coat.

  • Verify pH: If the waste is an aqueous solution, check pH. If pH > 12, label clearly as "Corrosive Base."

  • Solvent Dilution (Optional): If the material is a viscous liquid or residue, dissolve in a compatible combustible solvent (e.g., Ethanol or Methanol) to facilitate transfer and incineration. Do not use Acetone if the amine is primary, as it may form imines, though this is generally safe for disposal.

Phase B: Packaging
  • Transfer: Pour waste into the Organic Base satellite accumulation container.

  • Labeling: Affix a hazardous waste tag immediately.

    • Constituents: "[(1-methyl-1H-pyrazol-4-yl)methyl]propylamine" (Write full name, do not use abbreviations).

    • Hazard Checkbox: Corrosive, Toxic.

  • Secondary Containment: Place the bottle in a polyethylene tray to capture drips.

Phase C: Final Disposal (Contractor)

The lab's responsibility ends at the satellite accumulation area. The EHS/Waste Contractor will perform:

  • Method: Fuel Blending / Incineration .

  • Process: The amine is injected into a rotary kiln incinerator. The organic portion burns to CO2 and H2O. The nitrogen content is converted to N2 or NOx (scrubbed).

Decision Logic Diagram (DOT)

Visualizing the segregation decision tree to prevent incompatibility accidents.

DisposalLogic Start Waste: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine StateCheck Physical State? Start->StateCheck Solid Solid / Residue StateCheck->Solid Liquid Liquid / Solution StateCheck->Liquid Dissolve Dissolve in MeOH/EtOH (Recommended) Solid->Dissolve SolventCheck Is it dissolved in solvent? Liquid->SolventCheck SolventCheck->Dissolve No (Pure Viscous) Segregation Segregate: ORGANIC BASE Stream SolventCheck->Segregation Yes Dissolve->Segregation Container Container: HDPE or Glass (NO METAL) Segregation->Container Label Label: 'Corrosive - Toxic' RCRA: D002 Container->Label Final Ship for Incineration Label->Final

Caption: Operational decision tree for segregating pyrazole-amine waste. Blue nodes indicate decision points; Red indicates critical safety segregation; Green indicates compliance actions.

Emergency Spill Procedures

Self-validating safety: If the protocol fails (spill), follow this backup.

  • Evacuate: If the spill is >100mL or outside a fume hood, evacuate the immediate area.

  • Ventilate: Ensure lab ventilation is active.

  • Neutralize:

    • Do NOT use strong acids.

    • Use a Citric Acid or Sodium Bisulfate spill kit. These weak acids neutralize the amine gently without violent boiling.

  • Absorb: Mix the neutralized residue with vermiculite or dry sand.

  • Collect: Scoop into a disposal bag, label as "Spill Debris: Organic Amine," and treat as hazardous waste.

References
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

  • PubChem. (n.d.). Compound Summary: Pyrazole Derivatives Safety. National Library of Medicine. [Link]

  • Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. [Link]

Handling

Personal protective equipment for handling [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine

Topic: [1][2][3][4][5][6][7][8] Comprehensive Safety & Handling Guide: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine[1] Document Control: Role: Senior Application Scientist Scope: Laboratory Scale (R&D) to Pilot Scale Ha...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: [1][2][3][4][5][6][7][8]

Comprehensive Safety & Handling Guide: [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine[1]

Document Control:

  • Role: Senior Application Scientist

  • Scope: Laboratory Scale (R&D) to Pilot Scale

  • Hazard Class: Corrosive (Amine), Potential Systemic Toxin (Pyrazole)[1]

Executive Safety Summary

As researchers, we often treat catalog reagents as inert until proven otherwise. Do not make that mistake with [(1-methyl-1H-pyrazol-4-yl)methyl]propylamine.

This molecule is a chimera of two distinct hazard classes :

  • The Secondary Amine (Propylamine moiety): A potent nucleophile that confers corrosivity . It can cause immediate, irreversible chemical burns to the cornea and respiratory mucosa.

  • The Pyrazole Core: A pharmacophore often associated with systemic toxicity (specifically hepatotoxicity and thyroid interference in chronic exposure).

Operational Directive: Treat this compound as a Corrosive Toxicant . All handling must occur within a certified chemical fume hood.

Hazard Identification & Risk Assessment

Since specific toxicological data (LD50) for this exact catalog number is often proprietary or sparse, we utilize Structure-Activity Relationship (SAR) analysis based on its functional groups.[1]

Functional GroupAssociated HazardGHS Classification (Inferred)Mechanism of Injury
Secondary Amine Corrosivity Skin Corr.[1][4] 1B / Eye Dam. 1Alkaline hydrolysis of fatty tissues (saponification); rapid protein denaturation.
Pyrazole Ring Systemic Toxicity STOT-RE (Category 2)Metabolic interference; potential inhibition of alcohol dehydrogenase; thyroid toxicity.[1]
Alkyl Linker Permeation Acute Tox.[2][3][5][8] (Dermal)Lipophilic nature facilitates rapid transdermal absorption of the corrosive amine.

Personal Protective Equipment (PPE) Matrix

Standard "lab coat and glasses" are insufficient . The following PPE is mandatory for all manipulations.

A. Hand Protection (Critical)
  • Rationale: Amines are notorious for permeating standard latex and thin nitrile gloves. Once absorbed, they cause "deep tissue" burns that may not be immediately painful due to nerve damage.

  • Protocol: Double-Gloving Strategy.

LayerMaterialThicknessFunction
Inner Glove Nitrile 4 mil (0.10 mm)Dexterity and sweat barrier.[1]
Outer Glove Extended Cuff Nitrile >8 mil (0.20 mm)Primary chemical barrier. The extended cuff must cover the lab coat sleeve to prevent wrist exposure.
High Risk Silver Shield / Laminate N/AREQUIRED for spill cleanup or handling >100mL.
B. Eye & Face Protection[2][3][4][5][6][7][8][9][10][11]
  • Requirement: Chemical Splash Goggles (Indirect Vented).

  • Prohibited: Safety glasses with side shields.

  • Why? Amine vapors are lachrymators. A splash can bypass safety glasses, and the alkaline nature causes liquefactive necrosis of the cornea, leading to permanent blindness.

C. Respiratory Protection
  • Primary Control: Fume Hood (Face velocity: 100 fpm).

  • Secondary Control (Spill/Hood Failure): Full-face respirator with Multi-Gas/Vapor Cartridges (Organic Vapor + Ammonia/Methylamine) .

  • Note: Standard Organic Vapor (OV) cartridges are often ineffective against low-molecular-weight amines due to poor adsorption and rapid breakthrough.[1]

Operational Protocol: Safe Handling Workflow

This workflow is designed to isolate the operator from the chemical at every stage.

HandlingWorkflow Start Reagent Receipt Inspect Inspect Seal & Bottle (Check for crystallization) Start->Inspect Storage Storage: Flammables Cabinet Segregate from Acids/Oxidizers Inspect->Storage Dispense Dispensing (Fume Hood Only) Use Syringe/Septum if Liquid Storage->Dispense If Liquid Weighing Weighing (Solid/Salt) Use Anti-Static Gun Closed Balance Storage->Weighing If Solid (HCl Salt) Reaction Reaction Setup Inert Atmosphere (N2/Ar) Dispense->Reaction Weighing->Reaction Quench Quench/Workup Neutralize pH slowly Reaction->Quench Waste Waste Disposal Basic Organic Stream Quench->Waste

Figure 1: Cradle-to-Grave handling workflow emphasizing containment.

Step-by-Step Methodology

1. Dispensing (Liquid Free Base)

  • The "Drop" Hazard: The most common accident is a drop falling from a pipette tip onto the glove.

  • Technique: Use positive-displacement pipettes or glass syringes with Luer-lock needles.[1]

  • Engineering Control: Place a chemically resistant tray (polypropylene) inside the hood. Perform all transfers over this tray.

2. Weighing (Solid Hydrochloride Salt)

  • The "Dust" Hazard: Pyrazole salts can be electrostatic.[8] Airborne dust is a potent respiratory irritant.

  • Technique: Use an anti-static gun on the spatula and weighing boat. Keep the balance draft shield closed.

  • Hygiene: Wipe the exterior of the reagent bottle with a damp tissue (water/surfactant) before returning it to storage to remove invisible dust residues.

3. Storage Compatibility

  • Incompatible: Acids (exothermic reaction), Acid Chlorides (violent reaction), Oxidizers (fire hazard), Chloroform (potential reaction with amines).

  • Environment: Store under inert gas (Argon/Nitrogen) if possible, as amines oxidize and absorb CO2 from the air (forming carbamates).

Emergency Response: The "Seconds Count" Protocol

In the event of exposure, the alkaline nature of the amine means tissue damage continues until the pH is neutralized.

EmergencyResponse Start Exposure Incident Type Identify Exposure Type Start->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye Inhale Inhalation Type->Inhale ActionSkin 1. Remove Clothing 2. Flush 15+ mins 3. Do NOT neutralize Skin->ActionSkin ActionEye 1. Force Eyelids Open 2. Flush 15+ mins 3. Consult Ophthalmologist Eye->ActionEye ActionInhale 1. Move to Fresh Air 2. Oxygen if labored 3. Monitor for Edema Inhale->ActionInhale Medical Seek Medical Attention (Bring SDS) ActionSkin->Medical ActionEye->Medical ActionInhale->Medical

Figure 2: Triage decision tree for immediate exposure response.

Critical Medical Note: Do NOT attempt to neutralize skin or eye burns with vinegar or acids. The exothermic reaction of neutralization will cause thermal burns on top of the chemical burn. Water only.

Waste Disposal & Deactivation

Do not pour down the drain. This compound is toxic to aquatic life (pyrazole component).

  • Segregation: Collect in "Basic Organic Waste" containers.

  • Deactivation (Glassware):

    • Rinse contaminated glassware with a dilute acid solution (e.g., 5% HCl) inside the fume hood to convert the volatile free amine into the non-volatile hydrochloride salt.

    • Wash with soap and water after the acid rinse.

  • Spill Cleanup:

    • Absorb with vermiculite or sand.[2][8]

    • Do not use paper towels (high surface area + flammable amine = fire risk).

    • Pack in a sealed container and label as "Hazardous Waste: Corrosive Amine/Pyrazole."

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 671225, (1-Methyl-1H-pyrazol-4-yl)methylamine. Retrieved from [Link][1][9]

  • American Chemistry Council. Polyurethane Amine Catalysts: Guidelines for Safe Handling and Disposal. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Amines. Retrieved from [Link][1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.